2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide

• CAS: 53784-33-1

Core Science & Biosynthesis

Introduction: The Strategic Importance of a Glycosyl Azide Building Block

An In-depth Technical Guide to 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (CAS: 53784-33-1)

In the intricate fields of glycoscience and medicinal chemistry, 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide stands out as a pivotal molecular tool. This versatile compound serves as a cornerstone for the synthesis of complex carbohydrates, neoglycoconjugates, and glycosylated therapeutics.[1] Its structure is uniquely engineered for utility: the acetyl protecting groups enhance its stability and solubility in common organic solvents, while the anomeric azide group provides a reactive handle for highly specific chemical transformations.[1][2]

The primary value of this azide lies in its role as a key participant in bioorthogonal chemistry, most notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a flagship reaction of "click chemistry".[1][3][4] This reaction allows for the efficient and clean ligation of the xylose moiety to other molecules, enabling the construction of novel structures for drug development, diagnostics, and fundamental biological research.[1][5] This guide provides an in-depth examination of its properties, synthesis, applications, and the critical safety protocols required for its handling.

Physicochemical and Structural Data

A thorough understanding of the compound's fundamental properties is essential for its effective use in research and development. The key characteristics are summarized below.

Property	Value	Source(s)
CAS Number	53784-33-1	[1][3][6]
Molecular Formula	C₁₁H₁₅N₃O₇	[1][3][6][7]
Molecular Weight	301.25 g/mol	[1][3][6]
Appearance	White crystalline powder	[1][8]
Purity	Typically ≥98.0% (HPLC)	[1][3]
Optical Rotation	[α]²⁵_D = -85° to -88° (c=1 in Chloroform)	[1]
Storage Conditions	2-8°C, sealed and preserved	[1][3][8]
Solubility	Soluble in organic solvents like DCM, DMF, DMSO	[9]
SMILES String	CC(=O)O[C@@H]1CO=O)[C@H]1OC(C)=O	[3]

Synthesis and Characterization

The introduction of an azide at the anomeric center is a crucial transformation in carbohydrate chemistry.[10] While multiple routes exist, a common and effective strategy involves the nucleophilic substitution of a glycosyl halide precursor.

Workflow for Synthesis

The diagram below outlines a representative synthetic workflow starting from the readily available D-xylose. The process involves peracetylation to protect the hydroxyl groups, followed by conversion to a glycosyl bromide, and finally, nucleophilic substitution with an azide salt.

Caption: Synthetic pathway for 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.

Experimental Protocol: Synthesis via Glycosyl Bromide

This protocol is a representative example and should be adapted and optimized based on laboratory conditions and scale.

• Preparation of Glycosyl Bromide: To a solution of 1,2,3,4-Tetra-O-acetyl-D-xylopyranose in a minimal amount of dichloromethane, add a solution of hydrogen bromide in acetic acid (e.g., 33 wt. %) dropwise at 0°C.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 2-3 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC). The formation of the more nonpolar glycosyl bromide will be evident.

• Work-up: Upon completion, dilute the reaction mixture with dichloromethane and pour it into ice-cold water. Separate the organic layer and wash sequentially with cold water, a saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,3,4-Tri-O-acetyl-alpha-D-xylopyranosyl bromide, which is often used immediately in the next step.

• Azide Substitution: Dissolve the crude glycosyl bromide in a polar aprotic solvent such as dimethylformamide (DMF). Add sodium azide (NaN₃) portion-wise at 0°C.

• Reaction and Isolation: Allow the mixture to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by TLC. Once complete, pour the reaction mixture into ice-water and extract with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography on silica gel to afford the pure 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide as a white solid. The stereochemical outcome (β-anomer) is favored due to the Sₙ2-like displacement of the α-bromide.

Characterization

Identity and purity are confirmed using standard analytical techniques.[9]

• ¹H and ¹³C NMR: Provides structural confirmation, showing characteristic shifts for the pyranose ring protons and carbons, the acetyl groups, and the anomeric carbon bearing the azide.

• Mass Spectrometry (MS): Confirms the molecular weight (m/z 301.25).

• HPLC: Used to determine purity, which is typically expected to be ≥98%.[3]

Core Application: Bioorthogonal Click Chemistry

The defining application of this compound is its use in the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC). This reaction forms a stable, aromatic 1,2,3-triazole ring, covalently linking the xylose sugar to a molecule bearing a terminal alkyne.[4][11]

Causality Behind CuAAC's Utility:

• High Specificity: The azide and alkyne groups are mutually reactive and largely inert to other functional groups found in biological systems, preventing side reactions.[4][12]

• Favorable Kinetics: The copper catalyst dramatically accelerates the reaction rate (by a factor of 10⁷ to 10⁸) compared to the uncatalyzed thermal reaction, allowing it to proceed at room temperature, even in aqueous media.[4]

• High Yield & Purity: The reaction is highly efficient, typically providing near-quantitative yields of the desired 1,4-disubstituted triazole regioisomer, which simplifies purification.[4]

Caption: The core components of a CuAAC "click" reaction.

Experimental Protocol: Synthesis of a Xyloside-Triazole Conjugate

• Prepare Reactants: In a suitable vial, dissolve 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (1 equivalent) and the desired terminal alkyne-containing molecule (1-1.2 equivalents) in a solvent system such as a mixture of tert-butanol and water.[11]

• Prepare Catalyst: In a separate vial, prepare the Cu(I) catalyst solution. A common method is to add a solution of sodium ascorbate (e.g., 0.2 equivalents) to a solution of copper(II) sulfate pentahydrate (e.g., 0.1 equivalents) in water.[11] The ascorbate reduces Cu(II) to the active Cu(I) species in situ.

• Initiate Reaction: Add the freshly prepared catalyst solution to the solution of the azide and alkyne.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction is often complete within 1-4 hours, which can be confirmed by TLC or LC-MS analysis.[11]

• Work-up and Purification: Upon completion, the product can be isolated by extraction with an organic solvent. Further purification, if necessary, can be achieved by column chromatography.

• Deprotection (Optional): The acetyl protecting groups can be removed under standard Zemplén conditions (catalytic sodium methoxide in methanol) to yield the final deprotected xyloside conjugate.[11]

This methodology is instrumental in creating xylose-based surfactants, labeling biomolecules for imaging and glycomics analysis, and synthesizing novel glycosylated drug candidates to improve their pharmacological profiles.[1][5][11]

Safety and Handling: A Self-Validating System

Organic azides are energetic compounds that demand strict adherence to safety protocols.[13] The stability of an organic azide is often assessed by its carbon-to-nitrogen (C/N) ratio.[13] For C₁₁H₁₅N₃O₇, the C:N ratio is 11:3, which is generally considered to be in a safer, more stable range. However, complacency is not an option.

Mandatory Safety Protocols:

• Engineering Controls: All manipulations of solid azides or their concentrated solutions must be performed within a certified chemical fume hood.[14][15] A blast shield should be used for reactions where the stability is unknown or when scaling up.[15]

• Personal Protective Equipment (PPE): Wear safety glasses or goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves at all times.[3][15]

• Avoid Incompatible Materials:

  • Acids: Azides react with acids to form hydrazoic acid (HN₃), which is highly toxic, volatile, and explosive.[13][16]

  • Heavy Metals: Avoid contact with heavy metals (e.g., copper, lead, mercury, silver) as this can form dangerously shock-sensitive and explosive heavy metal azides.[13][15] Note that while copper is used catalytically in CuAAC, it is in a controlled, solution-phase reaction; bulk storage or contamination with copper salts should be avoided.

  • Metal Utensils: Do not use metal spatulas for handling solid azides; use plastic or ceramic spatulas instead to prevent scratching and the formation of metal azides.[13][15]

  • Halogenated Solvents: Avoid using halogenated solvents like dichloromethane or chloroform as reaction media with azides, as this can lead to the formation of explosive diazidomethane.[13][16]

• Thermal and Physical Shock: Avoid heating organic azides unless part of a well-controlled reaction protocol. Protect them from friction, grinding, and physical shock.[13]

• Disposal: All azide-containing waste, including dilute solutions, must be treated as hazardous waste and disposed of according to institutional guidelines. Never pour azide solutions down the drain, as they can react with lead or copper pipes to form explosive deposits.[15]

Conclusion

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is more than a mere chemical reagent; it is a strategic enabler for innovation in drug discovery and glycobiology. Its well-defined reactivity, particularly in click chemistry, provides a reliable and efficient platform for constructing complex molecular architectures. By understanding its chemical properties, mastering its application in synthetic protocols, and adhering strictly to safety guidelines, researchers can fully leverage the power of this essential glycosyl donor to advance the frontiers of science.

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Synthesis of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide

An In-Depth Technical Guide to the Synthesis of 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide, a pivotal building block in modern glycoscience and medicinal chemistry. This versatile intermediate is instrumental in the construction of complex oligosaccharides and glycoconjugates, primarily through bioorthogonal "click chemistry" reactions.[1][2] This document offers a detailed examination of the synthetic pathway, including the underlying reaction mechanisms, step-by-step experimental protocols, characterization data, and critical safety considerations. It is intended for researchers, chemists, and drug development professionals engaged in carbohydrate chemistry and the development of novel glycosylated therapeutics.

Introduction: The Strategic Importance of Glycosyl Azides

Glycosyl azides are invaluable precursors in carbohydrate chemistry, serving as stable and versatile intermediates. The azide moiety, being relatively unreactive under many standard reaction conditions, acts as a masked amine, which can be reduced to the corresponding amine when needed.[3][4] More significantly, the azide group is a key participant in one of the most robust "click chemistry" reactions: the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), which forms a stable triazole linkage.[5][6] This reaction's high efficiency and bioorthogonality have made it a cornerstone for conjugating sugars to a wide array of molecules, including peptides, lipids, and fluorescent probes, thereby facilitating advancements in drug discovery and chemical biology.[2]

2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide, in particular, is a crucial donor for introducing xylose into N-linked glycans and for synthesizing xylose-containing neoglycoconjugates.[7] Its applications range from the development of glycosylated drugs with enhanced bioavailability to the creation of probes for studying the role of glycosaminoglycans in cellular processes.[1][8]

This guide details a reliable and widely practiced two-step synthetic sequence:

• Preparation of the Glycosyl Halide Donor: Synthesis of the intermediate, 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl bromide, from D-xylose.

• Azide Installation: Stereoselective nucleophilic substitution of the anomeric bromide with an azide salt to yield the target β-glycosyl azide.

Mechanistic Rationale and Stereochemical Control

The success of this synthesis hinges on the precise control of stereochemistry at the anomeric (C1) position. The desired β-configuration is achieved through a well-understood mechanism involving neighboring group participation.

Step 1: Formation of the α-Glycosyl Bromide

The initial peracetylation of D-xylose with acetic anhydride protects the hydroxyl groups and sets the stage for the introduction of a leaving group at the anomeric center.[9][10] Subsequent treatment with a bromine source, such as hydrogen bromide in acetic acid or acetyl bromide, leads to the formation of the thermodynamically more stable α-anomer of the glycosyl bromide.[11][12] The anomeric effect, an electronic stabilization involving the ring oxygen and the anomeric substituent, favors the axial orientation of the bromide, resulting in the α-configuration.[12]

Step 2: SN2 Displacement with Inversion of Stereochemistry

The conversion of the α-glycosyl bromide to the β-glycosyl azide is the critical stereochemistry-defining step. The reaction proceeds via a nucleophilic substitution (SN2) mechanism.[11][13] The azide ion (N₃⁻), an excellent nucleophile, attacks the anomeric carbon from the face opposite to the departing bromide leaving group.[14][15]

Crucially, the acetyl group at the C2 position plays a vital role through neighboring group participation . It prevents the formation of a planar oxocarbenium ion intermediate, which would lead to a mixture of α and β anomers. Instead, the C2-acetyl group can form a transient dioxolanylium ion, which blocks the α-face of the pyranose ring. This steric hindrance forces the incoming azide nucleophile to attack from the β-face, resulting in a clean inversion of configuration and the exclusive formation of the desired 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide.[11][16]

Overall Synthetic Pathway

The two-step synthesis is a classic example of controlled glycosylation chemistry.

Caption: Overall reaction scheme for the synthesis.

Detailed Experimental Protocols

Safety Precaution: This synthesis involves hazardous materials. Sodium azide is acutely toxic and can form explosive heavy metal azides. Acetyl bromide and HBr are highly corrosive. All operations must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Part A: Synthesis of 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl Bromide (Acetobromoxylose)

This procedure first involves the complete acetylation of D-xylose, followed by the replacement of the anomeric acetate with bromide.[11][12]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
D-Xylose	150.13	10.0 g	66.6
Acetic Anhydride	102.09	50 mL	530
Perchloric Acid (70%)	100.46	0.5 mL	~5.8
Red Phosphorus	30.97	1.0 g	32.3
Bromine	159.81	4.0 mL	77.8
Dichloromethane (DCM)	84.93	200 mL	-
Saturated NaHCO₃ (aq)	84.01	150 mL	-
Anhydrous MgSO₄	120.37	~10 g	-

Step-by-Step Protocol

• Peracetylation: To a stirred solution of D-xylose (10.0 g) in acetic anhydride (50 mL) at 0 °C (ice bath), slowly add perchloric acid (0.5 mL).

  • Rationale: Perchloric acid is a powerful catalyst for the acetylation of all hydroxyl groups. The reaction is exothermic and maintaining a low temperature controls the reaction rate.

• Allow the reaction to warm to room temperature and stir for 2 hours until a clear solution is obtained.

• Bromination: Cool the reaction mixture again to 0 °C. In a separate flask, cautiously add bromine (4.0 mL) to a suspension of red phosphorus (1.0 g) in 20 mL of the reaction mixture. This in situ generation of phosphorus tribromide should be done slowly.[17]

  • Rationale: Red phosphorus and bromine react to form PBr₃, which then reacts with the peracetylated sugar to replace the anomeric acetyl group with a bromide. This is a safer alternative to using PBr₃ directly.

• Add the freshly prepared brominating agent dropwise to the main reaction mixture at 0 °C.

• After the addition is complete, allow the mixture to stir at room temperature for 18-24 hours.

• Work-up: Pour the reaction mixture into 200 mL of ice-cold water and stir vigorously for 1 hour to hydrolyze excess acetic anhydride.

• Extract the aqueous mixture with dichloromethane (3 x 70 mL).

• Combine the organic layers and wash sequentially with cold water (100 mL), saturated aqueous sodium bicarbonate (2 x 75 mL) until effervescence ceases, and finally with brine (50 mL).

  • Rationale: The bicarbonate wash neutralizes residual acidic byproducts (HBr, acetic acid).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which is often a pale yellow syrup or solid.[18] This intermediate is typically used in the next step without further purification.

Part B: Synthesis of 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl Azide

This step involves the stereospecific displacement of the anomeric bromide with azide.[16][19]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Crude Acetobromoxylose	~339.14	~22.6 g	~66.6
Sodium Azide (NaN₃)	65.01	8.6 g	132.3
N,N-Dimethylformamide (DMF)	73.09	100 mL	-
Dichloromethane (DCM)	84.93	200 mL	-
Deionized Water	18.02	300 mL	-

Step-by-Step Protocol

• Reaction Setup: Dissolve the crude 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl bromide in anhydrous DMF (100 mL). Add sodium azide (8.6 g, ~2 equivalents).

  • Rationale: DMF is an excellent polar aprotic solvent that readily dissolves the reactants and facilitates the SN2 reaction. A slight excess of sodium azide ensures the reaction goes to completion.

• Stir the mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate eluent) until the starting bromide spot has disappeared.

• Work-up: Once the reaction is complete, pour the mixture into 300 mL of ice-cold water and stir.

• Extract the product into dichloromethane (3 x 70 mL).

• Combine the organic layers and wash thoroughly with water (4 x 100 mL) to remove DMF and excess sodium azide. Wash with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The resulting crude product is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide as a white solid or clear oil.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Product Characterization

Thorough characterization is essential to confirm the identity, purity, and stereochemistry of the final product.

Typical Characterization Data

Analysis	Expected Results
Appearance	White crystalline solid or colorless oil.
¹H NMR (CDCl₃, 400 MHz)	δ ~5.2-4.9 (m, 2H, H-3, H-4), ~4.8 (d, 1H, J ≈ 9.0 Hz, H-1), ~4.7 (dd, 1H, H-2), ~4.1 (dd, 1H, H-5eq), ~3.5 (dd, 1H, H-5ax), ~2.1-2.0 (3s, 9H, 3 x OAc). The large coupling constant (J ≈ 9.0 Hz) for the anomeric proton (H-1) is characteristic of a trans-diaxial relationship with H-2, confirming the β-configuration.
¹³C NMR (CDCl₃, 100 MHz)	δ ~170-169 (C=O), ~88 (C-1), ~72-68 (C-2, C-3, C-4), ~65 (C-5), ~21 (CH₃). The chemical shift of the anomeric carbon (C-1) at ~88 ppm is indicative of an azide substituent.
Mass Spec (ESI+)	Calculated for C₁₁H₁₅N₃O₇Na⁺ [M+Na]⁺: 324.0808. Found: ~324.0810.
Yield	60-75% over two steps.

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2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide stability and storage

An In-depth Technical Guide to the Stability and Storage of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a pivotal intermediate in contemporary glycoscience and pharmaceutical development. Its utility in the synthesis of complex glycoconjugates and modified active pharmaceutical ingredients is primarily driven by the versatile reactivity of the azide moiety, particularly in bioorthogonal "click chemistry" reactions.[1][2] However, the energetic nature of the azido group necessitates a thorough understanding of its stability and the implementation of stringent storage and handling protocols. This guide provides a comprehensive overview of the chemical stability, recommended storage conditions, and safe handling procedures for 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide to ensure its integrity and the safety of laboratory personnel.

Introduction: A Versatile Building Block in Glycochemistry

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a white crystalline powder with the chemical formula C₁₁H₁₅N₃O₇ and a molecular weight of 301.25.[1][3] The presence of acetyl protecting groups enhances its solubility in common organic solvents and modulates its reactivity.[1] This compound serves as a crucial glycosyl donor for the synthesis of oligosaccharides and glycoconjugates, which are instrumental in studying biological processes and developing novel therapeutics and vaccines.[1] Its primary application lies in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry," a high-yielding and stereospecific reaction that allows for the efficient formation of 1,2,3-triazoles, linking the sugar to other molecules of interest.[4]

Chemical Stability and Hazard Assessment

The stability of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is intrinsically linked to the energetic nature of the azide functional group. Organic azides are known to be sensitive to external energy sources and can undergo rapid, and at times, explosive decomposition.[5][6][7]

Structural Stability Considerations

The stability of an organic azide can be qualitatively assessed by examining its molecular structure. Two guiding principles are often employed:

• Carbon-to-Nitrogen (C/N) Ratio: A higher ratio of carbon to nitrogen atoms generally correlates with increased stability.[5] For 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (C₁₁H₁₅N₃O₇), the C/N ratio is 11/3, which is approximately 3.67. This ratio is greater than 3, suggesting a relatively stable compound that can be isolated and stored.[5]

• The "Rule of Six": This empirical rule suggests that having at least six carbon atoms for each energetic functional group (like an azide) within a molecule provides sufficient dilution of the energetic group to render the compound relatively safe to handle with appropriate precautions.[5][7] With 11 carbon atoms and one azide group, this compound adheres to this rule.

Factors Influencing Decomposition

Despite its relative stability based on structural considerations, 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide can decompose under certain conditions. Key factors to control are:

• Light: Photolytic decomposition can occur, and therefore, storage in the dark or in amber containers is recommended.[5][6]

• Shock and Friction: Mechanical energy from grinding, scratching, or impact can potentially lead to decomposition.[5][8]

• Presence of Metals: Contact with certain metals, particularly heavy metals, can form highly unstable and shock-sensitive metal azides.[5][9]

• Acidic Conditions: Azides can react with acids to form hydrazoic acid, which is highly toxic and explosive.[5][9]

The following diagram illustrates the key factors that can compromise the stability of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.

Caption: Factors leading to the decomposition of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.

Recommended Storage Protocols

Proper storage is critical to maintain the chemical integrity and ensure the safe use of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide. The following table summarizes the recommended storage conditions based on supplier information and general best practices for organic azides.

Parameter	Recommendation	Rationale
Temperature	2-8°C[3] or 0-8°C[1]	To minimize thermal decomposition.[5][7]
Atmosphere	Tightly sealed container	To prevent exposure to moisture and atmospheric contaminants.
Light	Store in the dark or in an amber vial	To prevent photolytic decomposition.[5][6]
Container	Original supplier vial (typically glass)	To avoid contamination and incompatible materials.

For long-term storage, maintaining a consistently low temperature within the recommended range is crucial. While freezing at -20°C or -80°C is a common practice for long-term storage of azide-labeled biomolecules to slow degradation, for the pure, solid compound, the refrigerated temperatures of 2-8°C are the primary recommendation from suppliers.[3][10]

Safe Handling and Experimental Use

Adherence to strict safety protocols is mandatory when working with any organic azide.

Personal Protective Equipment (PPE)

• Eye Protection: Safety glasses or goggles are essential.[9]

• Hand Protection: Nitrile gloves should be worn.[8]

• Lab Coat: A standard laboratory coat is required.[8]

Handling Procedures

• Work Area: All manipulations should be performed in a well-ventilated chemical fume hood.[6][9]

• Utensils: Use plastic or ceramic spatulas for weighing and transferring the solid. Never use metal spatulas to avoid the formation of shock-sensitive metal azides.[6][8][9]

• Solvents: Avoid the use of halogenated solvents like dichloromethane and chloroform, as they can react with azides to form highly unstable di- and tri-azidomethane.[5][6]

• Scale: Use the smallest amount of the compound necessary for the experiment.[7]

• Purification: Avoid distillation and sublimation for purification, as these involve heating. Purification should be limited to techniques like extraction and precipitation.[6]

The following workflow diagram outlines the key safety considerations during the handling and use of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.

Caption: Safe handling workflow for 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.

Representative Synthesis Protocol

While a specific, detailed synthesis protocol for 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide was not found in the initial search, a general and representative procedure can be adapted from the synthesis of other glycosyl azides, which typically involves the Sₙ2 displacement of a glycosyl halide with an azide salt.[11]

Reaction Scheme: 2,3,4-Tri-O-acetyl-alpha-D-xylopyranosyl bromide + Sodium Azide → 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide + Sodium Bromide

Materials:

• 2,3,4-Tri-O-acetyl-alpha-D-xylopyranosyl bromide (starting material)

• Sodium azide (NaN₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Safety First: Ensure all PPE is worn and the reaction is conducted in a chemical fume hood.

• Dissolution: Dissolve 2,3,4-Tri-O-acetyl-alpha-D-xylopyranosyl bromide in anhydrous DMF.

• Azide Addition: Add sodium azide to the solution.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-50°C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the solution, concentrate it under reduced pressure, and purify the crude product by silica gel column chromatography.

• Characterization: Confirm the identity and purity of the product using techniques such as NMR spectroscopy and mass spectrometry.

Conclusion

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a valuable reagent in glycoscience, but its safe and effective use hinges on a thorough understanding of its stability and the implementation of appropriate storage and handling protocols. By adhering to the guidelines outlined in this document, researchers can minimize risks, ensure the integrity of the compound, and achieve reliable and reproducible results in their synthetic endeavors.

References

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2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide solubility in organic solvents

Beginning Solubility Investigation

I'm starting with focused Google searches to find data on 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide solubility across various organic solvents. Next, I'll search for established methods and protocols that scientists often use to determine the solubility of carbohydrates in these solvents.

Initiating Data Collection

Expanding Search Parameters

Locating Solubility Data

I've successfully located a product page detailing the solubility of 2,3,4-Tri-O-acetyl-alpha-D-xylopyranosyl azide in water, DCM, DMF, and DMSO. This immediately provides quantitative data for my analysis, and is a positive development for the project.

Refining the Search Strategy

I've uncovered a product page with some key solubility data for the alpha-anomer in select solvents, providing a quantitative base for my work. I've also gathered resources on acetylated polysaccharide properties and solubility determination methods. However, the search is not exhaustive. I need more specific, quantitative data across a broader solvent range, and more tailored protocols for acetylated carbohydrate azides. Linking acetylation directly to glycosyl azides to improve the explanation is next.

Narrowing the Data Scope

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Discovering Key Solubilities

I've made some progress, and now have specific data. It turns out I located a product page for the alpha-anomer of the molecule . This is great, as it confirms it is soluble in water, DCM, DMF and DMSO.

Refining Search Parameters

I'm expanding my approach, and I've turned up some good info. I have quantitative data for xylose's solubility in diverse organic solvents, as well as several articles on acetylation's impact on polysaccharide and lignin solubility. I also found a calorimetric method that can be adapted for experimentation. While these are beneficial, I need to get very specific on the acetylated azide derivative to get a precise reading.

Evaluating Existing Data Points

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Finding Solubility Information

I've been gathering some solubility information from online product pages. The alpha-anomer seems soluble in water, DCM, DMF, and DMSO, which gives me some directions for next steps. I'm also looking into the solubility of the beta-anomer for comparison.

Focusing Solubility Determination

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Compiling Data & Planning

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2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide molecular weight

An In-Depth Technical Guide to 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

Authored by: A Senior Application Scientist

Introduction

In the intricate field of glycoscience, the strategic chemical modification of carbohydrates is paramount for elucidating their biological functions and for the development of novel therapeutics. Among the versatile building blocks available to researchers, 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide stands out as a pivotal intermediate. Its unique structure, featuring strategically placed acetyl protecting groups and a reactive azide moiety at the anomeric position, renders it an exceptionally valuable tool for the synthesis of complex glycoconjugates and glycosylated molecules.[1] This guide provides a comprehensive overview of its properties, synthesis, characterization, and core applications, with a particular focus on its utility in bioorthogonal chemistry.

Physicochemical Properties and Specifications

The utility of any chemical reagent in a research or drug development setting begins with a thorough understanding of its fundamental properties. These parameters govern its handling, reactivity, and compatibility with various experimental conditions. 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is typically supplied as a white crystalline powder with a high degree of purity, often exceeding 98% as determined by High-Performance Liquid Chromatography (HPLC).[2]

Property	Value	Source(s)
Molecular Weight	301.25 g/mol	[1][2][3][4][5]
Molecular Formula	C₁₁H₁₅N₃O₇	[1][2][3][4]
CAS Number	53784-33-1	[2][3][4]
Appearance	White crystalline powder	[1][6]
Purity	≥98.0% (HPLC)	[1][2]
Melting Point	84°C	[7]
Optical Rotation	[α]D25 = -85 to -88° (c=1 in Chloroform)	[1]
Storage Conditions	2-8°C	[2][7]
Solubility	Soluble in water, Dichloromethane (DCM), Dimethylformamide (DMF), and Dimethyl sulfoxide (DMSO)	[8]

Synthesis and Characterization: A Mark of Quality

The synthesis of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a multi-step process that demands precise control over reaction conditions to ensure high yield and stereoselectivity. A common and effective synthetic pathway begins with the peracetylation of D-xylose. This is followed by the conversion of the peracetylated sugar into the corresponding glycosyl bromide, which then undergoes a nucleophilic substitution with an azide source to yield the final product.

General Synthetic Protocol:

• Peracetylation of D-xylose: D-xylose is treated with acetic anhydride in the presence of a catalyst, such as perchloric acid or pyridine, to fully acetylate all hydroxyl groups.[9]

• Formation of the Glycosyl Bromide: The resulting 1,2,3,4-tetra-O-acetyl-D-xylopyranose is then reacted with a brominating agent like hydrogen bromide in acetic acid or titanium bromide to selectively replace the anomeric acetyl group with a bromide.[9] This reaction typically favors the formation of the thermodynamically more stable alpha-anomer due to the anomeric effect.[9]

• Azide Installation: The crucial step involves the reaction of the 2,3,4-tri-O-acetyl-α-D-xylopyranosyl bromide with an azide salt, such as sodium azide (NaN₃), in a suitable solvent system. The use of a phase-transfer catalyst can facilitate this substitution. This reaction proceeds with an inversion of stereochemistry at the anomeric center, leading to the desired beta-azide.

The rationale for this pathway lies in the stepwise activation of the anomeric carbon, allowing for controlled and stereoselective introduction of the azide functionality. The acetyl protecting groups serve to prevent unwanted side reactions at the other hydroxyl positions and enhance the solubility of the intermediates in organic solvents.

Structural Confirmation:

Post-synthesis, rigorous characterization is essential to confirm the identity and purity of the compound. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structure, including the stereochemistry at the anomeric carbon and the presence of the acetyl groups.[10]

• Mass Spectrometry (MS): Provides confirmation of the molecular weight.[8]

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final product.[2]

Core Applications in Bioorthogonal Chemistry

The azide group is a cornerstone of bioorthogonal chemistry, allowing for highly specific and efficient ligation reactions in complex biological environments.[11] 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a prime substrate for two of the most powerful bioorthogonal reactions: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Staudinger Ligation.[11][12]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) - "Click Chemistry"

The CuAAC reaction is a highly efficient and regioselective method for forming a stable 1,2,3-triazole linkage between an azide and a terminal alkyne.[13][14] This reaction is widely used for creating glycoconjugates, labeling biomolecules, and synthesizing complex carbohydrate structures.[14][15]

Experimental Protocol: Synthesis of a Glycoconjugate via CuAAC

• Reactant Preparation: Dissolve 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (1 equivalent) and an alkyne-functionalized molecule of interest (1 equivalent) in a suitable solvent mixture, such as THF/Isopropanol (1:1).[14]

• Catalyst Preparation: In a separate vial, prepare the catalyst solution by dissolving copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.1 equivalents) and sodium ascorbate (0.2 equivalents) in water. The sodium ascorbate reduces Cu(II) to the active Cu(I) species in situ.

• Reaction Initiation: Add the catalyst solution to the solution of the azide and alkyne.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up and Purification: Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed, dried, and concentrated. The crude product is purified by column chromatography to yield the desired triazole-linked glycoconjugate.

The choice of a copper catalyst is critical for the high efficiency and regioselectivity of this reaction, yielding exclusively the 1,4-disubstituted triazole isomer.[13] The mild reaction conditions make it compatible with a wide range of functional groups.

Caption: Workflow for CuAAC Glycoconjugation.

Traceless Staudinger Ligation

The Staudinger ligation is a powerful method for forming a native amide bond between a phosphine-containing molecule and an azide.[16] The "traceless" variant is particularly elegant as it leaves no residual atoms from the phosphine reagent at the ligation site, making it ideal for peptide and protein synthesis.[16][17] This reaction offers an alternative to native chemical ligation, with the significant advantage of not requiring a cysteine residue at the ligation junction.[16]

In the context of glycoscience, the traceless Staudinger ligation of glycosyl azides with specifically designed triarylphosphines allows for the stereoselective synthesis of glycosyl amides.[18][19]

Experimental Protocol: Synthesis of a Glycosyl Amide

• Reactant Preparation: Dissolve the glycosyl azide, such as 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (1 equivalent), in an anhydrous polar aprotic solvent (e.g., THF).

• Reagent Addition: Add a solution of the phosphinothioester reagent (e.g., a C-terminal peptide-phosphinothioester, 1 equivalent) in the same solvent.[16]

• Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours under an inert atmosphere (e.g., Argon).

• Reaction Monitoring: Track the formation of the product using analytical HPLC and mass spectrometry.

• Purification: Once the reaction is complete, the solvent is removed under reduced pressure, and the resulting crude product is purified using reverse-phase HPLC to yield the pure glycosyl amide.[16]

The mechanism involves the initial formation of an aza-ylide intermediate, which then undergoes an intramolecular rearrangement to form the stable amide bond.[17] The stereochemical integrity of the anomeric center is a key consideration; reactions with per-O-acetylated glycosyl azides often proceed with complete stereoselectivity to the beta-glycosyl amide, regardless of the starting anomer's configuration.[18]

Caption: Workflow for Traceless Staudinger Ligation.

Broader Applications in Drug Discovery and Chemical Biology

The utility of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide extends beyond these two cornerstone reactions. It serves as a versatile building block in:

• Synthetic Chemistry: For the construction of complex oligosaccharides and glycans, which are crucial for studying biological recognition processes.[1]

• Drug Development: The design of glycosylated drugs, where the carbohydrate moiety can improve pharmacokinetic properties such as bioavailability and target specificity.[1]

• Glycobiology: In metabolic labeling studies, azido sugars can be incorporated into cellular glycans and subsequently visualized or captured using click chemistry, providing powerful tools for imaging and glycomics analysis.[11][12]

Conclusion

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is more than just a chemical intermediate; it is an enabling tool for innovation in chemical biology and drug discovery. Its well-defined physicochemical properties, coupled with its reactivity in robust and selective ligation reactions, provide researchers with a reliable and versatile platform for the synthesis and study of complex carbohydrates and their conjugates. As the field of glycoscience continues to expand, the importance of such fundamental building blocks will undoubtedly continue to grow.

References

• Li, H. & Cao, H. (2013). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. PMC - NIH. [Link]

• Shanghai Huicheng Biological Technology Co., Ltd. (n.d.). 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide. [Link]

• ResearchGate. (2013). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. [Link]

• ResearchGate. (n.d.). Synthesis of Glycosyl Azides and Their Applications Using CuAAC Click Chemistry to Generate Bis- and Tris(triazolyl)glycosyl Derivatives. [Link]

• Beilstein Journals. (2018). Recent applications of click chemistry for the functionalization of gold nanoparticles and their conversion to glyco-gold nanoparticles. [Link]

• PubMed. (2006). Traceless Staudinger ligation of glycosyl azides with triaryl phosphines: stereoselective synthesis of glycosyl amides. [Link]

• ACS Publications. (2006). Traceless Staudinger Ligation of Glycosyl Azides with Triaryl Phosphines: Stereoselective Synthesis of Glycosyl Amides. [Link]

• Nilsson, B. L., Soellner, M. B., & Raines, R. T. (2007). Protein Engineering with the Traceless Staudinger Ligation. PMC - NIH. [Link]

• Semantic Scholar. (2006). Traceless Staudinger ligation of glycosyl azides with triaryl phosphines: stereoselective synthesis of glycosyl amides. [Link]

• Taylor & Francis Online. (2024). Synthesis of new glycoconjugates by click reaction of β-glycosyl azides and pyrimidines. [Link]

• CD BioGlyco. (n.d.). 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide, Purity ≥95%. [Link]

• Sapphire North America. (n.d.). 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide. [Link]

• Liberek, B., et al. (2023). and α-l-xylopyranosyl bromides in enantiomorphic space groups. [Link]

• Zhejiang Jiuzhou Chem Co.,Ltd. (n.d.). 2,3,4-tri-o-acetyl-beta-d-xylopyranosyl azide cas no.53784-33-1. [Link]

• ResearchGate. (n.d.). NMR studies of the conformations of 2,3,4-tri-O-acetyl-xylopyranosyl.... [Link]

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An In-depth Technical Guide on 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide as a Glycosyl Donor

Introduction: The Critical Role of Glycosylation and the Emergence of Xylosyl Donors

In the intricate landscape of drug development and glycobiology, the precise construction of glycosidic linkages is paramount. Glycosylation, the enzymatic process of attaching glycans to proteins, lipids, or other organic molecules, governs a multitude of biological processes, from cell-cell recognition to immune responses.[1] Consequently, the synthesis of complex carbohydrates and glycoconjugates is a cornerstone of modern medicinal chemistry.[2] This guide focuses on a specialized yet highly versatile glycosyl donor: 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide .

Xylosylated natural products have demonstrated a range of biological activities, including antibacterial and anti-AIDS properties.[3] Furthermore, synthetic xylosides are being explored for their therapeutic potential in areas such as oncology and neurology, where they can influence glycosaminoglycan (GAG) biosynthesis.[4] The ability to synthetically introduce xylose moieties with high fidelity is therefore of significant interest to researchers. This guide will provide an in-depth technical overview of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, detailing its synthesis, the strategic importance of its protecting groups, its activation as a glycosyl donor, and its applications in the synthesis of bioactive molecules.

Section 1: The Molecular Architecture of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide

The efficacy of a glycosyl donor is intrinsically linked to its chemical structure. In 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, each component—the xylose core, the acetyl protecting groups, and the anomeric azide—plays a crucial role in its reactivity and stereochemical control.

The Xylose Scaffold

Xylose, a five-carbon aldose, is a fundamental component of many bioactive polysaccharides and glycoconjugates.[5] Its presence in the linker region of proteoglycans, initiating the formation of GAG chains, underscores its biological significance.[5][6] The β-configuration at the anomeric center (C1) of the donor is a key determinant of the stereochemical outcome of the glycosylation reaction.

The Role of Acetyl Protecting Groups: More Than Just Masks

Protecting groups are essential in carbohydrate chemistry to prevent unwanted side reactions at the numerous hydroxyl groups.[7][8][9] The three acetyl groups in 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide serve several critical functions:

• Stereochemical Control through Neighboring Group Participation: The acetyl group at the C2 position is a classic "participating" group.[8][10] During the activation of the anomeric azide, the C2-acetyl group can attack the transiently formed oxocarbenium ion, forming a cyclic acyloxonium intermediate. This intermediate shields one face of the xylopyranosyl ring, directing the incoming glycosyl acceptor to attack from the opposite face, resulting in the formation of a 1,2-trans-glycosidic linkage.[1][7][8]

• Reactivity Modulation (The "Disarming" Effect): Acetyl groups are electron-withdrawing, which reduces the electron density at the anomeric center.[7][10] This "disarming" effect makes the glycosyl donor less reactive, which can be advantageous for controlling the glycosylation reaction and for use in sequential glycosylation strategies where donors of varying reactivity are employed.[7][10]

• Stability and Solubility: The acetyl groups enhance the stability of the molecule and improve its solubility in common organic solvents used for synthesis.[2]

The Anomeric Azide: A Versatile Functional Group

The azide group at the anomeric position is a key feature of this glycosyl donor. It offers several advantages:

• Stability: Glycosyl azides are relatively stable compared to other glycosyl donors like halides or trichloroacetimidates, allowing for a wider range of reaction conditions to be used in the manipulation of other functional groups on the acceptor molecule.[11]

• Activation: While stable, the anomeric azide can be selectively activated for glycosylation reactions under specific conditions, which will be discussed in a later section.

• Latent Functionality: The azide group can be considered a masked amino group.[12] Following glycosylation, it can be reduced to an amine, providing a handle for further functionalization, such as the synthesis of N-linked glycans or glycopeptides.[12][13] It is also a key component in "click chemistry" reactions, specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), for the construction of triazole-linked glycoconjugates.[2][14]

Section 2: Synthesis and Characterization

The synthesis of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is typically achieved from D-xylose. A general synthetic route is outlined below.

Diagram: Synthetic Pathway

Caption: General synthetic route to 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.

Experimental Protocol: A Representative Synthesis

Step 1: Peracetylation of D-Xylose

• Suspend D-xylose in acetic anhydride.

• Add a catalytic amount of a strong acid (e.g., perchloric acid) or a base (e.g., pyridine) and stir at room temperature until the reaction is complete (monitored by TLC).

• Quench the reaction and extract the product into an organic solvent.

• Purify the resulting 1,2,3,4-penta-O-acetyl-D-xylopyranose by recrystallization or column chromatography.

Step 2: Anomeric Bromination

• Dissolve the peracetylated xylose in a suitable solvent such as acetic acid.

• Add a solution of hydrogen bromide in acetic acid and stir at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Work up the reaction to isolate the crude 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl bromide.[15] This intermediate is often used directly in the next step due to its instability.

Step 3: Azide Substitution

• Dissolve the crude glycosyl bromide in a polar aprotic solvent like dimethylformamide (DMF).

• Add sodium azide (NaN₃) and heat the reaction mixture.

• Monitor the reaction by TLC. The reaction proceeds via an SN2 mechanism, leading to the inversion of stereochemistry at the anomeric center and the formation of the β-azide.

• After completion, perform an aqueous workup and extract the product.

• Purify the final product, 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, by column chromatography.[13]

Characterization Data

Property	Value	Reference
CAS Number	53784-33-1	[16][17][18]
Molecular Formula	C₁₁H₁₅N₃O₇	[17][18]
Molecular Weight	301.25 g/mol	[17][18]
Appearance	Solid or powder	[19]
Purity	≥98.0% (HPLC)
Storage	2-8°C	[20]

Section 3: Activation of the Glycosyl Donor and the Glycosylation Reaction

While glycosyl azides are stable, they are not directly used as glycosyl donors. They typically require conversion to a more reactive species or activation under specific conditions.

Conversion to Other Glycosyl Donors

One common strategy is to convert the glycosyl azide into a more conventional glycosyl donor, such as a glycosyl fluoride. This can be achieved through a 1,3-dipolar cycloaddition with an alkyne, followed by treatment with a fluoride source.[11]

Direct Activation Methods

More recently, methods for the direct activation of glycosyl azides have been developed, streamlining the glycosylation process. These methods often involve the use of Lewis acids or other promoters.

Diagram: Glycosylation Mechanism

Caption: Simplified mechanism of glycosylation with neighboring group participation.

Experimental Protocol: A General Glycosylation Reaction

• Dissolve the glycosyl donor (2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, after conversion to a suitable donor if necessary) and the glycosyl acceptor in an anhydrous solvent under an inert atmosphere.

• Cool the reaction mixture to the desired temperature (e.g., -78°C, -40°C, or 0°C).

• Add the activator (e.g., TMSOTf, BF₃·OEt₂) dropwise.

• Stir the reaction and monitor its progress by TLC.

• Quench the reaction with a suitable reagent (e.g., triethylamine or pyridine).

• Allow the mixture to warm to room temperature and perform an aqueous workup.

• Purify the resulting glycoside by column chromatography.

Section 4: Applications in Drug Development and Research

The ability to synthesize xylosides using donors like 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide has significant implications for various research areas.

• Synthesis of Bioactive Oligosaccharides: This donor is a valuable building block for the synthesis of complex oligosaccharides containing xylose, which are crucial for studying their biological functions.[2]

• Development of Glycosylated Drugs: Glycosylation can improve the pharmacokinetic properties of a drug, such as its bioavailability and target specificity.[2] The introduction of xylose moieties can lead to novel drug candidates with enhanced therapeutic profiles.

• Probing Glycosaminoglycan Biosynthesis: Synthetic xylosides can act as primers for the biosynthesis of GAGs, allowing researchers to study and manipulate these pathways.[4] This has potential applications in developing treatments for diseases where GAGs play a role, such as cancer and inflammatory disorders.[4]

• Construction of Glycoconjugates: Through the versatile azide functionality, this donor can be used in click chemistry to attach xylose to proteins, lipids, or other molecules, creating novel glycoconjugates for research and therapeutic purposes.[2]

Conclusion

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a powerful and versatile tool in the arsenal of the synthetic carbohydrate chemist. Its well-defined structure, the predictable influence of its acetyl protecting groups on stereochemistry and reactivity, and the multifaceted nature of the anomeric azide make it an invaluable glycosyl donor. As our understanding of the glycome continues to expand, the demand for sophisticated tools to construct specific glycosidic linkages will only grow. This guide has provided a comprehensive overview of the synthesis, activation, and application of this key xylosyl donor, offering a foundation for its effective use in the laboratory for the advancement of glycoscience and the development of novel therapeutics.

References

• Synthetic Xylosides: Probing the Glycosaminoglycan Biosynthetic Machinery for Biomedical Applications. ACS Publications. [Link]

• Bröder, W., & Kunz, H. (1997). Glycosyl azides as building blocks in convergent syntheses of oligomeric lactosamine and Lewis(x) saccharides. Bioorganic & Medicinal Chemistry, 5(1), 1–19. [Link]

• Exploitation of β-glycosyl azides for the preparation of α-glycosynthases. ResearchGate. [Link]

• Azides in Carbohydrate Chemistry. ResearchGate. [Link]

• Natural and engineered xylosyl products from microbial source. PMC - PubMed Central. [Link]

• Azides in carbohydrate chemistry. KOPS. [Link]

• Synthesis and Transformation of Glycosyl Azides. ResearchGate. [Link]

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• Chemical glycosylation. Wikipedia. [Link]

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• Chemical O‐Glycosylations: An Overview. PMC - NIH. [Link]

• Acetyl group for proper protection of β-sugar-amino acids used in SPPS. PubMed. [Link]

• Synthesis of Glycosides by Glycosynthases. ResearchGate. [Link]

• 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide, Purity ≥95%. CD BioGlyco. [Link]

• Advances in applications, metabolism, and biotechnological production of L-xylulose. PubMed. [Link]

• Key Reactions Of Sugars: Glycosylation and Protection. Master Organic Chemistry. [Link]

• Discovery and investigation of O-xylosylation in engineered proteins containing a (GGGGS)n linker. PubMed. [Link]

• Synthesis, conformational analysis and biological activity of xylopyranosyl sulfur-containing glycosides: dependence of sulfur atom configuration. RSC Publishing. [Link]

• 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide. Sapphire North America. [Link]

• Synthesis, conformational analysis and biological activity of xylopyranosyl sulfur-containing glycosides: dependence of sulfur atom configuration. NIH. [Link]

• Stereoselective synthesis of glycosyl azides from anomeric hydroxides via protecting group manipulations. PubMed. [Link]

• O-xylosylation in a recombinant protein is directed at a common motif on glycine-serine linkers. PubMed. [Link]

• Stereoselective Synthesis of N-Glycosyl Oxazolines and Evaluation of Their Antiproliferative Activity. Open Access Pub. [Link]

• Anomeric Selectivity of Glycosylations Through a Machine Learning Lens. ChemRxiv. [Link]

• and α-l-xylopyranosyl bromides in enantiomorphic space groups. MOST Wiedzy. [Link]

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An In-depth Technical Guide to 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide for Carbohydrate Probe Synthesis

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, a key building block in the field of glycoscience. We will delve into its synthesis, characterization, and application as a versatile precursor for the creation of sophisticated carbohydrate probes. The methodologies presented herein are grounded in established chemical principles, ensuring reliability and reproducibility for researchers embarking on the synthesis and application of this important compound.

Introduction: The Significance of Carbohydrate Probes and the Role of Glycosyl Azides

Carbohydrates play a pivotal role in a myriad of biological processes, from cell-cell recognition and signaling to immune responses.[1] The study of these intricate processes, a field known as glycobiology, often necessitates the use of molecular probes to visualize, track, and quantify glycans in biological systems.[2] Carbohydrate probes, which are typically synthetic glycans conjugated to reporter molecules such as fluorophores or biotin, are indispensable tools for this purpose.

The advent of "click chemistry," particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), has revolutionized the synthesis of such probes.[3] This reaction is highly efficient, specific, and biocompatible, making it ideal for conjugating biomolecules.[4] Glycosyl azides, such as 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, are central to this methodology, serving as stable and reactive handles for the introduction of carbohydrates onto alkyne-functionalized probes.[] The acetyl protecting groups on the xylopyranosyl azide enhance its solubility in organic solvents and its stability, while the azido group at the anomeric position provides the chemical functionality for the click reaction.[2]

Synthesis of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide: A Two-Step Approach

The synthesis of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is typically achieved through a two-step process starting from D-xylose. The first step involves the peracetylation of D-xylose followed by bromination at the anomeric position to yield 2,3,4-tri-O-acetyl-α-D-xylopyranosyl bromide. This intermediate is then converted to the desired β-azide via nucleophilic substitution with an azide salt.

Diagram 1: Synthetic pathway for 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide.

Step 1: Synthesis of 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl Bromide

The initial step involves the conversion of D-xylose to its peracetylated form, which is then brominated at the anomeric carbon. The thermodynamically more stable α-anomer of the glycosyl bromide is typically formed due to the anomeric effect.[6]

Experimental Protocol:

• Acetylation of D-Xylose: To a solution of D-xylose (1 equiv.) in acetic anhydride (5-10 equiv.), add a catalytic amount of perchloric acid or pyridine at 0 °C.[6][7] Allow the reaction to warm to room temperature and stir for 12-24 hours until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation of Peracetylated Xylose: Pour the reaction mixture into ice-water and stir until the excess acetic anhydride has hydrolyzed. Extract the product with dichloromethane or ethyl acetate. Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate. Evaporate the solvent under reduced pressure to obtain 1,2,3,4-tetra-O-acetyl-D-xylopyranose as a mixture of anomers.[7]

• Bromination: Dissolve the peracetylated xylose (1 equiv.) in a minimal amount of glacial acetic acid. Add a solution of hydrogen bromide in acetic acid (33 wt. %, 2-3 equiv.) at 0 °C.[6] Stir the reaction at room temperature for 2-4 hours.

• Work-up and Purification: Dilute the reaction mixture with dichloromethane and wash with cold water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The crude 2,3,4-tri-O-acetyl-α-D-xylopyranosyl bromide can be purified by recrystallization from diethyl ether/hexane to yield a white solid.[8]

Step 2: Synthesis of 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl Azide

The glycosyl bromide is a reactive intermediate that readily undergoes an SN2 reaction with sodium azide to yield the corresponding glycosyl azide. The use of a polar aprotic solvent like N,N-dimethylformamide (DMF) facilitates this reaction.

Experimental Protocol:

• Azidation: To a solution of 2,3,4-tri-O-acetyl-α-D-xylopyranosyl bromide (1 equiv.) in anhydrous DMF, add sodium azide (1.5-2 equiv.).

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by TLC until the starting material is consumed.

• Work-up and Purification: Pour the reaction mixture into ice-water and extract the product with ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate. After removal of the solvent under reduced pressure, the crude product is purified by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexane) to afford 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide as a white solid or thick liquid.[9]

Characterization of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

Thorough characterization of the synthesized compound is crucial to confirm its identity and purity. The following table summarizes the expected analytical data.

Parameter	Value	Reference
Molecular Formula	C₁₁H₁₅N₃O₇	[8]
Molecular Weight	301.25 g/mol	[8]
Appearance	White to pale beige solid	[8]
¹H NMR (400 MHz, CDCl₃) δ (ppm)	5.17 (t, J = 8.9 Hz, 1H), 4.96 (td, J = 9.2, 5.5 Hz, 1H), 4.83 (t, J = 8.7 Hz, 1H), 4.64 (d, J = 8.9 Hz, 1H), 4.11 (dd, J = 11.6, 5.5 Hz, 1H), 3.65 (t, J = 10.4 Hz, 1H), 2.09 (s, 3H), 2.04 (s, 3H), 2.02 (s, 3H)	[9]
¹³C NMR (100 MHz, CDCl₃) δ (ppm)	170.1, 169.9, 169.4, 87.9, 72.1, 70.3, 68.9, 64.9, 20.8, 20.7, 20.6	[9]
High-Resolution Mass Spectrometry (HRMS-TOF)	[M + Na]⁺ calcd for C₁₁H₁₅O₇N₃Na: 324.0808, found: 324.0813	[9]
Infrared (IR) ν (cm⁻¹)	2114 (N₃ stretch), 1743 (C=O stretch)	[9]

Application in Carbohydrate Probe Synthesis via CuAAC

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is an excellent substrate for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction allows for the efficient conjugation of the xylose moiety to a variety of alkyne-functionalized molecules, such as fluorescent dyes, biotin, or linker arms for attachment to solid supports.

Diagram 2: Workflow for carbohydrate probe synthesis using CuAAC.

General Protocol for CuAAC Conjugation

The following is a general protocol for the conjugation of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide to an alkyne-functionalized probe.

Experimental Protocol:

• Reaction Setup: In a reaction vial, dissolve 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (1 equiv.) and the alkyne-functionalized probe (1-1.2 equiv.) in a suitable solvent system, such as a 1:1 mixture of tert-butanol and water.

• Catalyst Preparation: In a separate vial, prepare a fresh solution of copper(II) sulfate pentahydrate (0.1-0.2 equiv.) in water and a solution of sodium ascorbate (0.2-0.4 equiv.) in water.

• Reaction Initiation: Add the copper sulfate solution to the reaction mixture, followed by the sodium ascorbate solution. The reaction mixture will typically turn a pale yellow or green color.

• Reaction Progress and Work-up: Stir the reaction at room temperature for 4-24 hours. Monitor the reaction by TLC or LC-MS. Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent such as ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting triazole-linked carbohydrate probe by silica gel column chromatography.

• Deprotection (Optional): If the final application requires the free hydroxyl groups, the acetyl protecting groups can be removed under Zemplén conditions (catalytic sodium methoxide in methanol). Neutralize the reaction with an acidic resin, filter, and concentrate to yield the deprotected carbohydrate probe.

Conclusion

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a valuable and versatile building block for the synthesis of carbohydrate probes. Its straightforward synthesis and high reactivity in click chemistry reactions make it an accessible tool for researchers in glycobiology and drug discovery. The protocols and data presented in this guide provide a solid foundation for the successful synthesis and application of this important glycosyl azide, enabling the development of novel probes to unravel the complex roles of carbohydrates in biological systems.

References

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Anomeric configuration of 2,3,4-Tri-O-acetyl-xylopyranosyl azide

An In-Depth Technical Guide to the Anomeric Configuration of 2,3,4-Tri-O-acetyl-xylopyranosyl Azide

Authored by: A Senior Application Scientist

Abstract

Glycosyl azides are indispensable tools in modern glycochemistry, serving as versatile precursors for the synthesis of complex glycoconjugates, glycopeptides, and various bioactive molecules.[1][2][3] Their utility stems from the unique reactivity of the azide moiety, which enables facile transformation into other nitrogen-containing functionalities and participation in highly efficient bioorthogonal "click" chemistry reactions.[4][5] This guide provides an in-depth analysis of 2,3,4-Tri-O-acetyl-xylopyranosyl azide, a key building block derived from the pentose D-xylose. The central focus is a comprehensive exploration of the factors governing its anomeric configuration, the methodologies for its stereoselective synthesis, and the definitive analytical techniques for its characterization. We will dissect the underlying chemical principles, including neighboring group participation, that dictate the stereochemical outcome of azidation reactions. This document is intended for researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of glycosylation chemistry for the rational design and synthesis of novel carbohydrate-based therapeutics and probes.

Introduction: The Significance of Glycosyl Azides in Chemical Biology

Glycosylation is a fundamental post-translational modification that profoundly influences protein function, cellular recognition, and signaling pathways.[4] The ability to chemically synthesize defined glycan structures is therefore paramount for advancing our understanding of these processes and for developing new therapeutic strategies. Glycosyl azides have emerged as exceptionally stable and versatile intermediates in this pursuit.[6]

Unlike the more labile glycosyl amines, glycosyl azides are configurationally stable and can be readily purified and stored.[1] They serve as pivotal precursors for:

• N-Glycosides and Glycopeptides: The azide can be reduced to a primary amine to form N-glycosidic linkages or acylated to create glycosyl amides.[1][6]

• Bioorthogonal Ligation: As the quintessential chemical handle for "click" chemistry, the azide group reacts with terminal alkynes in a Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) to form stable triazole linkages, enabling the construction of complex neoglycoconjugates in biological settings.[2][4]

2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide is a particularly valuable derivative, serving as a donor for synthesizing xylose-containing N-linked glycans and neoglycoconjugates.[7][8] However, the utility of this compound is critically dependent on precise control and unambiguous confirmation of its stereochemistry at the anomeric center (C-1). This guide will illuminate the principles and practices required to achieve this control.

The Decisive Role of Neighboring Group Participation in Synthesis

The stereochemical outcome of glycosylation reactions is one of the most challenging aspects of carbohydrate chemistry.[9] The synthesis of 2,3,4-Tri-O-acetyl-xylopyranosyl azide is a classic example where the protecting groups dictate the final configuration. The primary mechanism governing the stereoselectivity in this system is Neighboring Group Participation (NGP) .[9][10][11]

Causality of Stereoselection: In the synthesis starting from a glycosyl halide (e.g., 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl bromide), the acetyl protecting group at the C-2 position plays an active role.[10] Rather than a direct Sₙ2 displacement of the anomeric leaving group by the azide nucleophile, the reaction proceeds through a more stable, bridged acetoxonium ion intermediate .

The mechanism unfolds as follows:

• Activation: A Lewis acid or promoter assists in the departure of the leaving group from the anomeric carbon (C-1).

• Participation: The lone pair of electrons on the carbonyl oxygen of the C-2 acetyl group attacks the transient oxocarbenium ion at C-1.[9]

• Intermediate Formation: This intramolecular attack forms a cyclic dioxolenium ion intermediate. This rigid, fused-ring structure effectively shields the α-face of the pyranose ring.

• Nucleophilic Attack: The incoming azide nucleophile (N₃⁻) can now only attack from the opposite, unhindered β-face. This attack occurs at C-1, opening the acetoxonium ion.

• Product Formation: The result is an exclusive or highly selective formation of the 1,2-trans product . In the D-xylose series, the C-2 acetyl group is equatorial, meaning the azide adds in an equatorial position, yielding the β-anomer .[10][11][12]

This NGP-driven pathway is highly reliable for achieving 1,2-trans glycosides and is a cornerstone of stereoselective carbohydrate synthesis.[13]

Sources

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Protocols & Analytical Methods

Application Note & Protocol: A Guide to 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide in Click Chemistry

Foreword: The Convergence of Glycobiology and Click Chemistry

In the intricate landscape of molecular biology, glycosylation stands out as a pivotal process, dictating the function and fate of countless proteins and lipids. The ability to synthetically mimic or manipulate this process opens up new frontiers in therapeutic design and diagnostics. It is at this intersection of need and innovation that 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide emerges as a powerful molecular tool.[1] This application note serves as a comprehensive guide to leveraging this versatile glycosyl azide in the realm of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry.[2] Our objective is to provide not just a protocol, but a deeper understanding of the principles that govern this elegant conjugation strategy, empowering researchers to apply it with precision and confidence in their own laboratories.

Section 1: The Scientific Foundation

The CuAAC Reaction: A Chemist's "Perfect" Tool

The term "click chemistry" refers to a class of reactions that are rapid, high-yielding, and produce minimal byproducts, making them ideal for complex molecular assemblies.[2] The CuAAC reaction, which forms a stable 1,4-disubstituted 1,2,3-triazole linkage from an azide and a terminal alkyne, is the leading example of this concept.[2][3] Unlike its uncatalyzed counterpart, the Huisgen 1,3-dipolar cycloaddition, the copper-catalyzed version is highly regioselective and proceeds readily at room temperature in aqueous environments, conditions amenable to biological systems.[2][3]

The Role of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

This specific xylopyranosyl azide derivative is a valuable building block for several key reasons:

• The Azide Handle: The azide group is the reactive moiety for the click reaction, allowing for its covalent attachment to any alkyne-functionalized molecule.

• Enhanced Solubility & Stability: The acetyl protecting groups increase the compound's solubility in common organic solvents and enhance its stability.[1]

• Latent Functionality: Post-conjugation, these acetyl groups can be cleanly removed under mild basic conditions to reveal the native hydroxyl groups of the xylose sugar.[4][5]

Mechanistic Insights

The CuAAC reaction is understood to proceed through a multi-step catalytic cycle.[6] The active catalyst is the copper(I) ion, which is often generated in situ from a copper(II) salt (like CuSO₄) and a reducing agent, most commonly sodium ascorbate.[3][7] The Cu(I) ion first coordinates with the alkyne to form a copper-acetylide intermediate.[8][] This intermediate then reacts with the azide, leading to the formation of a six-membered metallacycle that ultimately rearranges to the stable triazole product, regenerating the Cu(I) catalyst.[3]

Caption: Core components of the CuAAC reaction.

Section 2: The Protocol

This section outlines a robust, step-by-step protocol for the CuAAC reaction.

Materials & Reagents

Table 1: Reagent Checklist

Reagent	CAS Number	Recommended Purity	Storage
2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide	53784-33-1	≥98.0%	2-8°C
Alkyne-functionalized substrate	Varies	Substrate dependent	Varies
Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)	7758-99-8	≥98%	Room Temperature
Sodium L-ascorbate	134-03-2	≥99%	2-8°C, Desiccated
Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)	76233-63-3	≥95%	Room Temperature
Solvents (e.g., t-BuOH, H₂O, DMSO)	Varies	Anhydrous/Deionized	Room Temperature

Step-by-Step Experimental Procedure

1. Preparation of Stock Solutions:

• Copper(II) Sulfate: Prepare a 100 mM stock solution in deionized water.

• Sodium Ascorbate: Prepare a 1 M stock solution in deionized water. Note: This solution should be made fresh for each experiment.

• THPTA Ligand: Prepare a 100 mM stock solution in deionized water.

2. Reaction Assembly: a. In a suitable reaction vessel, dissolve your alkyne-functionalized molecule (1.0 equivalent) and 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (1.1 equivalents) in a solvent mixture (e.g., t-butanol/water 3:1). The final concentration of the limiting reactant should be in the range of 10-100 mM. b. Degas the solution by bubbling with an inert gas (argon or nitrogen) for 15-20 minutes to remove oxygen, which can oxidize the Cu(I) catalyst.[10]

3. Initiation of the Reaction: a. While maintaining the inert atmosphere, add the THPTA stock solution to a final concentration of 5-10 mol% relative to the limiting reactant. The ligand stabilizes the Cu(I) catalyst and protects biomolecules from oxidative damage.[11][12][13] b. Add the CuSO₄ stock solution to a final concentration of 1-5 mol%. c. Initiate the reaction by adding the freshly prepared sodium ascorbate stock solution to a final concentration of 10-50 mol%.

4. Reaction Monitoring and Work-up: a. Stir the reaction at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). b. Upon completion, quench the reaction by exposing it to air. For sensitive biomolecules, adding a chelating agent like EDTA can sequester the copper.[14] c. Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the catalyst and other water-soluble components. d. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

5. Purification: a. Purify the crude product using silica gel column chromatography, employing a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Optional De-O-acetylation (Zemplén Conditions)

To obtain the final glycoconjugate with free hydroxyl groups, a Zemplén deacetylation can be performed.[4][5]

• Dissolve the purified, acetylated product in dry methanol.

• Add a catalytic amount of sodium methoxide in methanol (e.g., 0.1 eq per acetate group).[15]

• Stir at room temperature and monitor by TLC.

• Upon completion, neutralize the reaction with a proton source, such as Amberlite IR-120 (H+) resin.[15]

• Filter the resin, and concentrate the filtrate to yield the deprotected product.

Section 3: Troubleshooting and Field-Proven Insights

Table 2: Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Conversion	1. Oxidation of Cu(I) catalyst. 2. Poor solubility of reactants. 3. Inactive reagents.	1. Ensure thorough degassing; use fresh sodium ascorbate. 2. Alter the solvent system (e.g., add DMSO); gently warm the reaction.[7][16] 3. Verify the integrity of the azide and alkyne starting materials.
Alkyne Homocoupling (Glaser Coupling)	Presence of oxygen leading to Cu(II) mediated dimerization.	Improve degassing procedures; increase the concentration of sodium ascorbate.[10]
Difficult Purification	Product is insoluble or streaks on silica gel.	The product may be chelating residual copper; wash the crude material with an EDTA solution before chromatography.[17] Consider reverse-phase chromatography for polar products.
Biomolecule Degradation	Reactive oxygen species (ROS) generated by the catalyst system.	Increase the ligand-to-copper ratio (e.g., 5:1); ensure the reaction is run at an appropriate pH for your biomolecule.[14][18]

Section 4: Visualizing the Workflow

Caption: A streamlined experimental workflow for the CuAAC reaction.

References

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Wikipedia. (2023). Click chemistry. Retrieved from [Link]

• Presolski, S. I., Hong, V., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162.

• Jena Bioscience. (n.d.). Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Retrieved from [Link]

• NCBI. (2021, October 6). De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2). Retrieved from [Link]

• Domínguez, L., Aurell, M. J., & Domingo, L. R. (2018). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. RSC Advances, 8(54), 30843-30853.

• Gómez-García, M., Benito, J. M., Gutiérrez-Gallego, R., Maestre, A., Ortiz Mellet, C., García Fernández, J. M., & Jiménez Blanco, J. L. (n.d.). Preparation of alcohol glycoclusters. Retrieved from [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2010). Labeling live cells by copper-catalyzed alkyne--azide click chemistry.
• Traboni, S., Bedini, E., Capasso, D., Esposito, F., & Iadonisi, A. (2023). Adaptation of Zemplén's conditions for a simple and highly selective approach to methyl 1,2-trans glycosides.

• Chemistry Online. (2023, March 28). Zemplén deacetylation. Retrieved from [Link]

• Zhang, W., Wang, D., & Li, Y. (2015). Tripodal Amine Ligands for Accelerating Cu-Catalyzed Azide-Alkyne Cycloaddition: Efficiency and Stability against Oxidation and Dissociation.

• SciSpace. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Retrieved from [Link]

• NCBI. (n.d.). Figure 1: [Removal of acetyl groups under Zemplén conditions.] - Glycoscience Protocols (GlycoPODv2). Retrieved from [Link]

• Fokin, V. V., & Sharpless, K. B. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 37(6), 1173-1185.

• ResearchGate. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Retrieved from [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. Retrieved from [Link]

• ACS Publications. (2010). Labeling Live Cells by Copper-Catalyzed Alkyne−Azide Click Chemistry. Retrieved from [Link]

• McKay, C. S., & Finn, M. G. (2014). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Chemistry & Biology, 21(9), 1075-1101.

• Chemistry Stack Exchange. (2025, January 21). Help finding conditions for CuAAC "click" reaction. Retrieved from [Link]

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Application Notes and Protocols: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with Xylopyranosyl Azide

Introduction: The Power of Glycosylation in Modern Drug Discovery

Carbohydrates, or glycans, are fundamental to a vast array of biological processes, from cellular recognition and signaling to immune responses.[1] Their inherent biocompatibility and well-defined stereochemistry make them attractive scaffolds in drug design and development.[1] The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," provides a powerful and efficient method for conjugating these sugar moieties to other molecules, enabling the creation of novel glycoconjugates with diverse therapeutic and diagnostic applications.[2][3] This reaction is prized for its high efficiency, mild reaction conditions, and broad functional group tolerance, making it particularly suitable for the complex structures of carbohydrates.[4][5]

This guide provides a detailed protocol for the use of xylopyranosyl azide in CuAAC reactions. D-xylose, a key component of hemicellulose, is a readily available starting material.[2] Its derivatives, particularly β-xylopyranosides, are of significant interest as they can act as initiators of glycosaminoglycan (GAG) biosynthesis, a process implicated in various physiological and pathological states.[2][6] We will first detail the synthesis of the crucial xylopyranosyl azide precursor from a protected xylose derivative, followed by a comprehensive protocol for its conjugation to an alkyne-bearing molecule via CuAAC.

Reaction Schematics and Workflow

To provide a clear overview, the following diagrams illustrate the key chemical transformation and the overall experimental workflow.

Reaction Mechanism: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction proceeds through a well-established catalytic cycle. The active Cu(I) species, often generated in situ from a Cu(II) salt and a reducing agent, coordinates with the terminal alkyne to form a copper acetylide.[6][7] This intermediate then reacts with the azide in a stepwise manner to form a six-membered copper-containing ring, which subsequently rearranges and, upon protonation, releases the stable 1,4-disubstituted 1,2,3-triazole product, regenerating the catalyst.[8][9]

Caption: The catalytic cycle of the CuAAC reaction.

Experimental Workflow

The overall process involves two main stages: the synthesis of xylopyranosyl azide and the subsequent CuAAC reaction. Each stage includes reaction setup, monitoring, workup, and purification steps.

Caption: Step-by-step experimental workflow.

Part 1: Synthesis of β-D-Xylopyranosyl Azide

A common and effective method for introducing an azide at the anomeric position of a sugar is through the reaction of a protected glycosyl halide or acetate with an azide source. Here, we adapt a procedure for the azidation of a per-O-benzoylated xylopyranose derivative.[1] The use of protecting groups on the hydroxyls is crucial to prevent side reactions and to ensure the stereoselectivity of the azidation.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,2,3,4-tetra-O-benzoyl-D-xylopyranose	Synthesis Grade	Varies	Can be synthesized from D-xylose.
Dichloromethane (DCM)	Anhydrous	Varies
Azidotrimethylsilane (TMSN₃)	≥95%	Varies	Caution: Highly toxic. Handle in a fume hood.
Tin(IV) chloride (SnCl₄)	≥99%	Varies	Caution: Corrosive. Handle in a fume hood.
Ethyl acetate	ACS Grade	Varies
Hexane	ACS Grade	Varies
Saturated sodium bicarbonate (NaHCO₃) solution	Lab-prepared
Anhydrous sodium sulfate (Na₂SO₄)	Varies
Silica gel	60 Å, 230-400 mesh	Varies	For column chromatography.

Protocol: Synthesis of 2,3,4-tri-O-benzoyl-β-D-xylopyranosyl azide

• Reaction Setup:

  • To a solution of 1,2,3,4-tetra-O-benzoyl-D-xylopyranose (1 equivalent) in anhydrous dichloromethane (DCM), add azidotrimethylsilane (1.5 equivalents) dropwise under an inert atmosphere (e.g., argon or nitrogen).[1]

  • Following the addition of TMSN₃, add tin(IV) chloride (0.5 equivalents) dropwise.[1] The reaction mixture may change color.

• Reaction Monitoring:

  • Stir the reaction at room temperature for 16-24 hours.[1]

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 7:3) solvent system. The product, being more polar than the starting material, will have a lower Rf value.[1]

• Workup:

  • Once the reaction is complete, evaporate the DCM under reduced pressure.[1]

  • Dissolve the crude residue in ethyl acetate.[1]

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate.[1]

  • Combine the fractions containing the desired product (as identified by TLC) and remove the solvent under reduced pressure to yield the purified 2,3,4-tri-O-benzoyl-β-D-xylopyranosyl azide.

• Deprotection (Optional but often necessary for biological applications):

  • The benzoyl protecting groups can be removed using the Zemplén deacetylation conditions.

  • Dissolve the protected xylopyranosyl azide in anhydrous methanol.

  • Add a catalytic amount of sodium methoxide solution (e.g., 0.5 M in methanol) until the pH is basic.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Neutralize the reaction with an acidic resin (e.g., Dowex 50WX8), filter, and concentrate the filtrate to obtain the deprotected β-D-xylopyranosyl azide.

Part 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

With the xylopyranosyl azide in hand, the next step is the CuAAC reaction to conjugate it with an alkyne-containing molecule. The following is a general protocol that can be adapted for a wide range of substrates.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Xylopyranosyl azide	As synthesized
Alkyne-containing molecule	Varies	Varies
Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)	ACS Grade	Varies
Sodium ascorbate	≥98%	Varies	Prepare a fresh solution for each use.
tert-Butanol	ACS Grade	Varies
Deionized water
Dichloromethane (DCM)	ACS Grade	Varies	For extraction.
Saturated EDTA solution	Lab-prepared	For copper removal.
Silica gel	60 Å, 230-400 mesh	Varies	For column chromatography.

Protocol: CuAAC with Xylopyranosyl Azide

• Reaction Setup:

  • In a suitable reaction vessel, dissolve the xylopyranosyl azide (1 equivalent) and the alkyne-containing molecule (1-1.2 equivalents) in a 1:1 mixture of tert-butanol and water.

  • In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (e.g., 1 M).

  • In another vial, prepare an aqueous solution of copper(II) sulfate pentahydrate (e.g., 0.5 M).

• Reaction Execution:

  • To the solution of the azide and alkyne, add the sodium ascorbate solution (0.1-0.3 equivalents).

  • Then, add the copper(II) sulfate solution (0.05-0.15 equivalents). The reaction mixture will often turn a yellow-green color.

  • Stir the reaction vigorously at room temperature. The reaction is typically complete within 1-24 hours.

• Reaction Monitoring:

  • Monitor the reaction by TLC or LC-MS. The triazole product will be significantly more polar than the starting materials.

• Workup and Purification:

  • Upon completion, dilute the reaction mixture with water and extract with an organic solvent such as ethyl acetate or DCM.

  • To remove the copper catalyst, wash the organic layer with a saturated aqueous solution of EDTA.[10] The blue color of the aqueous layer indicates the formation of the copper-EDTA complex.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure 1,4-disubstituted triazole glycoconjugate.

Troubleshooting and Key Considerations

Issue	Potential Cause	Recommended Solution
Low or No Reaction	Inactive catalyst (Cu(I) oxidized to Cu(II)).	Ensure fresh sodium ascorbate solution is used. Degas solvents to remove oxygen.
Poor solubility of reactants.	Add a co-solvent like DMSO or DMF.
Presence of coordinating functional groups (e.g., thiols) that sequester copper.	Use a copper-chelating ligand like THPTA or TBTA to protect the catalyst.[9]
Side Product Formation	Oxidative homocoupling of the alkyne.	Maintain an oxygen-free environment and ensure a sufficient excess of reducing agent.
Difficulty in Purification	Residual copper in the final product.	Wash thoroughly with an EDTA solution.[10] Alternatively, pass the crude product through a short plug of silica gel with a chelating solvent system.
Co-elution of product with unreacted starting material.	Adjust the stoichiometry of the reactants. Ensure the reaction goes to completion.

Conclusion

The CuAAC reaction is a robust and versatile tool for the synthesis of complex glycoconjugates. By following the protocols outlined in this guide, researchers can reliably synthesize xylopyranosyl azide and utilize it in "click" reactions to explore the vast potential of carbohydrate-based molecules in drug discovery and chemical biology. The modular nature of this chemistry allows for the rapid generation of diverse compound libraries, accelerating the identification of new therapeutic leads and biological probes.[1]

References

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• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Guchhait, G., et al. (2021). Synthesis and Screening of α-Xylosides in Human Glioblastoma Cells. ACS Omega, 6(1), 539-549.
• Dedola, S., et al. (2014). β-Xylopyranosides: synthesis and applications. RSC Advances, 4(75), 39853-39871.
• Dedola, S., et al. (2010). Application of copper(I)-catalysed azide/alkyne cycloaddition (CuAAC) 'click chemistry' in carbohydrate drug and neoglycopolymer synthesis. Tetrahedron, 66(49), 9475-9492.
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• Jena Bioscience. (2011). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology.
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• Wojciechowski, B. (2020). Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete?

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Application Notes and Protocols: Post-Click Reaction Deprotection of Acetyl Groups from Xylopyranosyl Azide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Final Step in Glycoconjugate Synthesis

The convergence of carbohydrate chemistry and "click" chemistry has revolutionized the synthesis of complex glycoconjugates, molecules with profound implications in drug discovery, diagnostics, and materials science.[1][2] The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction stands as a cornerstone of this approach, enabling the efficient and specific ligation of sugar moieties to a variety of molecular scaffolds.[3] Acetyl groups are among the most common protecting groups for the hydroxyl functionalities of carbohydrates due to their ease of installation and their ability to influence the stereochemical outcome of glycosylation reactions.[4]

This application note provides a detailed guide to the critical final step in many such syntheses: the removal of acetyl protecting groups from a xylopyranosyl azide derivative after its participation in a click reaction. We will focus on the most prevalent and reliable method, the Zemplén deacetylation, offering insights into its mechanism, a comprehensive experimental protocol, and troubleshooting strategies to ensure a high yield of the desired deprotected glycoconjugate.[5]

The Strategic Importance of Post-Click Deprotection

The rationale for performing the deprotection after the click reaction is rooted in practicality and reaction compatibility. The acetylated xylopyranosyl azide is often more soluble in the organic solvents typically used for click chemistry. Furthermore, the presence of multiple free hydroxyl groups on the sugar can sometimes interfere with the copper catalyst or lead to undesired side reactions. Therefore, a well-defined workflow involves the initial click reaction with the protected sugar, followed by the global deprotection of the resulting triazole-linked glycoconjugate.

Caption: Overall workflow for the synthesis of a deprotected triazole-linked xylopyranoside.

Mechanism of Deprotection: The Zemplén Deacetylation

The Zemplén deacetylation is a classic and highly efficient method for the removal of O-acetyl groups from carbohydrates.[5] It operates via a base-catalyzed transesterification mechanism.

The key steps are:

• Generation of the Alkoxide: A catalytic amount of a strong base, typically sodium methoxide (NaOMe), deprotonates the solvent (methanol) to generate the methoxide anion (MeO⁻).

• Nucleophilic Attack: The highly nucleophilic methoxide anion attacks the electrophilic carbonyl carbon of the acetyl group.

• Tetrahedral Intermediate: This attack forms a transient tetrahedral intermediate.

• Elimination and Product Formation: The intermediate collapses, leading to the formation of a methyl acetate byproduct and the regeneration of the hydroxyl group on the sugar. The catalytic base is regenerated in the process.

Recent studies have also shown that sodium hydroxide in methanol can be equally effective, challenging the long-held belief that methoxide is uniquely essential for this catalytic process.[6]

Experimental Protocol: Zemplén Deacetylation of a Triazole-Linked Xylopyranoside

This protocol provides a generalized procedure. The specific quantities and reaction times may need to be optimized based on the substrate and the scale of the reaction.

Materials and Reagents

• Acetylated triazole-linked xylopyranoside

• Anhydrous Methanol (MeOH)

• Sodium methoxide solution (e.g., 0.5 M in MeOH or 25 wt. % in MeOH)

• Amberlite® IR120 (H⁺ form) ion-exchange resin

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• TLC developing solvent (e.g., dichloromethane/methanol or ethyl acetate/hexanes mixtures)

• TLC stain (e.g., p-anisaldehyde, ceric ammonium molybdate, or potassium permanganate)

• Silica gel for column chromatography

Step-by-Step Procedure

• Dissolution: Dissolve the acetylated triazole-linked xylopyranoside (1.0 equivalent) in anhydrous methanol (approximately 5-10 mL per 100 mg of starting material) in a round-bottom flask equipped with a magnetic stir bar.

• Initiation of Reaction: Cool the solution to 0 °C in an ice bath. Add a catalytic amount of sodium methoxide solution (typically 0.1 equivalents per acetyl group) dropwise while stirring.[7]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir. Monitor the progress of the deacetylation by TLC.[8]

  • To prepare a TLC sample, withdraw a small aliquot of the reaction mixture, neutralize it with a bead of Amberlite® IR120 (H⁺) resin, and spot it on the TLC plate.

  • The starting material (acetylated compound) will have a higher Rf value (less polar) than the deprotected product (more polar). The reaction is complete when the starting material spot is no longer visible by TLC.

• Neutralization: Once the reaction is complete (typically 30 minutes to a few hours), add Amberlite® IR120 (H⁺) resin portion-wise until the pH of the solution becomes neutral (check with pH paper). Stir for an additional 15-20 minutes.

• Filtration: Filter the reaction mixture through a small plug of cotton or a sintered glass funnel to remove the ion-exchange resin. Wash the resin with additional methanol to ensure complete recovery of the product.

• Concentration: Combine the filtrate and the methanolic washes and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is often pure enough for subsequent applications. However, if necessary, purify the residue by silica gel column chromatography.[9] The polarity of the eluent will need to be significantly higher than that used for the acetylated precursor (e.g., using a higher percentage of methanol in dichloromethane or ethyl acetate).

Caption: Key steps in the Zemplén deacetylation protocol.

Data Presentation: Reaction Conditions and Monitoring

Parameter	Condition/Observation	Rationale
Base	Sodium Methoxide (catalytic)	A strong nucleophile for efficient transesterification.[4]
Solvent	Anhydrous Methanol	Acts as both the solvent and the source of the nucleophile (methoxide).
Temperature	0 °C to Room Temperature	Initial cooling controls the exothermic reaction; room temperature is sufficient for completion.
Monitoring	Thin-Layer Chromatography (TLC)	Allows for visual tracking of the conversion from the less polar starting material to the more polar product.[10]
Neutralization	Amberlite® IR120 (H⁺) Resin	Easily removed by filtration, avoiding an aqueous workup which can be problematic for highly water-soluble products.[7]

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	- Insufficient catalyst- Deactivated catalyst (due to moisture)- Steric hindrance around acetyl groups	- Add a small amount of additional NaOMe solution.- Ensure the use of anhydrous methanol.- Increase reaction time or slightly warm the reaction mixture.
Product Degradation	- Prolonged exposure to strong base- Presence of base-labile functional groups	- Monitor the reaction closely and neutralize promptly upon completion.- Consider alternative, milder deprotection methods if other functional groups are sensitive.
Difficult Purification	- Product is highly polar and water-soluble	- Use highly polar solvent systems for chromatography (e.g., with small amounts of water or acetic acid).- Consider reverse-phase chromatography or lyophilization.[11]
Streaking on TLC Plate	- Residual base or salts in the TLC sample	- Ensure the aliquot taken for TLC analysis is thoroughly neutralized with the ion-exchange resin before spotting.[12]

Conclusion

The deprotection of acetyl groups is a critical and often final step in the synthesis of glycoconjugates prepared via click chemistry. The Zemplén deacetylation remains a robust, reliable, and high-yielding method for this transformation. By understanding the underlying mechanism, adhering to a carefully controlled protocol, and being aware of potential pitfalls, researchers can confidently and efficiently obtain their desired deprotected xylopyranosyl-triazole products. This enables the progression of their research in the development of novel therapeutics, diagnostics, and advanced materials.

References

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• Gómez-García, M., Benito, J. M., Gutiérrez-Gallego, R., Maestre, A., Ortiz Mellet, C., García Fernández, J. M., & Jiménez Blanco, J. L. (n.d.). Comparative Studies on Lectin-Carbohydrate Interaction in Low and High Density Homo-and Heteroglycoclusters. Supporting Information. Retrieved January 17, 2026, from [Link]

• Li, D., Yang, Q., Liu, T., Lyu, Y., Wang, L., & Yang, Q. (2020). Structural and biochemical insights into the catalytic mechanisms of two insect chitin deacetylases of the carbohydrate esterase 4 family. Journal of Biological Chemistry, 295(18), 6043–6055. [Link]

• (n.d.). SUPPORTING INFORMATION. The Royal Society of Chemistry. Retrieved January 17, 2026, from [Link]

• Zhu, X. (2021). De-O-acetylation using sodium methoxide. In Glycoscience Protocols (GlycoPODv2). NCBI. Retrieved January 17, 2026, from [Link]

• Tskhovrebov, A. G., & Butov, G. M. (2023). Mechanism of Heterogeneous Alkaline Deacetylation of Chitin. Encyclopedia.pub. Retrieved January 17, 2026, from [Link]

• Chang, Y.-H., Wu, C.-Y., & Lin, C.-C. (2014). A study of Zemplén deacylation. Green Chemistry, 16(7), 3449. [Link]

• Stepanova, E. V. (2018). A new look at acid catalyzed deacetylation of carbohydrates: A regioselective synthesis and reactivity of 2-O-acetyl aryl glycopyranosides. University of Helsinki. Retrieved January 17, 2026, from [Link]

• Extraction and purification of flavanone glycosides and kaemferol glycosides from defatted Camellia oleifera seeds by salting-out using hydrophilic isopropanol. (2019). ResearchGate. Retrieved January 17, 2026, from [Link]

• Zemplén deacetylation. (2023, March 28). Chemistry Online. Retrieved January 17, 2026, from [Link]

• Zhang, T., Xiao, C., & Linhardt, R. J. (2009). Thin Layer Chromatography for the Separation and Analysis of Acidic Carbohydrates. ResearchGate. Retrieved January 17, 2026, from [Link]

• Gupta, A. (2019). Strategic approach for purification of glycosides from the natural sources. ResearchGate. Retrieved January 17, 2026, from [Link]

• Eldehna, W. M., Al-Warhi, T., Al-Ansary, G. H., Al-Rashood, S. T., Al-Tamimi, A.-M. S., Al-Dhfyan, A., & Abou-Seri, S. M. (2022). Click chemistry based synthesis, cytotoxic activity and molecular docking of novel triazole-thienopyrimidine hybrid glycosides targeting EGFR. Scientific Reports, 12(1), 1858. [Link]

• Selective Carbohydrate Deacetylation: Simple and Mild Approach based on Supported Copper Nanoparticles. (2018). ResearchGate. Retrieved January 17, 2026, from [Link]

• Deprotection of NPPOC-protected glycopyranosides. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Khandelwal, R., Vasava, M., & Karsharma, M. (2024). Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. Bioorganic & Medicinal Chemistry, 114, 117676. [Link]

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Application Notes & Protocols: Metabolic Labeling of Glycosaminoglycans using 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide for the metabolic labeling and subsequent visualization of glycans. We delve into the principles of metabolic glycoengineering (MGE), the rationale behind the design of this chemical probe, and provide detailed, validated protocols for its use in cell culture, followed by bioorthogonal "click chemistry" ligation for downstream analysis. This guide emphasizes the causality behind experimental choices to ensure robust and reproducible results in the study of glycosaminoglycans (GAGs) and proteoglycans.

The Principle: Probing Glycosylation with a Chemical Reporter

Metabolic glycoengineering is a powerful technique that introduces a bioorthogonal chemical reporter, such as an azide, into cellular glycans.[1][2] This is a two-step process: first, cells are cultured with a synthetic sugar analog bearing the chemical handle. The cell's own metabolic machinery incorporates this unnatural sugar into newly synthesized glycoconjugates.[3][4] Second, the chemical handle is detected through a highly specific and selective (bioorthogonal) chemical reaction, typically with a probe carrying a fluorophore or an affinity tag.[5][6]

1.1. The Probe: 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

This probe is specifically designed to target the biosynthesis of glycosaminoglycan (GAG) chains, which are critical components of proteoglycans. The structure of the molecule is key to its function:

• β-D-Xylopyranosyl Core: Xylose is the unique monosaccharide that initiates the biosynthesis of most GAG chains (e.g., chondroitin sulfate, heparan sulfate) on a core protein. By using a xylose analog, we can specifically target the GAG assembly pathway.

• Azide Group (-N₃): The azide is a premier bioorthogonal chemical reporter. It is virtually absent in biological systems and remains inert to the complex milieu of the cell until it is exposed to its specific reaction partner.[2][3]

• Tri-O-acetyl Groups (-OAc): The peracetylation of the sugar dramatically increases its lipophilicity, allowing it to passively diffuse across the cell membrane.[1][7] Once inside the cell, non-specific cytosolic esterases cleave the acetyl groups, trapping the hydrophilic azido-xylose and making it available to the metabolic machinery.[3] This strategy enhances the probe's bioavailability for glycan incorporation.

The overall workflow involves introducing the acetylated xylose azide to cells, where it is internalized, deacetylated, and used by xylosyltransferases to initiate GAG chain synthesis. The incorporated azide then serves as a handle for covalent ligation to an analytical probe.

Caption: Overall workflow for metabolic glycan labeling.

Bioorthogonal Detection Chemistries: The "Click"

Once the azide reporter is incorporated into cellular GAGs, it can be detected using "click chemistry." These reactions are highly efficient, specific, and can be performed in complex biological environments, including on live cells.[8][9]

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This is the most common and robust click reaction. It involves the reaction between the azide and a terminal alkyne in the presence of a copper(I) catalyst to form a stable triazole linkage.[8][10] For biological applications, the Cu(I) is typically generated in situ from a Cu(II) salt (e.g., CuSO₄) using a reducing agent like sodium ascorbate. A stabilizing ligand, such as THPTA, is crucial to enhance reaction efficiency and chelate the copper, minimizing its toxicity to cells.[11][12] CuAAC is ideal for fixed cells, cell lysates, and purified glycoproteins.

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free alternative, making it the method of choice for live-cell and in vivo imaging.[13][14] SPAAC utilizes a strained cyclooctyne (e.g., BCN, DIBO) that reacts spontaneously with the azide due to the high ring strain, requiring no catalyst.[15][16][] While convenient, SPAAC reactions are generally slower than CuAAC, and the probes can be bulkier.

Caption: Comparison of CuAAC and SPAAC click reactions.

Experimental Design and Parameters

Successful metabolic labeling requires optimization. The efficiency of sugar uptake, metabolic conversion, and incorporation can vary significantly between cell types.

Key Considerations:

• Concentration: A titration experiment is essential to determine the optimal concentration of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide. Start with a range of 25-100 µM. High concentrations can sometimes lead to metabolic stress or off-target effects.

• Incubation Time: Cells should be incubated with the azido sugar for 1 to 3 days to allow for sufficient turnover and incorporation into newly synthesized GAGs.[5]

• Cell Viability: Always perform a cytotoxicity assay (e.g., Trypan Blue, MTT) to ensure that the chosen concentration of the azido sugar does not adversely affect cell health.

• Controls: Proper controls are critical for validating the results.

  • Negative Control 1: Cells not treated with the azido sugar but subjected to the click reaction. This control checks for non-specific binding of the alkyne probe.

  • Negative Control 2: Cells treated with the azido sugar but not the alkyne probe. This control checks for background fluorescence.

Table 1: Typical Experimental Parameters

Parameter	Cell Type	Ac₃XylAz Conc. (µM)	Incubation Time (days)	Alkyne Probe Conc. (µM)	Application
CuAAC	CHO, HeLa	50	2-3	10-50	Fixed Cell Microscopy
CuAAC	Fibroblasts	25-75	3	25	Flow Cytometry
SPAAC	Jurkat	50-100	1-2	5-20	Live Cell Imaging

| Proteomics | HEK293T | 50 | 3 | 50 (Alkyne-Biotin) | Enrichment for MS |

Detailed Protocols

Materials:

• 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (Ac₃XylAz)

• Cell culture medium, serum, and supplements

• Phosphate-Buffered Saline (PBS), Formaldehyde, Triton X-100

• For CuAAC: Alkyne-fluorophore probe, Copper(II) Sulfate (CuSO₄), THPTA ligand, Sodium Ascorbate.

• For SPAAC: Strained cyclooctyne-fluorophore probe (e.g., BCN-Fluorophore).

Protocol 1: Metabolic Labeling of Adherent Cells

• Cell Seeding: Plate adherent cells on sterile coverslips in a 12-well plate or in a multi-well plate suitable for your downstream analysis. Allow cells to adhere and reach 50-60% confluency.

• Prepare Labeling Medium: Prepare a stock solution of Ac₃XylAz in sterile DMSO (e.g., 50 mM). Dilute the stock solution directly into pre-warmed complete cell culture medium to achieve the desired final concentration (e.g., 50 µM).

• Incubation: Aspirate the old medium from the cells and replace it with the Ac₃XylAz-containing medium. Include a control well with medium containing an equivalent amount of DMSO.

• Metabolic Incorporation: Culture the cells for 1-3 days under standard conditions (37°C, 5% CO₂).

• Wash: After incubation, gently wash the cells three times with warm PBS to remove any unincorporated azido sugar. The cells are now ready for bioorthogonal ligation.

Protocol 2: Detection via CuAAC (for Fixed Cell Imaging)

Safety Note: Perform all steps involving the click reaction in a well-ventilated area.

• Cell Fixation: Fix the labeled cells by incubating with 4% formaldehyde in PBS for 15 minutes at room temperature.

• Wash: Wash the cells twice with PBS.

• Permeabilization: Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes. This step is optional but recommended for visualizing intracellular glycans.

• Wash: Wash the cells three times with PBS containing 3% BSA.

• Prepare Click Cocktail: Prepare this solution fresh immediately before use. In a single microcentrifuge tube, combine the following in order:

  • PBS (to final volume)

  • Alkyne-fluorophore probe (e.g., to a final concentration of 20 µM)

  • THPTA ligand (e.g., to 250 µM)

  • Copper(II) Sulfate (e.g., to 50 µM)

  • Vortex briefly

  • Sodium Ascorbate (add last to a final concentration of 2.5 mM to initiate the reaction)

• Ligation Reaction: Aspirate the wash buffer from the cells and add the freshly prepared click cocktail. Incubate for 30-60 minutes at room temperature, protected from light.

• Wash: Wash the cells three times with PBS.

• Imaging: Mount the coverslips on a microscope slide with an appropriate mounting medium (e.g., containing DAPI for nuclear counterstaining) and proceed with fluorescence microscopy.

Protocol 3: Detection via SPAAC (for Live Cell Imaging)

• Preparation: After the metabolic labeling step (Protocol 1, Step 5), ensure the washed cells are in a suitable imaging buffer (e.g., phenol red-free medium or HBSS).

• Ligation Reaction: Add the strained cyclooctyne-fluorophore probe directly to the cells at a final concentration of 5-20 µM.

• Incubation: Incubate the cells for 30-90 minutes at 37°C, protected from light. The optimal time may vary depending on the specific probe's reactivity.[13]

• Wash: Gently wash the cells three times with warm imaging buffer to remove the unreacted probe.

• Imaging: Immediately proceed with live-cell fluorescence microscopy.

Downstream Applications

The ability to tag GAGs provides a powerful tool for various analyses:

• Fluorescence Microscopy: Visualize the subcellular localization of newly synthesized proteoglycans.

• Flow Cytometry: Quantify the total amount of labeled GAGs on the cell surface, useful for screening or comparing different cell populations.

• Proteomic Analysis: By using an alkyne-biotin probe, labeled glycoproteins can be enriched on streptavidin beads and subsequently identified and quantified by mass spectrometry.[18][19] This allows for the identification of specific proteins undergoing changes in GAG modification.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
No/Weak Signal	- Insufficient incubation time or Ac₃XylAz concentration.- Low rate of GAG biosynthesis in the chosen cell type.- Inactive click chemistry reagents.	- Increase concentration or incubation time (check for toxicity).- Choose a cell line known for high proteoglycan expression (e.g., CHO cells).- Prepare fresh click cocktail, especially the sodium ascorbate solution.
High Background	- Non-specific binding of the alkyne probe.- Incomplete washing.- Autoflourescence of cells.	- Include the "no azido sugar" negative control.- Increase the number and duration of wash steps.- Image a control sample without any fluorophores to assess background.
Cell Death/Toxicity	- Ac₃XylAz concentration is too high.- Copper toxicity during CuAAC reaction.	- Perform a dose-response curve to find the optimal, non-toxic concentration.- Ensure the correct ligand-to-copper ratio (≥5:1) is used. Reduce reaction time or copper concentration.[10]

References

• Kayser, K., et al. (2022). Metabolic glycoengineering : exploring glycosylation with bioorthogonal chemistry. KOPS - University of Konstanz. [Link]

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• Laughlin, S. T., et al. (2006). Metabolic Labeling of Glycans with Azido Sugars for Visualization and Glycoproteomics. ResearchGate. [Link]

• CD BioGlyco. (n.d.). 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide, Purity ≥95%. [Link]

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• Presolski, S. I., et al. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Jena Bioscience. [Link]

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• Prescher, J. A., et al. (2005). Imaging Cell Surface Glycans with Bioorthogonal Chemical Reporters. NIH National Center for Biotechnology Information. [Link]

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• Fair, R. J., & Dube, D. H. (2011). Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier. Royal Society of Chemistry. [Link]

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• 18. aspariaglycomics.com [aspariaglycomics.com]
• 19. Characterization of Cell Glycocalyx with Mass Spectrometry Methods - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Xylosylated Peptides: A Detailed Guide Using 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl Azide

This comprehensive guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of xylosylated peptides. Herein, we provide a detailed exploration of the chemical strategies and protocols for incorporating xylose moieties into peptides, with a specific focus on the versatile building block, 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide. This document offers in-depth technical insights, step-by-step protocols, and the causal reasoning behind experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Significance of Xylosylated Peptides

Glycosylation, the enzymatic attachment of carbohydrates to proteins and peptides, is a critical post-translational modification that dictates a vast array of biological functions. O-xylosylation, the attachment of xylose to a serine or threonine residue, serves as the initiating step for the biosynthesis of most proteoglycans, including chondroitin, dermatan, and heparan sulfates.[1] These molecules are integral to cell signaling, adhesion, and extracellular matrix structure. The ability to chemically synthesize well-defined xylosylated peptides is paramount for elucidating their precise biological roles and for the development of novel therapeutics with enhanced stability, solubility, and target specificity.[2][3][4]

This guide focuses on the use of 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide, a stable and reactive precursor for introducing xylose onto peptides.[5][6] We will delve into two powerful and widely adopted ligation chemistries: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Staudinger Ligation.

Part 1: Strategic Approaches to Xylosylated Peptide Synthesis

The synthesis of xylosylated peptides can be broadly categorized into two strategies: the "building block" approach and the "post-translational modification" mimicry approach.

• The Building Block Approach: A pre-glycosylated amino acid is first synthesized and then incorporated into the peptide chain during standard Solid-Phase Peptide Synthesis (SPPS).[7][8] This method offers excellent control over the site of glycosylation.

• Post-Translational Modification Mimicry: A peptide is first synthesized with a uniquely reactive amino acid at the desired glycosylation site. The carbohydrate is then attached to the full-length peptide. This approach is particularly useful for larger peptides and proteins.

This guide will focus on methods that are amenable to both strategies, utilizing the versatility of the glycosyl azide.

Part 2: The Key Reagent: 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl Azide

2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide is a crystalline, stable compound that serves as an excellent xylosyl donor.[9] The acetyl protecting groups enhance its solubility in organic solvents commonly used in peptide synthesis and prevent unwanted side reactions at the hydroxyl groups. The β-azide at the anomeric position provides a handle for two highly efficient and orthogonal ligation reactions.

A common method for its synthesis involves the treatment of the corresponding glycosyl halide with sodium azide in an aqueous-organic solvent mixture, which proceeds with stereoselective inversion at the anomeric center.[10]

Part 3: Synthetic Methodologies and Protocols

We will now explore the two primary methodologies for conjugating 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide to peptides.

Methodology 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC, or "click chemistry," is a highly reliable and bioorthogonal reaction that forms a stable 1,2,3-triazole linkage between an azide and a terminal alkyne.[11][12] This reaction is characterized by its high yield, mild reaction conditions, and tolerance of a wide range of functional groups, making it ideal for complex biomolecules.[13] The mechanism involves the in-situ generation of a copper(I) catalyst, which activates the terminal alkyne for cycloaddition with the azide.[12]

The general workflow for synthesizing a xylosylated peptide via CuAAC on a solid support is depicted below. This involves the initial synthesis of an alkyne-containing peptide followed by the on-resin click reaction with the xylosyl azide.

Figure 1: General workflow for the synthesis of xylosylated peptides via on-resin CuAAC.

This protocol describes the synthesis of a model xylosylated peptide on a Rink Amide resin.

Materials:

• Rink Amide MBHA resin (0.4-0.8 mmol/g loading)

• Fmoc-protected amino acids

• Fmoc-L-propargylglycine (Fmoc-Pra-OH)

• 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide

• Coupling reagents: HATU, HOBt

• Base: Diisopropylethylamine (DIPEA)

• Deprotection solution: 20% piperidine in DMF

• CuAAC reagents: Copper(II) sulfate pentahydrate (CuSO₄·5H₂O), Sodium ascorbate

• Ligand: Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM), Tetrahydrofuran (THF)

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% H₂O

• Solid-phase synthesis vessel

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

• Fmoc-SPPS: Synthesize the peptide sequence C-terminal to N-terminal using standard Fmoc-SPPS protocols.[14][15]

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min).

  • Amino Acid Coupling: Couple the desired Fmoc-amino acid (4 eq.), HATU (3.9 eq.), and DIPEA (8 eq.) in DMF for 1-2 hours. Incorporate Fmoc-Pra-OH at the desired xylosylation site.

• On-Resin CuAAC Reaction:

  • After the final Fmoc deprotection, wash the resin thoroughly with DMF.

  • Prepare a solution of 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide (5 eq.) in DMF/THF (1:1).

  • Prepare a separate solution of CuSO₄·5H₂O (0.5 eq.) and THPTA (1 eq.) in water.

  • Prepare a fresh solution of sodium ascorbate (5 eq.) in water.

  • Add the xylosyl azide solution to the resin.

  • Sequentially add the copper/ligand solution and the sodium ascorbate solution to the reaction vessel.

  • Agitate the reaction mixture at room temperature for 12-24 hours.

• Washing: Wash the resin extensively with DMF, water, DMF, and DCM.

• Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours at room temperature. This step also removes the acetyl protecting groups from the xylose.

• Purification and Characterization: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize. Purify the xylosylated peptide by reverse-phase HPLC and confirm its identity by mass spectrometry.

Table 1: Representative Reagent Quantities for On-Resin CuAAC

Reagent	Molar Equivalence (relative to resin loading)
Peptide-Resin (with alkyne)	1
2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide	5
CuSO₄·5H₂O	0.5
Sodium Ascorbate	5
THPTA	1

Methodology 2: Staudinger Ligation

The Staudinger ligation is a powerful method for forming an amide bond between a phosphinothioester and an azide.[16] This reaction proceeds through a traceless mechanism, meaning no atoms from the phosphine reagent are incorporated into the final product. A key advantage of the Staudinger ligation is its high stereoselectivity, which allows for the formation of β-N-glycosyl amides with high fidelity.[17][18][19] This method can be used to ligate a glycosyl azide to the C-terminus of a peptide or to an aspartic acid side chain.[20]

The workflow for synthesizing a C-terminally xylosylated peptide via Staudinger ligation is outlined below. This involves immobilizing the xylosyl azide on the resin, followed by reaction with an activated amino acid and subsequent peptide chain elongation.

Figure 2: Workflow for C-terminal xylosylation via Staudinger ligation on solid support.

This protocol details the synthesis of a model peptide with a C-terminal xylose moiety.

Materials:

• 2-Chlorotrityl chloride resin

• 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide

• Fmoc-protected amino acids

• Activating agent for amino acid (e.g., PyBOP)

• Tri-n-butylphosphine (PBu₃)

• Base: Diisopropylethylamine (DIPEA)

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF)

• Standard SPPS reagents (as in Protocol 1)

• Cleavage cocktail (as in Protocol 1)

Procedure:

• Immobilization of Xylosyl Azide: This step is conceptual for this workflow; in practice, a linker is often used. For this protocol, we will assume a resin pre-functionalized with the xylosyl azide. Alternatively, the xylosyl azide can be attached to a suitable linker on the resin.

• Staudinger Ligation for First Amino Acid Coupling:

  • Swell the xylosyl azide-functionalized resin in THF.

  • In a separate flask, activate the first Fmoc-amino acid (4 eq.) with PyBOP (3.9 eq.) and DIPEA (8 eq.) in THF.

  • Add the activated amino acid solution to the resin.

  • Add tri-n-butylphosphine (3 eq.) to the reaction vessel.

  • Agitate the mixture for 4-6 hours at room temperature.[20]

• Washing: Wash the resin thoroughly with THF, DMF, and DCM.

• Peptide Elongation: Continue the synthesis of the peptide using standard Fmoc-SPPS as described in Protocol 1.

• Cleavage, Deprotection, Purification, and Characterization: Follow steps 5 and 6 from Protocol 1.

Table 2: Representative Reagent Quantities for Staudinger Ligation

Reagent	Molar Equivalence (relative to resin loading)
Resin-bound Xylosyl Azide	1
Activated Fmoc-Amino Acid	4
Tri-n-butylphosphine	3

Part 4: Characterization of Xylosylated Peptides

Thorough characterization is essential to confirm the successful synthesis and purity of the final product.

• Mass Spectrometry (MS): ESI-MS or MALDI-TOF MS is used to confirm the molecular weight of the purified peptide, which should correspond to the addition of a xylose moiety (and a triazole linker in the case of CuAAC).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D and 2D NMR (e.g., COSY, HSQC) can be used to confirm the structure of the xylosylated peptide, including the stereochemistry of the glycosidic linkage.[21]

• High-Performance Liquid Chromatography (HPLC): Analytical reverse-phase HPLC is used to assess the purity of the final product.

Part 5: Applications and Future Directions

The ability to synthesize homogeneous xylosylated peptides opens up numerous avenues for research and development:

• Probing Biological Function: Synthetically accessible xylosylated peptides can be used to study the role of xylosylation in protein-protein interactions, enzyme activity, and cell signaling.[22][23]

• Drug Development: Glycosylation can improve the pharmacokinetic properties of peptide drugs, such as solubility, stability, and in vivo half-life.[24][25] Xylosylated peptides are being explored as therapeutics for a variety of diseases.[3][26]

• Diagnostic Tools: Xylosylated peptides can be used as standards in analytical assays or as probes to detect and quantify specific biological interactions.

The methodologies described herein provide a robust platform for the synthesis of a wide range of xylosylated peptides. Future advancements in ligation chemistries and solid-phase synthesis techniques will continue to expand the toolkit available to researchers in this exciting and impactful field.

References

• Kiessling, L. L., & Saxon, E. (2000). Stereoselective N-Glycosylation by Staudinger Ligation. Organic Letters, 2(13), 1883–1886.
• Saxon, E., & Bertozzi, C. R. (2000). A "Traceless" Staudinger Ligation for the Chemoselective Synthesis of Amide Bonds. Organic Letters, 2(15), 2221–2223.
• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes.
• Nilsson, B. L., Kiessling, L. L., & Raines, R. T. (2001). Staudinger Ligation: A Peptide from a Thioester and Azide. Organic Letters, 3(1), 9–12.
• Seitz, O. (2000). Solid-Phase Synthesis of Glycopeptides.
• Ebran, J. P., Dendane, N., & Melnyk, O. (2011). Three-component synthesis of neoglycopeptides using a Cu(II)-triggered aminolysis of peptide hydrazide resin and an azide-alkyne cycloaddition sequence. Organic Letters, 13(16), 4336–4339.
• Malkinson, J. P., Falconer, R. A., & Toth, I. (2000). Synthesis of C-terminal glycopeptides from resin-bound glycosyl azides via a modified Staudinger reaction. The Journal of Organic Chemistry, 65(17), 5249–5252.
• Saxon, E., Armstrong, J. I., & Bertozzi, C. R. (2000). A "Traceless" Staudinger Ligation for the Chemoselective Ligation of a Variety of Functionalized Biomolecules. Organic Letters, 2(15), 2141–2143.
• Cohen, S. B., & Halcomb, R. L. (1998). Solid phase synthesis of monosaccharide-containing N-glycopeptides. Biochemical Society Transactions, 26(3), S277.
• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Capicciotti, C. J., Kofsky, J. M., Daskhan, G. C., & Macauley, M. S. (2021). Efficient Synthesis of Azido Sugars using Fluorosulfuryl Azide Diazotransfer Reagent. ChemRxiv.
• Piontek, C., & Unverzagt, C. (2019). A Tripeptide Approach to the Solid-Phase Synthesis of Peptide Thioacids and N-Glycopeptides. Chemistry – A European Journal, 25(69), 15759–15764.
• Almquist, J. (2023). Mastering Solid Phase Peptide Synthesis (SPPS). LinkedIn.
• Ibatullin, F. M., & Shabalin, K. A. (2000). A Simple and Convenient Synthesis of Glycosyl Azides.
• Prescher, J. A., Dube, D. H., & Bertozzi, C. R. (2004). Chemical remodelling of cell surfaces in living animals.
• Fairbanks, A. J. (2012). Direct Synthesis of β-N-Glycosides by the Reductive Glycosylation of Azides with Protected and Native Carbohydrate Donors.
• Gyorgydeak, Z., & Pelyvas, I. F. (2005). Synthesis and Transformation of Glycosyl Azides. In The Organic Chemistry of Sugars (pp. 379-434). CRC Press.
• Zhang, Q., & Li, X. (2020). Stereoselective synthesis of α-glycosyl azides: allyl glycosyl sulfones as radical precursors.
• Jewett, J. C., & Bertozzi, C. R. (2010). Cu-free click cycloaddition reactions in chemical biology. Chemical Society Reviews, 39(4), 1272–1279.
• Liu, M., et al. (2022). Characteristics and osteogenic mechanism of glycosylated peptides-calcium chelate. Food & Function, 13(21), 11181–11192.
• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation.
• Wen, D., et al. (2013). Discovery and investigation of O-xylosylation in engineered proteins containing a (GGGGS)n linker. Analytical Chemistry, 85(9), 4837–4844.
• Wilson, I. B. (2004). The never-ending story of peptide O-xylosyltransferase. Cellular and Molecular Life Sciences, 61(7-8), 796–809.
• Jones, M. B., et al. (2011). O-xylosylation in a recombinant protein is directed at a common motif on glycine-serine linkers. The Journal of Biological Chemistry, 286(29), 25886–25896.
• Wen, D., et al. (2013). Discovery and Investigation of O-Xylosylation in Engineered Proteins Containing a (GGGGS)n Linker. Analytical Chemistry, 85(9), 4837-4844.
• Lau, J. L., & Dunn, M. K. (2018). Therapeutic peptides: Historical perspectives, current development trends, and future directions. Bioorganic & Medicinal Chemistry, 26(10), 2700–2707.

• CD BioGlyco. (n.d.). 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide, Purity ≥95%. Retrieved from [Link]

• Bermejo, I. A., et al. (2017). NMR studies of the conformations of 2,3,4-tri-O-acetyl-xylopyranosyl trichloroacetimidate.
• Wang, L., et al. (2022). Therapeutic peptides: current applications and future directions. Signal Transduction and Targeted Therapy, 7(1), 48.
• Kulkarni, S. (2024). From injections to pills: oral peptides set to transform drug development. Drug Discovery World.
• Di-Marino, A., et al. (2022). Peptide-Based Drug-Delivery Systems in Biotechnological Applications: Recent Advances and Perspectives. Pharmaceutics, 14(1), 153.
• Kumar, A., et al. (2024). Peptide-Based Drugs: Development and Therapeutic Applications. Journal of Research in Applied Science and Biotechnology, 3(4), 54-68.

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Reaction conditions for glycosylation with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide

An Application Guide for the Synthesis and Reaction of 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl Azide

Introduction: The Versatility of a Xylosyl Building Block

In the field of glycoscience, the strategic choice of a glycosyl donor is paramount to the successful synthesis of complex carbohydrates and glycoconjugates. 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide is a highly versatile and stable building block that serves as a linchpin in the synthesis of a wide array of biologically relevant molecules.[1][2] Its structure is notable for two key features: the acetyl protecting groups, which enhance stability and solubility in organic solvents, and the anomeric azide, a functional group of remarkable utility. The azide is exceptionally stable to a wide range of reaction conditions used for protecting group manipulations, yet it can be selectively transformed into other functionalities with high efficiency.[3]

This guide, intended for researchers in carbohydrate chemistry, drug discovery, and chemical biology, provides a detailed overview of the synthesis of this xylosyl azide and explores its application in key glycosylation and conjugation reactions. We will delve into the mechanistic rationale behind each protocol, offering insights from a Senior Application Scientist's perspective to ensure robust and reproducible outcomes.

Part 1: Synthesis of the Key Intermediate: 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl Azide

The most common and stereoselective route to the title compound begins with a fully acylated xylose precursor, typically D-xylose pentaacetate. The reaction employs a Lewis acid to activate the anomeric position, facilitating a nucleophilic substitution with an azide source.

Causality Behind the Method: The use of a Lewis acid, such as Tin(IV) chloride (SnCl₄), is critical for activating the anomeric leaving group (an acetate in this case). The acetyl group at the C-2 position plays a crucial role through "neighboring group participation." It forms a transient acyloxonium ion intermediate which shields one face of the sugar ring. The incoming azide nucleophile (from trimethylsilyl azide, TMSN₃) can then only attack from the opposite face, ensuring the formation of the 1,2-trans product, which in the case of xylose, is the β-anomer.[4] This mechanism provides excellent stereocontrol, which is essential for synthesizing a defined anomer.

Workflow for Synthesis

Caption: Synthesis of the target xylosyl azide.

Protocol 1: Synthesis of 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl Azide

Reagent/Parameter	Quantity/Condition	Notes
Starting Material	D-Xylose pentaacetate	1.0 equivalent
Azide Source	Trimethylsilyl azide (TMSN₃)	1.5 equivalents
Lewis Acid	Tin(IV) chloride (SnCl₄)	0.5 - 1.0 equivalent
Solvent	Anhydrous Dichloromethane (CH₂Cl₂)	~10-20 mL per mmol of starting material
Temperature	Room Temperature	Maintain under an inert atmosphere (Ar or N₂)
Reaction Time	4-16 hours	Monitor progress by TLC
Workup	Quench with sat. NaHCO₃, extract with CH₂Cl₂
Purification	Flash silica gel chromatography	Typical eluent: Hexane/Ethyl Acetate gradient

Step-by-Step Methodology:

• Dissolve D-xylose pentaacetate (1.0 equiv.) in anhydrous CH₂Cl₂ in a flame-dried flask under an argon atmosphere.

• Add trimethylsilyl azide (1.5 equiv.) dropwise to the stirred solution.

• Add Tin(IV) chloride (0.5 equiv.) dropwise. The addition can be exothermic; for larger scale reactions, cooling in an ice bath may be necessary.

• Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, carefully quench the reaction by pouring it into a stirred, saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with additional CH₂Cl₂ (2-3 times).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting residue by flash column chromatography on silica gel to yield the product as a white solid or crystalline powder.[5]

Part 2: Glycoconjugation via Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The anomeric azide is perfectly suited for "click chemistry," a term coined for reactions that are high-yielding, stereospecific, and biocompatible. The CuAAC reaction forms a stable 1,2,3-triazole linkage, effectively conjugating the xylose unit to molecules bearing a terminal alkyne, such as peptides, fluorophores, or linkers.[5][6]

Mechanism & Rationale: The reaction is catalyzed by a Cu(I) species, which is typically generated in situ from a Cu(II) salt (like CuSO₄) and a reducing agent (like sodium ascorbate). The Cu(I) catalyst coordinates with the terminal alkyne, lowering its pKa and facilitating the formation of a copper acetylide intermediate. This intermediate then reacts with the glycosyl azide in a stepwise cycloaddition to regioselectively form the 1,4-disubstituted triazole product. The reaction's high efficiency and orthogonality (it does not interfere with most other functional groups) make it a premier choice for bioconjugation.

Protocol 2: General Procedure for CuAAC "Click" Reaction

Reagent/Parameter	Quantity/Condition	Notes
Xylosyl Donor	2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide	1.0 equivalent
Acceptor	Terminal Alkyne-functionalized molecule	1.0 - 1.2 equivalents
Catalyst	Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	0.1 - 0.3 equivalents
Reducing Agent	Sodium Ascorbate	0.2 - 0.6 equivalents
Solvent	t-BuOH/H₂O (1:1) or DMF, DMSO	Choose based on substrate solubility
Temperature	Room Temperature
Reaction Time	4-24 hours	Monitor progress by TLC or LC-MS

Step-by-Step Methodology:

• Dissolve the xylosyl azide (1.0 equiv.) and the alkyne-containing substrate (1.1 equiv.) in a suitable solvent mixture (e.g., t-BuOH/H₂O).

• In a separate vial, prepare fresh aqueous solutions of CuSO₄·5H₂O and sodium ascorbate.

• Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO₄·5H₂O solution. A color change is often observed.

• Stir the reaction vigorously at room temperature until TLC/LC-MS analysis indicates the complete consumption of the limiting reagent.

• Upon completion, dilute the reaction with water and extract with an organic solvent (e.g., ethyl acetate). For water-soluble products, purification is often achieved directly via reverse-phase HPLC.

• Wash the combined organic extracts, dry over Na₂SO₄, concentrate, and purify by column chromatography to isolate the triazole-linked glycoconjugate.[7]

Part 3: Synthesis of β-N-Glycosyl Amides via Traceless Staudinger Ligation

While click chemistry forms a triazole linker, the Staudinger ligation allows for the formation of a native amide bond, which is of great interest in the synthesis of N-glycopeptides.[7][8] This "traceless" reaction converts the azide directly into an amide nitrogen without leaving any residual atoms from the reagents.

Mechanism & Rationale: The reaction proceeds in two key stages. First, a triarylphosphine attacks the terminal nitrogen of the glycosyl azide to form an iminophosphorane intermediate, with the release of N₂ gas.[1][5] In the "traceless" variant, a phosphine reagent with a tethered thioester is used. The nucleophilic nitrogen of the iminophosphorane intermediate then attacks the adjacent thioester in an intramolecular fashion. This rearrangement is followed by hydrolysis, which cleaves the P-N bond, releasing a phosphine oxide byproduct and yielding the desired stable N-glycosyl amide.[9] A critical advantage of this method is its high stereoselectivity; β-glycosyl azides react to form β-N-glycosyl amides with retention of the anomeric configuration.[10]

Mechanism of Traceless Staudinger Ligation

Caption: Formation of an N-glycosyl amide.

Protocol 3: Representative Traceless Staudinger Ligation

Reagent/Parameter	Quantity/Condition	Notes
Xylosyl Donor	2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide	1.0 equivalent
Acyl Source	Phosphinothioester (e.g., Ac-Gly-S-Ph-PPh₂)	1.0 - 1.2 equivalents
Solvent	THF / H₂O mixture	Aprotic solvent with some water is typical
Temperature	Room Temperature
Reaction Time	2-12 hours	Monitor progress by TLC or LC-MS

Step-by-Step Methodology:

• Dissolve the xylosyl azide (1.0 equiv.) in THF (or another suitable aprotic solvent).

• Add a solution of the phosphinothioester reagent (1.1 equiv.) in THF.

• Add a small amount of water to the reaction mixture to facilitate the final hydrolysis step.

• Stir the reaction at room temperature under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS. The product (N-glycosyl amide) and the phosphine oxide byproduct will be formed.

• Once complete, concentrate the reaction mixture and purify by flash chromatography on silica gel to separate the desired N-glycosyl amide from the phosphine oxide.[7][8]

Part 4: Strategies for O-Glycosylation

Direct O-glycosylation using glycosyl azides is not a standard transformation because the anomeric C-N bond is relatively stable and not a good leaving group. However, the azide serves as an excellent precursor that can be converted into a more reactive glycosyl donor.

A. Indirect Method: Conversion to a Glycosyl Fluoride Donor

A powerful strategy involves converting the stable glycosyl azide into a highly reactive glycosyl fluoride. This can be achieved via a 1,3-dipolar cycloaddition followed by treatment with a fluoride source. The resulting glycosyl fluoride can then be activated with a Lewis acid to perform a standard O-glycosylation.[3]

Synthetic Rationale:

• Azide to Triazole: The glycosyl azide is first reacted with an activated alkyne (e.g., di-tert-butyl-acetylenedicarboxylate).

• Triazole to Fluoride: The resulting N-glycosyl triazole is treated with a fluoride source, such as hydrogen fluoride-pyridine complex, which cleaves the triazole and installs the fluoride at the anomeric position.

• Glycosylation: The purified glycosyl fluoride is then used as a donor in a Lewis acid-promoted glycosylation with a suitable alcohol acceptor.

B. Enzymatic Method: Glycosynthase-Catalyzed Reactions

For advanced applications, β-glycosyl azides can serve as donor substrates for engineered enzymes called glycosynthases. These are mutant glycosidases that can synthesize oligosaccharides but cannot hydrolyze them. In some cases, a glycosynthase derived from a retaining α-glycosidase can use a β-glycosyl azide donor to form an α-glycosidic linkage, offering remarkable stereochemical control that is challenging to achieve through chemical synthesis alone.[11] This chemo-enzymatic approach is a frontier in carbohydrate synthesis.

Part 5: Final Deprotection of Acetyl Groups

To reveal the free hydroxyl groups for biological studies or further functionalization, the acetyl groups must be removed. The Zemplén deacetylation is the standard method for this transformation.

Mechanism & Rationale: The reaction is a base-catalyzed transesterification. A catalytic amount of sodium methoxide (NaOMe) in methanol generates the methoxide anion (MeO⁻), a strong nucleophile. The methoxide attacks the carbonyl carbon of the acetyl groups. The resulting tetrahedral intermediate collapses, releasing the sugar's hydroxyl group and forming methyl acetate as a byproduct. Because the methoxide is regenerated, only a catalytic amount of base is required.[12] The reaction is clean, fast, and typically provides quantitative yields.[13]

Protocol 4: Zemplén Deacetylation

Step-by-Step Methodology:

• Dissolve the acetylated xyloside (1.0 equiv.) in anhydrous methanol (5-10 mL per mmol).

• Cool the solution to 0°C in an ice bath.

• Add a catalytic amount of a 0.5 M solution of sodium methoxide in methanol dropwise until the pH is ~9-10.

• Stir the reaction at room temperature and monitor by TLC until the starting material is consumed (typically 1-3 hours).

• Neutralize the reaction by adding an acid-form ion-exchange resin (e.g., Dowex 50WX8 H⁺) until the pH is neutral (~7).

• Filter off the resin and wash it thoroughly with methanol.

• Combine the filtrate and washings and concentrate under reduced pressure to yield the deprotected product, which can be purified further if necessary.[13][14]

Conclusion

2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide is more than just a protected sugar; it is a strategic synthetic intermediate. Its anomeric azide provides access to stable triazole-linked conjugates via click chemistry and native N-glycosidic bonds via Staudinger ligation. Furthermore, it serves as a precursor to other reactive donors for O-glycosylation and can even be utilized in advanced chemo-enzymatic strategies. The protocols and insights provided in this guide demonstrate the breadth of applications for this compound, empowering researchers to construct complex and functionally diverse xylosylated molecules.

References

• Saxon, E., & Bertozzi, C. R. (2000). Cell Surface Engineering by a Modified Staudinger Reaction. Science, 287(5460), 2007–2010. Available at: [Link]

• Kakade, D., et al. (2014). RGD-Xyloside Conjugates Prime Glycosaminoglycans. Bioconjugate Chemistry, 25(1), 18-23. Available at: [Link]

• Zeuner, B., et al. (1997). Glycosyl azides as building blocks in convergent syntheses of oligomeric lactosamine and Lewis(x) saccharides. Carbohydrate Research, 301(1-2), 41-51. Available at: [Link]

• Soellner, M. B., et al. (2007). Protein Engineering with the Traceless Staudinger Ligation. Methods in Enzymology, 418, 69-83. Available at: [Link]

• Kuberan, B., et al. (2020). Synthesis and Screening of α-Xylosides in Human Glioblastoma Cells. ACS Omega, 5(50), 32535–32545. Available at: [Link]

• Kiessling, L. L., et al. (2004). Stereoselective N-Glycosylation by Staudinger Ligation. Organic Letters, 6(24), 4499–4502. Available at: [Link]

• Takahashi, S. (2021). De-O-acetylation using sodium methoxide. In Glycoscience Protocols (GlycoPODv2). Japan Consortium for Glycobiology and Glycotechnology. Available at: [Link]

• Chemistry Online. (2023). Zemplén deacetylation. Available at: [Link]

• Nilsson, B. L., et al. (2000). Staudinger Ligation: A Peptide from a Thioester and Azide. Organic Letters, 2(13), 1939–1941. Available at: [Link]

• Bianchi, A., & Bernardi, A. (2006). Traceless Staudinger ligation of glycosyl azides with triaryl phosphines: stereoselective synthesis of glycosyl amides. The Journal of Organic Chemistry, 71(12), 4565–4577. Available at: [Link]

• Kakade, D., et al. (2014). Synthesis of Fluorophore-Tagged Xylosides That Prime Glycosaminoglycan Chains. Bioconjugate Chemistry, 25(1), 24-28. Available at: [Link]

• Cobucci-Ponzano, B., et al. (2009). β-Glycosyl Azides as Substrates for α-Glycosynthases: Preparation of Efficient α-L-Fucosynthases. Chemistry & Biology, 16(5), 529-540. Available at: [Link]

• NCBI Bookshelf. (2021). Figure 1: [Removal of acetyl groups under Zemplén conditions.]. In Glycoscience Protocols (GlycoPODv2). Available at: [Link]

• CD BioGlyco. (n.d.). 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide. Product Information. Available at: [Link]

• St. Hilaire, P. M., & Meldal, M. (2000). Glycopeptide and oligosaccharide libraries. Angewandte Chemie International Edition, 39(7), 1162-1179. Available at: [Link]

• Creative Biolabs. (n.d.). Staudinger Ligation. Available at: [Link]

• Hotha, S., et al. (2022). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers in Chemistry, 10, 896881. Available at: [Link]

• Semantic Scholar. (n.d.). Traceless Staudinger ligation of glycosyl azides with triaryl phosphines: stereoselective synthesis of glycosyl amides. Available at: [Link]

• Johansson, H., et al. (2021). Azide-Functionalized Naphthoxyloside as a Tool for Glycosaminoglycan Investigations. Bioconjugate Chemistry, 32(12), 2533–2542. Available at: [Link]

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Application Note: Site-Specific Protein Glycosylation using 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Introduction

The precise modification of proteins is a cornerstone of modern drug development, diagnostics, and fundamental biological research. Among the various post-translational modifications, glycosylation plays a critical role in protein folding, stability, and molecular recognition.[1][2][3] The ability to strategically attach carbohydrate moieties to a protein offers a powerful tool to enhance therapeutic efficacy, modulate immunogenicity, and create novel biomaterials.[3][4] This application note provides a detailed protocol for the site-specific glycosylation of proteins using 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, a versatile building block for introducing xylose residues.[5][6]

The conjugation strategy leverages the highly efficient and bioorthogonal Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[7][8][9] This reaction forms a stable triazole linkage between the azide group on the xylopyranosyl derivative and an alkyne-functionalized protein.[8] The reaction is highly specific, proceeds under mild, aqueous conditions, and is generally biocompatible, making it ideal for modifying complex biomolecules like proteins.[8][10]

This guide is intended for researchers, scientists, and drug development professionals seeking to implement this powerful bioconjugation technique. We will delve into the underlying chemistry, provide a step-by-step experimental protocol, and discuss essential characterization and purification methods.

Reaction Principle

The core of this bioconjugation method is the CuAAC reaction. For this to occur, the target protein must first be functionalized with a terminal alkyne group. This can be achieved through various methods, such as the incorporation of an alkyne-containing unnatural amino acid during protein expression or the chemical modification of natural amino acid side chains (e.g., lysine or cysteine) with an alkyne-bearing reagent.

Once the protein is alkyne-functionalized, it is reacted with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide in the presence of a Cu(I) catalyst. The Cu(I) is typically generated in situ from a Cu(II) salt (e.g., CuSO₄) using a reducing agent like sodium ascorbate.[7] A copper-chelating ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is often included to stabilize the Cu(I) oxidation state and protect the protein from oxidative damage.[7][10]

Experimental Workflow

The overall workflow for the bioconjugation of a protein with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide can be broken down into four key stages:

Caption: Overall experimental workflow for protein glycosylation.

Materials and Methods

Materials

• Alkyne-functionalized protein of interest

• 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (CAS 53784-33-1)[11][12]

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other suitable Cu(I) ligand

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (DMSO)

• Amicon® Ultra centrifugal filter units or appropriate size-exclusion chromatography (SEC) column

• Deionized water

Reagent Preparation

• Alkyne-Functionalized Protein Solution: Prepare a stock solution of the alkyne-functionalized protein in PBS at a concentration of 1-10 mg/mL.

• 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide Stock Solution: Prepare a 10 mM stock solution in DMSO.

• Copper(II) Sulfate Stock Solution: Prepare a 50 mM stock solution in deionized water.

• Sodium Ascorbate Stock Solution: Prepare a 100 mM stock solution in deionized water. This solution should be made fresh on the day of the experiment.

• THPTA Stock Solution: Prepare a 50 mM stock solution in deionized water.

Detailed Protocol: CuAAC Reaction

This protocol is a general guideline and may require optimization for your specific protein and application.

• Reaction Setup: In a microcentrifuge tube, combine the following reagents in the order listed:

  • Alkyne-functionalized protein solution (to a final concentration of 10-50 µM)

  • PBS buffer (to adjust the final volume)

  • 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide stock solution (to a final concentration of 100-500 µM; 10-fold molar excess over the protein)

  • THPTA stock solution (to a final concentration of 250 µM)

  • Copper(II) sulfate stock solution (to a final concentration of 50 µM)

• Initiation of the Reaction: Gently mix the solution and then add the freshly prepared sodium ascorbate stock solution to a final concentration of 1 mM.

• Incubation: Incubate the reaction mixture at room temperature for 1-4 hours with gentle shaking. For sensitive proteins, the reaction can be performed at 4°C for a longer duration (e.g., 12-16 hours).

• Quenching the Reaction (Optional): The reaction can be quenched by adding EDTA to a final concentration of 5 mM to chelate the copper catalyst.

Purification of the Glycoconjugate

After the reaction, it is crucial to remove excess reagents, unconjugated sugar, and the copper catalyst.

• Size-Exclusion Chromatography (SEC): This is a highly effective method for separating the larger protein conjugate from smaller molecules.[13]

• Centrifugal Filtration: Using a device with an appropriate molecular weight cut-off (MWCO) can efficiently remove small molecule impurities.[14] Repeated buffer exchange steps will be necessary.

• Affinity Chromatography: If the protein has an affinity tag (e.g., His-tag), this can be used for purification.[]

Characterization of the Glycoconjugate

Confirmation of successful conjugation and assessment of purity are essential.

Technique	Purpose	Expected Outcome
SDS-PAGE	To visualize the protein conjugate.	A shift in the molecular weight of the protein band corresponding to the mass of the attached glycan.
Mass Spectrometry (ESI-MS or MALDI-TOF)	To confirm the mass of the conjugate and determine the degree of labeling.[16][17][18]	A mass increase corresponding to the molecular weight of the attached sugar moiety. Multiple peaks may indicate heterogeneous labeling.
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the conjugate.[19]	A shift in the retention time of the conjugated protein compared to the unconjugated protein.

Causality Behind Experimental Choices

• Molar Excess of Azide: A 10-fold molar excess of the xylopyranosyl azide is recommended to drive the reaction to completion. This can be optimized depending on the reactivity of the specific alkyne on the protein.

• Use of a Ligand (THPTA): The copper ligand is crucial for stabilizing the catalytically active Cu(I) species and preventing protein degradation that can be caused by reactive oxygen species generated in the presence of free copper and ascorbate.[7]

• Fresh Sodium Ascorbate: Ascorbate is prone to oxidation, so a freshly prepared solution ensures its efficacy as a reducing agent.

• Reaction Temperature: Room temperature is generally sufficient for a rapid reaction. However, for proteins that are sensitive to temperature or potential oxidation, performing the reaction at 4°C can improve stability, albeit with a longer reaction time.

Self-Validating System

The protocol incorporates several checkpoints for self-validation:

• Control Reactions: Always run a control reaction without the copper catalyst to ensure that the conjugation is indeed copper-dependent.

• Monitoring Reaction Progress: The reaction can be monitored over time by taking aliquots and analyzing them by SDS-PAGE or mass spectrometry to determine the optimal reaction time.

• Characterization Synergy: Combining multiple characterization techniques provides a more complete picture of the conjugation efficiency and purity of the final product. For instance, a band shift on SDS-PAGE can be confirmed with a corresponding mass increase in MS.

Reaction Scheme

Caption: CuAAC reaction for protein glycosylation.

Conclusion

The bioconjugation of proteins with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide via CuAAC is a robust and efficient method for site-specific glycosylation. This technique offers a high degree of control over the modification process, enabling the creation of well-defined glycoconjugates for a wide range of applications in research and drug development. By following the detailed protocol and understanding the rationale behind the experimental choices, researchers can successfully implement this powerful tool in their work.

References

• FUJIFILM Diosynth Biotechnologies. (n.d.). Mass Spectrometric Conjugate Characterization. Retrieved from [Link]

• Gimeno, A., et al. (2018). Glycans in drug discovery. MedChemComm, 9(12), 1969-1982. Retrieved from [Link]

• CellMosaic. (n.d.). Bioconjugate Analysis & Purification. Retrieved from [Link]

• Jackson, S. N., et al. (1995). Rapid Characterization of Chemically-Modified Proteins by Electrospray Mass Spectrometry. Bioconjugate Chemistry, 6(5), 548-554. Retrieved from [Link]

• Chen, T., et al. (2012). Simple and Efficient Method to Purify DNA–Protein Conjugates and Its Sensing Applications. Analytical Chemistry, 84(15), 6543-6550. Retrieved from [Link]

• Gatt, M. E., et al. (2012). Introduction of the Mass Spread Function for Characterization of Protein Conjugates. Analytical Chemistry, 84(3), 1709-1715. Retrieved from [Link]

• Presolski, S. I., et al. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. Retrieved from [Link]

• Gatt, M. E., et al. (2012). Introduction of the mass spread function for characterization of protein conjugates. Analytical Chemistry, 84(3), 1709-1715. Retrieved from [Link]

• Hoff, R. T., et al. (2019). Transforming protein-polymer conjugate purification by tuning protein solubility. Nature Communications, 10(1), 4724. Retrieved from [Link]

• Tsang, J. (2023). Glycan Characterization for Protein Drug Development. Biocompare. Retrieved from [Link]

• Wang, X., et al. (2022). Impact of N-Linked Glycosylation on Therapeutic Proteins. International Journal of Molecular Sciences, 23(24), 15888. Retrieved from [Link]

• MDPI. (n.d.). Special Issue : Molecular Application of Mass Spectrometry and Chromatography in Biomedicine. International Journal of Molecular Sciences. Retrieved from [Link]

• Bio-Synthesis, Inc. (n.d.). Protein Conjugation. Retrieved from [Link]

• Sletten, E. M., & Bertozzi, C. R. (2011). Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation. Accounts of Chemical Research, 44(9), 666-676. Retrieved from [Link]

• Lim, S. I., et al. (2014). Site-Specific Bioconjugation of a Murine Dihydrofolate Reductase Enzyme by Copper(I)-Catalyzed Azide-Alkyne Cycloaddition with Retained Activity. PLOS ONE, 9(6), e98403. Retrieved from [Link]

• CD BioGlyco. (n.d.). 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide, Purity ≥95%. Retrieved from [Link]

• Sapphire North America. (n.d.). 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide. Retrieved from [Link]

• Liberek, B., et al. (2025). and α-l-xylopyranosyl bromides in enantiomorphic space groups. Carbohydrate Research, 558, 109693. Retrieved from [Link]

• Zhejiang Jiuzhou Chem Co.,Ltd. (n.d.). 2,3,4-tri-o-acetyl-beta-d-xylopyranosyl azide cas no.53784-33-1. Retrieved from [Link]

• Drew, K. N., et al. (2011). Acetyl α-d-2,3,4-triacetyllyxopyranoside. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 10), o2627. Retrieved from [Link]

• Gornati, R., et al. (2025). Synthesis and Characterization of beta-D-(2,3,4-tri-O-acetyl)Galactopyranosyl. ResearchGate. Retrieved from [Link]

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• 7. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lumiprobe.com [lumiprobe.com]
• 9. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Site-Specific Bioconjugation of a Murine Dihydrofolate Reductase Enzyme by Copper(I)-Catalyzed Azide-Alkyne Cycloaddition with Retained Activity | PLOS One [journals.plos.org]
• 11. scbt.com [scbt.com]
• 12. 2,3,4-TRI-O-ACETYL-BETA-D-XYLOPYRANOSYL AZIDE, CasNo.53784-33-1 ZHEJIANG JIUZHOU CHEM CO.,LTD China (Mainland) [jiuzhoua.lookchem.com]
• 13. Protein Conjugation - Bio-Synthesis, Inc. - [biosyn.com]
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• 19. cellmosaic.com [cellmosaic.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in the Click Reaction of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

Welcome to the technical support guide for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction involving 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this specific, yet powerful, glycosylation tool. As Senior Application Scientists, we have consolidated field-proven insights and foundational chemical principles to help you diagnose and resolve issues leading to low reaction yields.

The CuAAC reaction is a cornerstone of "click chemistry," celebrated for its efficiency and high yields.[1] However, the unique structural features of certain substrates, like the acetylated xylopyranosyl azide, can introduce challenges that require careful optimization. This guide provides a structured approach to troubleshooting, grounded in mechanistic understanding.

Troubleshooting Guide: Diagnosing Low Yield

This section is structured in a question-and-answer format to directly address the most common failure points in the experimental workflow.

Q1: I am seeing very low (or no) conversion to my desired triazole product. What are the most likely causes?

Low yield in a CuAAC reaction is rarely due to a single factor but often a combination of suboptimal conditions. The primary culprits for this specific glycosyl azide fall into four categories: steric hindrance from the substrate, issues with the catalytic system, reactant and solvent quality, and improper reaction parameters.

The following questions will walk you through a systematic diagnosis of your experiment. We recommend starting with the most common and easily solvable issues first.

Q2: Could steric hindrance from the acetyl protecting groups be impeding the reaction?

Yes, this is a significant consideration. The three acetyl groups on the xylopyranose ring are sterically bulky. While the azide functional group itself is small, the neighboring acetyl groups can hinder its approach to the copper-acetylide complex, slowing the reaction rate.[2][3]

Causality: The CuAAC mechanism involves the formation of a copper-acetylide intermediate, which then coordinates with the azide.[4] The bulky acetyl groups can create a crowded environment around the anomeric carbon where the azide is located, making this coordination step less favorable and increasing the activation energy of the cycloaddition.

Solutions:

• Extend Reaction Time: For sterically hindered substrates, reactions may require significantly longer times than the typical 1-4 hours. Monitor the reaction by TLC or LC-MS for 12, 24, or even 48 hours.

• Increase Temperature: Gently warming the reaction to 40-60 °C can provide the necessary energy to overcome the steric barrier.[5] However, be cautious, as excessive heat can lead to catalyst decomposition or side reactions.

• Choose a Less Hindered Alkyne: If your experimental design allows, using a smaller, less-demanding alkyne partner can improve yields.

Q3: How can I be certain that my copper catalyst is active and effective?

Catalyst efficacy is the most critical factor in a CuAAC reaction. The active catalyst is Cu(I), which is notoriously unstable and readily oxidizes to the inactive Cu(II) state in the presence of oxygen.[6]

Causality: The catalytic cycle relies exclusively on the Cu(I) oxidation state. If Cu(II) is present, it will not form the crucial acetylide intermediate, and the reaction will stall.

Solutions:

• Use an In Situ Reduction System: The most reliable method is to generate Cu(I) in situ. This is typically achieved by using a Cu(II) salt (e.g., CuSO₄·5H₂O) in combination with a reducing agent, most commonly sodium ascorbate.[7][8] Always prepare the sodium ascorbate solution fresh.

• Incorporate a Stabilizing Ligand: Ligands are essential for protecting the Cu(I) from oxidation and increasing its catalytic activity.[9] For bioconjugation and reactions in aqueous or mixed solvents, water-soluble ligands like THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) are excellent. In organic solvents, TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) is a common choice.

• Degas Your Solvents: Before adding the catalyst components, thoroughly degas the reaction solvent by bubbling with argon or nitrogen for 15-30 minutes to remove dissolved oxygen. Maintain an inert atmosphere over the reaction.

• Order of Addition Matters: A standard and effective practice is to first mix the CuSO₄ with the ligand, add this mixture to the solution of your azide and alkyne, and only then add the sodium ascorbate to initiate the reaction.[10] Never add ascorbate directly to the copper salt solution without the ligand and substrates present, as this can lead to undesired side reactions.

Q4: Are my reactants and solvent of sufficient purity and appropriate for the reaction?

The quality of your starting materials and the choice of solvent can dramatically impact the outcome.

Causality:

• Reactant Purity: Impurities in the 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide or the alkyne can coordinate to the copper catalyst and act as inhibitors. The azide itself can degrade over time, especially if exposed to light or acid.

• Solvent Choice: The solvent must fully dissolve all reactants to ensure a homogeneous reaction mixture. The polarity of the solvent can also influence reaction rates.[11][12] Furthermore, some solvents, like Tris buffer, contain molecules that can competitively bind to copper and inhibit catalysis.[10]

Solutions:

• Verify Reactant Purity: Confirm the purity of your azide by NMR or MS before use.[13] If it has been stored for a long time, consider re-purifying it by column chromatography.[14]

• Select an Appropriate Solvent: 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is soluble in common organic solvents like DMF, DMSO, and DCM.[13] For the click reaction, solvent systems like a 1:1 or 2:1 mixture of t-butanol and water, or pure DMF/DMSO are often effective. The choice depends on the solubility of your alkyne partner.

• Use High-Purity Solvents: Always use anhydrous or high-purity grade solvents to minimize potential catalyst-inhibiting impurities.

Visual Troubleshooting Workflow

Use this flowchart to systematically identify the potential source of your low-yield issue.

Caption: A decision tree for troubleshooting low CuAAC reaction yields.

Optimized Protocol: A Validated Starting Point

This protocol provides a robust set of starting conditions for a 0.1 mmol scale reaction. It is designed to be a self-validating system by incorporating best practices for catalyst preparation and reaction setup.

Materials:

• 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (31.5 mg, 0.1 mmol, 1.0 equiv)

• Alkyne partner (0.1-0.12 mmol, 1.0-1.2 equiv)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.25 mg, 0.001 mmol, 0.01 equiv)

• Sodium Ascorbate (2.0 mg, 0.01 mmol, 0.1 equiv)

• THPTA ligand (0.44 mg, 0.001 mmol, 0.01 equiv)

• Solvent: t-Butanol and Degassed DI Water (1:1 v/v), 2 mL total volume

• Inert gas (Argon or Nitrogen)

Procedure:

• Reactant Preparation: In a clean reaction vial equipped with a magnetic stir bar, dissolve 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (31.5 mg) and the alkyne partner in 1 mL of t-butanol.

• Solvent Degassing: In a separate vial, degas 1 mL of DI water by bubbling with argon or nitrogen for at least 15 minutes.

• Catalyst Pre-complexation: Prepare a stock solution of CuSO₄·5H₂O (e.g., 2.5 mg in 1 mL water) and a stock solution of THPTA (e.g., 4.4 mg in 1 mL water). In a small Eppendorf tube, mix 100 µL of the CuSO₄ solution with 100 µL of the THPTA solution. Vortex briefly.

• Reaction Assembly: a. Add the 1 mL of degassed DI water to the reaction vial containing the azide and alkyne in t-butanol. b. Add the pre-complexed CuSO₄/THPTA solution to the reaction vial. c. Start vigorous stirring and begin bubbling argon or nitrogen through the reaction mixture (a needle submerged in the liquid).

• Initiation: Prepare a fresh solution of sodium ascorbate (e.g., 20 mg in 1 mL degassed water). Add 100 µL of this solution to the reaction mixture to initiate the cycloaddition.

• Reaction Monitoring: Seal the vial and maintain a positive pressure of inert gas. Allow the reaction to stir at room temperature. Monitor the reaction's progress by taking small aliquots every 2-4 hours and analyzing by TLC (staining with ceric ammonium molybdate or potassium permanganate) or LC-MS. Due to potential steric hindrance, expect reaction times of 12-24 hours.

• Workup: Once the reaction is complete, quench by adding a small amount of EDTA solution to chelate the copper. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify the crude product by flash column chromatography.

Parameter Optimization Table

If the standard protocol does not provide satisfactory yields, consult this table for optimization strategies.

Parameter	Standard Condition	Optimization Strategy & Rationale
Catalyst Loading	1 mol% CuSO₄ / 10 mol% Na-Ascorbate	Increase to 2-5 mol% Cu / 20-50 mol% Na-Ascorbate. Higher catalyst turnover may be needed for slow, sterically hindered reactions.
Ligand	1 mol% THPTA (aqueous) or TBTA (organic)	Ensure a 1:1 ratio of Ligand:Cu. Different ligands can offer better stability or solubility.[9]
Solvent System	1:1 t-BuOH / H₂O	Try 3:1 DMF / H₂O or pure DMSO. The goal is to ensure all components remain fully dissolved throughout the reaction.[15]
Temperature	Room Temperature (20-25 °C)	Increase to 40-60 °C. Provides energy to overcome the activation barrier imposed by steric hindrance. Monitor for degradation.
Reaction Time	12-24 hours	Extend to 48 hours. Sterically hindered click reactions are often simply slow, not impossible. Patience and monitoring are key.
Concentration	0.05 M	Increase concentration to 0.1-0.2 M to favor the bimolecular reaction kinetics. Ensure solubility is maintained.

Frequently Asked Questions (FAQs)

Q: What is the ideal storage condition for 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide? A: Store it in a cool, dark, and dry place, preferably under an inert atmosphere. Azides can be sensitive to light, heat, and acidic conditions. For long-term storage, -20 °C is recommended.

Q: Can I perform the deacetylation step before the click reaction? A: While possible, it is generally not recommended. The free hydroxyl groups of the resulting xylopyranosyl azide can coordinate with the copper catalyst, potentially inhibiting the reaction. Furthermore, the unprotected sugar is highly polar and may have poor solubility in common organic solvents, complicating the reaction and purification. The acetyl groups also serve to protect the hydroxyls during the reaction.[16]

Q: My TLC shows multiple spots. What are the likely side products? A: Besides unreacted starting materials, you may be observing alkyne homocoupling (Glasier coupling), which can occur if the Cu(I) is oxidized to Cu(II) and insufficient reducing agent is present. You may also see degradation of the azide. Ensure your reaction is anaerobic and you have a sufficient excess of sodium ascorbate.

Q: Is it absolutely necessary to use an inert atmosphere? A: For consistently high yields, yes. While some robust click reactions can proceed in the presence of air (especially with high catalyst and ascorbate loading), the oxygen sensitivity of the Cu(I) catalyst is a primary failure mode.[6] Taking the simple precaution of degassing solvents and using a nitrogen or argon blanket is a low-effort, high-reward step for ensuring reproducibility.

References

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Toro, A., & Arce, R. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. ACS Omega. [Link]

• Álvarez-Dorta, D., et al. (2021). Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. MDPI. [Link]

• Alonso, F., et al. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. MDPI. [Link]

• McCombs, J. R., & Parker, C. G. (2019). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. PMC - NIH. [Link]

• Funchess, S. B., et al. (2014). Acetyl α-d-2,3,4-triacetyllyxopyranoside. PMC - NIH. [Link]

• Request PDF. (n.d.). Synthesis of Glycosyl Azides and Their Applications Using CuAAC Click Chemistry to Generate Bis- and Tris(triazolyl)glycosyl Derivatives. ResearchGate. Retrieved from [Link]

• CD BioGlyco. (n.d.). 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide. Retrieved from [Link]

• Wikipedia. (n.d.). Click chemistry. Retrieved from [Link]

• Nwe, K., & Brechbiel, M. W. (2009). Click Chemistry, a Powerful Tool for Pharmaceutical Sciences. PMC - NIH. [Link]

• Álvarez-Dorta, D., et al. (2021). Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. PMC - PubMed Central. [Link]

• ACS Omega. (2022). Azide–Alkyne Cycloaddition Catalyzed by Copper(I) Coordination Polymers in PPM Levels Using Deep Eutectic Solvents as Reusable Reaction Media. ACS Publications. [Link]

• Wondraczek, H., et al. (2011). All Sugar Based Cellulose Derivatives Synthesized by Azide–Alkyne Click Chemistry. Macromolecular Rapid Communications. [Link]

• PubMed. (2012). Solvent Effect on Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Synthesis of Novel Triazolyl Substituted Quinolines as Potential Anticancer Agents. National Library of Medicine. [Link]

• Chemical Reviews. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. ACS Publications. [Link]

• Jena Bioscience. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Retrieved from [Link]

• Chemical Reviews. (2010). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. ACS Publications. [Link]

• ACS Omega. (2023). “Click Chemistry”: An Emerging Tool for Developing a New Class of Structural Motifs against Various Neurodegenerative Disorders. PMC - NIH. [Link]

• RSC Publishing. (2023). Copper(I)-catalyzed click chemistry in deep eutectic solvent for the syntheses of β-D-glucopyranosyltriazoles. Royal Society of Chemistry. [Link]

• PMC - PubMed Central. (2015). CuAAC Click Chemistry Accelerates the Discovery of Novel Chemical Scaffolds as Promising Protein Tyrosine Phosphatases Inhibitors. National Library of Medicine. [Link]

• MDPI. (2019). Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC). MDPI. [Link]

• LookChem. (n.d.). 2,3,4-tri-o-acetyl-beta-d-xylopyranosyl azide cas no.53784-33-1. Retrieved from [Link]

• Request PDF. (2012). Solvent effect on copper-catalyzed azide-alkyne cycloaddition (CuAAC): Synthesis of novel triazolyl substituted quinolines as potential anticancer agents. ResearchGate. [Link]

• IRIS . (2022). Azide-Alkyne Click Chemistry over a Heterogeneous Copper-Based Single-Atom Catalyst. Politecnico di Milano. [Link]

• ResearchGate. (2014). (PDF) Acetyl α-d-2,3,4-triacetyllyxopyranoside. ResearchGate. [Link]

• RSC Publishing. (2017). An efficient Cu-catalyzed azide–alkyne cycloaddition (CuAAC) reaction in aqueous medium with a zwitterionic ligand, betaine. Royal Society of Chemistry. [Link]

• PMC - NIH. (2017). Peptide Conjugation via CuAAC 'Click' Chemistry. National Library of Medicine. [Link]

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Technical Support Center: Optimizing Copper Catalysts for Xylopyranosyl Azide Click Chemistry

Welcome to the Technical Support Center for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) involving xylopyranosyl azides. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights, troubleshoot common experimental hurdles, and offer robust protocols for successful conjugation.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the CuAAC reaction in the context of carbohydrate chemistry.

Q1: What is the primary challenge when performing CuAAC with xylopyranosyl azides compared to simpler organic azides?

A: The primary challenge arises from the inherent properties of carbohydrates. Xylopyranosyl azides introduce several complexities:

• Solubility: The polarity of the sugar moiety often dictates solvent choice. Achieving co-solubility of the polar glycosyl azide and a potentially non-polar alkyne partner can be difficult.

• Copper Chelation: The multiple hydroxyl groups on the xylose backbone can act as chelating agents for the copper catalyst, potentially sequestering it and reducing its catalytic activity.[1]

• Steric Hindrance: The three-dimensional structure of the pyranose ring and its substituents can sterically hinder the approach of the alkyne and the catalyst to the azide functional group, potentially slowing down the reaction rate.[2]

Q2: How do I choose the right copper source for my reaction?

A: The catalytically active species is Cu(I).[3] However, Cu(I) salts are prone to oxidation. Therefore, the most convenient and common method is to generate Cu(I) in situ from a stable and inexpensive Cu(II) precursor, such as copper(II) sulfate (CuSO₄), using a reducing agent.[4] Sodium ascorbate is the most widely used reducing agent for this purpose.[3][5] Using a Cu(II) source with a reducing agent ensures a constant, low-concentration supply of the active Cu(I) catalyst throughout the reaction.[6]

Q3: Why is a ligand necessary, and which one should I use?

A: Ligands are critical for a successful CuAAC reaction for several reasons:

• Stabilize Cu(I): Ligands protect the active Cu(I) state from oxidation to the inactive Cu(II) state and prevent its disproportionation.[6][7]

• Accelerate the Reaction: They increase the reaction rate significantly.[8][9]

• Prevent Biomolecule Damage: In bioconjugation, ligands can mitigate damage to sensitive substrates (like peptides or nucleic acids, and by extension, complex carbohydrates) from reactive oxygen species (ROS) that can be generated by the Cu/ascorbate system.[9][10]

For xylopyranosyl azide chemistry, the choice of ligand depends heavily on the solvent system:

• Aqueous/Protic Solvents: Water-soluble ligands are essential. THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) and BTTAA (2-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)acetic acid) are excellent choices.[8][11] THPTA is particularly effective in preventing cell damage in biological settings.[9]

• Organic Solvents: For reactions in solvents like THF, DCM, or DMSO, the classic, water-insoluble ligand TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) is highly effective.[8][12]

Q4: Can the reaction be performed in the presence of oxygen?

A: While the use of a reducing agent like sodium ascorbate helps to regenerate the Cu(I) catalyst, oxygen will continuously oxidize it to the inactive Cu(II) state.[1] This consumes the ascorbate and can lead to the formation of alkyne homocoupling byproducts (Glaser coupling).[7] For consistent and high-yielding results, it is highly recommended to protect the reaction from oxygen. This can be achieved by using degassed solvents and running the reaction under an inert atmosphere (e.g., nitrogen or argon).[13] Capping the reaction vessel is a minimal but useful step to limit oxygen exposure.[7]

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Issue 1: Low or No Product Yield

Q: I've set up my reaction, but after several hours (or overnight), TLC/LC-MS analysis shows little to no formation of the desired triazole product. What went wrong?

A: This is the most common issue and can stem from several sources related to the catalyst, reagents, or reaction conditions.

Probable Cause	Explanation & Solution
Catalyst Inactivation (Oxidation)	The active Cu(I) catalyst is readily oxidized by dissolved oxygen. Solution: Ensure your solvents are properly degassed (e.g., by sparging with nitrogen or argon for 15-30 minutes). Assemble your reaction under an inert atmosphere. Always use a fresh solution of your reducing agent (sodium ascorbate), as it can degrade over time in solution.[1][7][13]
Copper Sequestration	Your reaction mixture may contain species that chelate copper more strongly than your ligand, rendering the catalyst inactive. Common culprits include free thiols, some buffer components (like Tris), or even unprotected hydroxyls on the xylopyranosyl azide itself under certain conditions. Solution: Use non-coordinating buffers (e.g., HEPES, phosphate).[13] If you suspect sequestration by your substrate, you can try increasing the catalyst/ligand concentration or adding a sacrificial metal like Zn(II) or Ni(II) to bind the interfering groups.[2][7]
Poor Reagent Quality or Stability	The xylopyranosyl azide may have decomposed during synthesis or storage. Organic azides can be unstable.[13] The alkyne partner could also be impure. Solution: Verify the integrity of your starting materials via NMR or LC-MS before starting the reaction. If possible, purify or resynthesize the azide if it has been stored for a long time.[14]
Suboptimal Solvent Choice	The glycosyl azide and the alkyne partner may not be fully solubilized, leading to a slow, diffusion-limited reaction. Solution: Use a solvent system that dissolves all components. Mixtures like water/t-BuOH, water/DMSO, or THF are common.[15] For stubborn solubility issues, gentle warming (e.g., to 40°C) can be effective, but ensure your substrates are stable at that temperature.

Issue 2: Formation of Significant Byproducts

Q: My reaction works, but I see multiple spots on my TLC plate or peaks in my LC-MS, complicating purification. What are these byproducts and how can I prevent them?

A: Byproduct formation usually points to side reactions involving the alkyne or degradation of the starting materials.

Probable Cause	Explanation & Solution
Alkyne Homocoupling (Glaser Coupling)	This is the most common byproduct, resulting from the oxidative dimerization of your terminal alkyne. It is promoted by Cu(II) in the presence of oxygen. Solution: This is a clear sign of insufficient Cu(I) maintenance. Increase the amount of sodium ascorbate (a slight excess is recommended) and rigorously exclude oxygen from your reaction.[7][15]
Degradation of Xylopyranosyl Azide	Depending on the protecting groups and reaction conditions (e.g., pH, presence of nucleophiles), the glycosidic bond or protecting groups on your sugar may be labile. Solution: Confirm the stability of your starting material under the reaction conditions in a control experiment (without the alkyne or catalyst). If degradation is observed, you may need to adjust the pH to be closer to neutral (pH 7-8) or switch to a more robust protecting group strategy.[16][17]
Reactions with Sulfonyl Azides	If you are using a sulfonyl azide, be aware that it can undergo different reaction pathways under copper catalysis, potentially leading to ketenimine formation instead of the expected triazole.[6] Solution: This is an inherent reactivity issue. If possible, avoid sulfonyl azides in CuAAC unless the alternative products are desired.

Troubleshooting Workflow Diagram

Caption: A stepwise workflow for troubleshooting common CuAAC issues.

Section 3: Experimental Protocols

Protocol 1: General Procedure for CuAAC with a Xylopyranosyl Azide

This protocol provides a starting point for the reaction of a xylopyranosyl azide with a terminal alkyne in a mixed aqueous/organic solvent system.

Materials:

• Xylopyranosyl azide (1.0 eq)

• Terminal alkyne (1.1 - 1.5 eq)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• THPTA Ligand

• Solvents: Deionized water, tert-Butanol (t-BuOH), degassed

Stock Solutions:

• CuSO₄ Solution: 100 mM in deionized water.

• Sodium Ascorbate Solution: 1 M in deionized water (prepare fresh before each use).

• THPTA Ligand Solution: 100 mM in deionized water.

Procedure:

• In a reaction vessel, dissolve the xylopyranosyl azide (e.g., 0.1 mmol, 1.0 eq) and the terminal alkyne (0.11 mmol, 1.1 eq) in a 1:1 mixture of t-BuOH and water (e.g., 2 mL).

• Sparge the solution with nitrogen or argon gas for 15 minutes to degas the solvent and create an inert atmosphere.

• In a separate microcentrifuge tube, prepare the catalyst premix. Add the THPTA ligand solution (e.g., 50 µL, 0.05 eq) to the CuSO₄ solution (10 µL, 0.01 eq). The recommended ligand-to-copper ratio is often 5:1 to protect sensitive substrates.[10][18] Vortex briefly.

• Add the catalyst premix from step 3 to the main reaction vessel.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution (e.g., 20 µL, 0.2 eq).

• Seal the vessel and stir the reaction at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are often complete within 1-4 hours but may be left overnight if necessary.

• Workup: Once the reaction is complete, it can be quenched by exposure to air. The crude mixture can be diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The copper catalyst can be removed by washing with a solution of EDTA or by passing the crude product through a silica plug.

• Purification: Purify the final triazole product by flash column chromatography on silica gel.

CuAAC Catalytic Cycle Diagram

Caption: The catalytic cycle for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

References

• Hilgraf, R., et al. (2005). Mechanism of the Copper-Catalyzed Azide-Alkyne Cycloaddition. J. Am. Chem. Soc., 127, 210-216. Available at: [Link]

• Hong, V., et al. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3, 153-162. Available at: [Link]

• Hong, V., et al. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879-9883. Available at: [Link]

• Pfeiffer, C., et al. (2014). Carbohydrate-based Cu(I) stabilizing ligands and their use in the synthesis of carbohydrate-ferrocene conjugates. Carbohydrate Research, 388, 48-54. Available at: [Link]

• Hong, V., et al. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. PubMed. Available at: [Link]

• Jena Bioscience. (n.d.). Auxiliary Cu(I) Click Reagents. Retrieved from: [Link]

• Gualandi, A., et al. (2021). Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC). Catalysts, 11(2), 249. Available at: [Link]

• Wikipedia. (2023). Click chemistry. Retrieved from: [Link]

• Scilit. (2011). Copper‐Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Retrieved from: [Link]

• Tiwari, V. K., et al. (2016). Cu-Catalyzed Click Reaction in Carbohydrate Chemistry. Chemical Reviews, 116(5), 3086-3240. Available at: [Link]

• Presolski, P. J., et al. (2010). Labeling Live Cells by Copper-Catalyzed Alkyne−Azide Click Chemistry. Bioconjugate Chemistry, 21(12), 2143-2147. Available at: [Link]

• Hein, C. D., et al. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 37(11), 2477-2496. Available at: [Link]

• Worrell, B. T., et al. (2013). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. Journal of the American Chemical Society, 135(48), 18122-18125. Available at: [Link]

• McKay, C. S., & Finn, M. G. (2014). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Chemistry & Biology, 21(9), 1075-1101. Available at: [Link]

• Bennett, C. S. (2023). A Hitchhiker's Guide to Problem Selection in Carbohydrate Synthesis. ACS Central Science, 9(7), 1357-1371. Available at: [Link]

• ResearchGate. (2018). Preparation of triazole compounds via click chemistry reaction and formation of the protective self-assembled membrane against copper corrosion. Retrieved from: [Link]

• Wang, Z., et al. (2021). Synthesis of Carbohydrate Based Macrolactones and Their Applications as Receptors for Ion Recognition and Catalysis. Molecules, 26(11), 3326. Available at: [Link]

• Xi'an Confluore Biological Technology Co., Ltd. (n.d.). Click Chemistry Protocols. Retrieved from: [Link]

• Jena Bioscience. (2011). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Retrieved from: [Link]

• ResearchGate. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Retrieved from: [Link]

• Jena Bioscience. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Retrieved from: [Link]

• Bioclone. (n.d.). Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery. Retrieved from: [Link]

• ResearchGate. (n.d.). Chapter 8 Triazole-linked carbohydrates as promising bioactive scaffolds: Synthesis via click chemistry. Retrieved from: [Link]

• Bennett, C. S. (2023). A Hitchhiker's Guide to Problem Selection in Carbohydrate Synthesis. PMC. Available at: [Link]

• Reddit. (2022). r/Chempros - Click Reaction Looking Weird? Retrieved from: [Link]

• Wang, Y., et al. (2023). Click Triazole as a Linker for Pretargeting Strategies: Synthesis, Docking Investigations, Fluorescence Diagnosis, and Antibacterial Action Studies. Molecules, 28(6), 2694. Available at: [Link]

• Wikipedia. (2023). Azide-alkyne Huisgen cycloaddition. Retrieved from: [Link]

• Benltifa, M., et al. (2020). Mechanochemical Synthesis and Reactivity of 1,2,3-Triazole Carbohydrate Derivatives as Glycogen Phosphorylase Inhibitors. Letters in Organic Chemistry, 17(12), 946-953. Available at: [Link]

• Sharma, A., et al. (2024). Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. Bioorganic Chemistry, 144, 107065. Available at: [Link]

• Patton, G. C. (2004). DEVELOPMENT AND APPLICATIONS OF CLICK CHEMISTRY. University of Illinois Urbana-Champaign. Available at: [Link]

• Royal Society of Chemistry. (2022). Bioorthogonal and click chemistry: Celebrating the 2022 Nobel Prize in Chemistry. Retrieved from: [Link]

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Troubleshooting incomplete deprotection of acetylated xylosides

Welcome to the technical support center for carbohydrate chemistry. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the deprotection of acetylated xylosides. As Senior Application Scientists, we have compiled field-proven insights and protocols to help you troubleshoot and optimize your experiments.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the deprotection of acetylated xylosides.

Q1: What is the standard and most common method for removing acetyl groups from xylosides?

The most widely used method is the Zemplén deacetylation . This reaction involves treating the acetylated sugar with a catalytic amount of sodium methoxide (NaOMe) in methanol (MeOH) at room temperature.[1] It is technically a transesterification reaction where the acetyl groups are transferred from the xyloside to the methanol solvent, forming methyl acetate as a byproduct.[1] The key advantages of this method are its mild conditions, the use of a catalytic amount of base, and typically high yields.[1]

Q2: How can I monitor the progress of my deprotection reaction?

The reaction progress is most effectively monitored by Thin-Layer Chromatography (TLC) .[2] The fully acetylated starting material is significantly less polar than the final, fully deprotected xyloside, which has multiple free hydroxyl groups. Consequently, the starting material will have a much higher Retention Factor (Rf) on the TLC plate. A successful reaction is indicated by the complete disappearance of the starting material spot and the appearance of a new, lower Rf spot corresponding to the polar product.

Q3: My reaction seems to have stopped, and TLC shows a mix of starting material and product. What are the most likely reasons?

Incomplete deprotection is a common issue. The primary culprits are typically:

• Deactivated Catalyst : Sodium methoxide is sensitive to moisture and can be neutralized.

• Insufficient Reaction Time : Some acetyl groups, especially those in sterically hindered positions, require longer reaction times to be removed.[2][3]

• Poor Solubility : If the acetylated xyloside is not fully dissolved, the reaction can be slow or incomplete.

• Sub-optimal Temperature : While most Zemplén deacetylations work at room temperature, stubborn substrates may require gentle heating.[2]

Q4: Are there alternatives to sodium methoxide for deacetylation?

Yes, several other reagents can be used, and the choice often depends on the other functional groups present in your molecule. Alternatives include:

• Potassium Carbonate (K₂CO₃) in Methanol : A milder base that can be effective for sensitive substrates.[4]

• Ammonia in Methanol : Another common method, often used when other base-labile groups are present.

• Hydrazine Hydrate or Hydrazine Acetate : Used for selective deacetylation, particularly at the anomeric position.[5][6]

• Eco-friendly Methods : Reagents like sodium bicarbonate in water have been developed as greener alternatives for certain substrates.[7]

In-Depth Troubleshooting Guide

This section provides a structured approach to diagnosing and solving specific problems encountered during the deprotection of acetylated xylosides.

Issue 1: Incomplete Deprotection After Standard Reaction Time

Symptom: Your TLC plate clearly shows a significant spot corresponding to your starting material (high Rf) alongside the product spot (low Rf).

This is the most frequent challenge. The underlying cause must be correctly identified to apply the appropriate solution. The following decision tree and table summarize the troubleshooting process.

Caption: Troubleshooting Decision Tree for Incomplete Deprotection.

Troubleshooting Summary Table

Probable Cause	Recommended Solution & Rationale
Deactivated Catalyst	Solution: Use freshly prepared sodium methoxide solution or add a small piece of sodium metal to anhydrous methanol in situ. Rationale: Sodium methoxide is hygroscopic and reacts with water, which neutralizes it. Even reagent-grade methanol can contain enough water to quench a catalytic amount of base.[8]
Insufficient Reaction Time	Solution: Continue the reaction, monitoring by TLC every 30-60 minutes until the starting material is consumed. Rationale: The kinetics of deprotection can vary. Some positions on the xyloside ring may react slower than others.
Poor Substrate Solubility	Solution: Add a minimal amount of a co-solvent like dichloromethane (DCM) or tetrahydrofuran (THF) to fully dissolve the starting material. Rationale: The reaction can only occur in the solution phase. If the substrate is suspended rather than dissolved, the reaction rate will be severely limited.
Steric Hindrance	Solution: Increase the reaction temperature to 35-40°C or increase the amount of NaOMe catalyst (e.g., from 0.1 eq to 0.3 eq). Rationale: Acetyl groups at sterically hindered positions are less accessible to the methoxide nucleophile.[3][9][10] Increasing thermal energy or the concentration of the nucleophile can overcome this activation barrier.
Low Reaction Temperature	Solution: Gently warm the reaction mixture to 30-40°C. Rationale: Like most chemical reactions, the rate of transesterification is temperature-dependent. A slight increase in temperature can significantly accelerate a sluggish reaction.

Issue 2: Multiple Intermediate Spots on TLC

Symptom: Your TLC shows the starting material spot is gone, but instead of a single product spot, you see a "ladder" of two or more spots between the starting material Rf and the expected final product Rf.

Probable Cause: This pattern strongly indicates the presence of partially deacetylated intermediates. The reaction was likely stopped prematurely, or certain acetyl groups are significantly more difficult to remove than others due to steric or electronic effects. The different hydroxyl groups on the xylose ring have different reactivities, leading to a population of molecules with varying degrees of deprotection.

Solutions:

• Restart the Reaction: If you have not yet quenched the reaction, simply allow it to stir for a longer period (2-4 hours or even overnight), monitoring by TLC until the intermediate spots consolidate into a single, low-Rf product spot.

• Increase Driving Force: If extending the time at room temperature is ineffective, gently warm the reaction to 40°C. This provides the necessary activation energy to remove the more resilient acetyl groups.

• Re-subject to Conditions: If the reaction was already worked up, the partially purified mixture can be re-subjected to the deprotection conditions, ensuring fresh catalyst and anhydrous solvent are used.

Issue 3: Product Degradation or Unexpected Side Products

Symptom: TLC shows streaking from the baseline, the appearance of new, unexpected spots, or you obtain a low yield of a discolored product after workup.

Probable Cause: Xylosides, especially at the anomeric position, can be sensitive to strongly basic conditions over prolonged periods, which can lead to degradation or anomerization. Additionally, if other base-labile protecting groups are present on your molecule, they may have been unintentionally cleaved.

Solutions:

• Strictly Catalytic Base: Ensure you are using a truly catalytic amount of sodium methoxide (e.g., 0.05 to 0.1 equivalents). A stoichiometric amount is unnecessary for Zemplén deacetylation and increases the risk of degradation.[1]

• Prompt Neutralization: Once TLC confirms the reaction is complete, neutralize the mixture immediately with an acid source. Passing the solution through a small plug of acidic resin (like Amberlite IR-120 H⁺) is a clean and effective method.[4] Acetic acid can also be used, followed by evaporation.

• Use a Milder Base: If your substrate is particularly sensitive, consider switching to a milder reagent system like potassium carbonate in methanol.[4] This reaction is often slower but provides greater control and minimizes side reactions.

Key Experimental Protocols

Protocol 1: Standard Zemplén Deacetylation of a Xyloside

This protocol describes a standard, self-validating procedure for removing acetyl groups from a generic per-acetylated xyloside.

Caption: Workflow for Zemplén Deacetylation.

Step-by-Step Methodology:

• Dissolution: Dissolve the per-acetylated xyloside (1.0 eq) in anhydrous methanol (approx. 0.1–0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Catalyst Addition: To the stirring solution, add a catalytic amount of sodium methoxide (typically 0.1 eq). This is most conveniently added as a commercial solution (e.g., 25% w/w in methanol).[11]

• Reaction: Stir the mixture at room temperature. For most substrates, the reaction is complete within 1-3 hours.

• Monitoring: Check the reaction's progress using TLC.[2] Co-spot the reaction mixture with your starting material. The reaction is complete when the starting material spot is no longer visible by UV light or staining.

• Neutralization: Once complete, add acid-washed ion-exchange resin (e.g., Amberlite® IR120 H⁺ form) portion-wise until the pH of the solution is neutral (check with wet pH paper).

• Filtration: Filter the mixture to remove the resin, washing the resin with a small amount of methanol to ensure complete recovery of the product.

• Concentration: Combine the filtrates and remove the solvent under reduced pressure. The resulting crude solid or oil is the deacetylated xyloside.

• Purification: The crude product is often pure enough for subsequent steps. If necessary, it can be purified by silica gel column chromatography using a polar solvent system (e.g., dichloromethane/methanol gradient).

Protocol 2: Analytical TLC Monitoring

• Plate Preparation: Use a silica gel-coated TLC plate (e.g., Silica Gel 60 F₂₅₄). Draw a light pencil line about 1 cm from the bottom to serve as the origin.

• Spotting: Using a capillary tube, spot a small amount of your starting material solution on the left side of the origin. In the middle, spot the reaction mixture. On the right, co-spot the starting material and the reaction mixture on the same point.

• Elution: Place the TLC plate in a developing chamber containing an appropriate mobile phase. For acetylated sugars, a less polar system like 3:1 Hexanes:Ethyl Acetate is a good starting point. For the polar product, a more polar system like 9:1 DCM:Methanol will be needed.

• Visualization: After the solvent front has reached near the top of the plate, remove it and mark the solvent front with a pencil. Allow the solvent to evaporate completely. Visualize the spots under a UV lamp (if your compound is UV active) and/or by staining with a suitable agent (e.g., potassium permanganate or ceric ammonium molybdate stain).

• Interpretation: The starting material will appear as a high-Rf spot. The product will be a low-Rf spot. The reaction is complete when the high-Rf spot in the reaction mixture lane is completely gone.

References

• An Alternative Method for Anomeric Deacetylation of Per-acetylated Carbohydrates. (2012). Semantic Scholar. [Link]

• Kaya, E., Sonmez, F., Kucukislamoglu, M., & Nebioğlu, M. (2012). Selective anomeric deacetylation using zinc acetate as catalyst. ResearchGate. [Link]

• An Alternative Method for Regioselective, Anomeric Deacylation of Fully Acylated Carbohydrates. Semantic Scholar. [Link]

• Li, Y., Li, H., & Li, Y. (2004). An Alternative Method for Anomeric Deacetylation of Per-acetylated Carbohydrates. ElectronicsAndBooks. [Link]

• Bora, U. (2010). An Eco-friendly and Mild Process for Deacetylation Reactions in Water. Asian Journal of Chemistry. [Link]

• Zemplén transesterification: a name reaction that has misled us for 90 years. Royal Society of Chemistry. [Link]

• Zemplén Transesterification: A Name Reaction Having Been Misleading Us for 90 Years. ResearchGate. [Link]

• Acetylation Sugars LCMS. Scribd. [Link]

• Acetyl Group Analysis Service. Creative Biolabs. [Link]

• Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods. Restek. [Link]

• Zemplén deacetylation. Chemistry Online. [Link]

• Deacetylation of glucopyranosides with sodium methoxide: dry solvent?. Reddit. [Link]

• De-O-acetylation using sodium methoxide. NCBI. [Link]

• Fluorescently labeled xylosides offer insight into the biosynthetic pathways of glycosaminoglycans. NCBI. [Link]

• Mass Spectrometry-Based Techniques to Elucidate the Sugar Code. ACS Publications. [Link]

• A New C-Xyloside Induces Modifications of GAG Expression, Structure and Functional Properties. PLOS One. [Link]

• RGD-Xyloside Conjugates Prime Glycosaminoglycans. NCBI. [Link]

• ESIMS and NMR studies on the selective deprotection of acetylated glucosides by dibutyltin oxide. PubMed. [Link]

• The influence of deacetylation on the stability and selected structural... ResearchGate. [Link]

• Effects of the degree of deacetylation on the physicochemical properties and Schwann cell affinity of chitosan films. PubMed. [Link]

• A novel cytoskeletal action of xylosides. NCBI. [Link]

• A Multiplexing Activity-Based Protein-Profiling Platform for Dissection of a Native Bacterial Xyloglucan-Degrading System. ACS Publications. [Link]

• Steric and hydrophobic determinants of the solubilities of recombinant sickle cell hemoglobins. PubMed. [Link]

• The effect of steric hindrance in amines, and sterically destabilized twisted amides. ResearchGate. [Link]

• Investigation of steric hindrance effect on the interactions between four alkaloids and HSA by isothermal titration calorimetry and molecular docking. PubMed. [Link]

• Effect of degree of deacetylation of chitosan on thermal stability and compatibility of chitosan-polyamide blend. BioResources. [Link]

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• 3. ESIMS and NMR studies on the selective deprotection of acetylated glucosides by dibutyltin oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorescently labeled xylosides offer insight into the biosynthetic pathways of glycosaminoglycans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. An Alternative Method for Regioselective, Anomeric Deacylation of Fully Acylated Carbohydrates | Semantic Scholar [semanticscholar.org]
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• 9. Steric and hydrophobic determinants of the solubilities of recombinant sickle cell hemoglobins - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Purification of Triazole-Linked Xylose Conjugates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with triazole-linked xylose conjugates. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the purification of these unique glycoconjugates. The synthesis of these molecules, often via Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click chemistry," is robust, but the subsequent purification can present significant challenges.[1][2][3] This resource aims to equip you with the knowledge to overcome these hurdles and achieve high purity for your target compounds.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered during the purification of triazole-linked xylose conjugates.

Q1: Why is the purification of my triazole-linked xylose conjugate so difficult?

A1: The purification challenges stem from a combination of factors related to the physicochemical properties of your conjugate and the potential impurities from the synthesis reaction. Key issues include:

• High Polarity: The presence of the xylose moiety and the triazole ring makes the conjugate highly polar. This can lead to strong interactions with polar stationary phases like silica gel, resulting in poor elution and band broadening.

• Structural Similarity of Impurities: Unreacted starting materials (azido-xylose or alkyne partner), byproducts, and the copper catalyst can have polarities similar to the desired product, making separation by standard chromatographic techniques challenging.

• Amphiphilic Nature: Depending on the non-sugar part of the conjugate, the molecule can have both polar (xylose, triazole) and non-polar regions, leading to complex solubility and chromatographic behavior.

Q2: What are the most common impurities I should expect after a CuAAC reaction?

A2: The primary impurities to anticipate are:

• Unreacted Starting Materials: Residual azido-xylose and the alkyne-containing molecule.

• Copper Catalyst: Both Cu(I) and its oxidized form, Cu(II), can be present. These can often be identified by a blue or green coloration of the reaction mixture or purification fractions.

• Ligands and Reducing Agents: If you used a ligand (e.g., TBTA) or a reducing agent (e.g., sodium ascorbate), these will also be present in the crude product.

• Homocoupling Products: The alkyne starting material can sometimes react with itself to form a dimer.

• Side-Reaction Products: In complex systems, other side reactions may occur, leading to a variety of byproducts.[4]

Q3: My NMR spectrum shows broad peaks after purification. What could be the cause?

A3: Broad peaks in the NMR spectrum of your purified conjugate can indicate a few issues:

• Residual Paramagnetic Species: The most common culprit is residual copper ions (Cu(II)) from the catalyst. Paramagnetic metals can cause significant line broadening in NMR spectra.

• Aggregation: Highly polar or amphiphilic molecules can aggregate in certain NMR solvents, leading to broader signals.

• Conformational Exchange: The molecule may exist in multiple conformations that are slowly interconverting on the NMR timescale.

Q4: How can I effectively remove the copper catalyst from my reaction mixture?

A4: Several methods can be employed to remove copper:

• Aqueous Workup with a Chelating Agent: Washing the reaction mixture with an aqueous solution of a chelating agent like EDTA or ammonia can sequester the copper ions into the aqueous phase.

• Solid-Phase Extraction (SPE): Using a cartridge with a copper-chelating resin is a very effective method for removing trace amounts of copper.

• Precipitation: In some cases, copper can be precipitated out of the solution, for example, by bubbling hydrogen sulfide gas through the solution (use with extreme caution in a well-ventilated fume hood).

II. Troubleshooting Guides for Purification Techniques

This section provides detailed troubleshooting for common purification methods used for triazole-linked xylose conjugates.

Troubleshooting Silica Gel Column Chromatography

Silica gel chromatography is often the first-line purification technique attempted.[5][6][7] However, the high polarity of triazole-linked xylose conjugates can make it problematic.

Problem	Potential Cause	Troubleshooting Solution
Product does not elute from the column, even with highly polar solvents (e.g., 100% methanol).	The conjugate is too polar and is irreversibly adsorbed onto the silica.	- Switch to Reverse-Phase Chromatography: This is often the best solution for highly polar compounds. - Modify the Mobile Phase: Add a small amount of acetic acid or ammonia to the mobile phase to protonate or deprotonate functional groups and reduce interactions with the silica. - Use a Different Stationary Phase: Consider using a more polar-tolerant stationary phase like diol-bonded silica or alumina.
Poor separation between the product and polar impurities.	The chosen solvent system does not provide enough selectivity.	- Fine-tune the Solvent System: Use a gradient elution with a mixture of a non-polar solvent (e.g., dichloromethane or ethyl acetate) and a polar solvent (e.g., methanol or isopropanol). Small changes in the solvent ratio can significantly impact separation. - Add a Third Solvent: Incorporating a third solvent with intermediate polarity can sometimes improve resolution.
Significant tailing of the product peak.	- Strong interactions between the conjugate and the silica. - The sample is overloaded on the column.	- Use a less polar eluent system if possible, to reduce strong interactions. - Add a modifier to the eluent as mentioned above. - Reduce the amount of sample loaded onto the column.

Experimental Protocol: A General Approach for Silica Gel Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane or dichloromethane).

• Column Packing: Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Equilibration: Equilibrate the column with the starting mobile phase (a low polarity mixture, e.g., 98:2 dichloromethane:methanol) until the baseline is stable.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent and load it onto the column.

• Elution: Begin elution with the starting mobile phase and gradually increase the polarity by increasing the percentage of the polar solvent (e.g., methanol).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

Troubleshooting High-Performance Liquid Chromatography (HPLC)

HPLC offers higher resolution and is often necessary for achieving high purity of glycoconjugates.[8][9][10]

Problem	Potential Cause	Troubleshooting Solution
Product elutes in the void volume in Reverse-Phase HPLC (RP-HPLC).	The conjugate is too polar and has minimal retention on the C18 column.	- Use a More Polar-Compatible Column: Employ a column with a more polar stationary phase, such as a C8, phenyl, or an embedded polar group (EPG) column. - Use a HILIC Column: Hydrophilic Interaction Liquid Chromatography (HILIC) is specifically designed for the separation of polar compounds.[8] - Modify the Mobile Phase: Use a lower percentage of the organic modifier (e.g., acetonitrile or methanol) at the start of the gradient.
Broad or split peaks.	- Secondary Interactions: The triazole ring or other functional groups may be interacting with residual silanols on the silica support of the stationary phase. - Poor Solubility: The sample may not be fully dissolved in the mobile phase. - Column Overload.	- Add an Ion-Pairing Reagent: A small amount of trifluoroacetic acid (TFA) (0.05-0.1%) in the mobile phase can suppress secondary interactions and sharpen peaks. - Ensure Complete Dissolution: Dissolve the sample in a solvent that is compatible with the mobile phase before injection. - Reduce the Injection Volume or Concentration.
Irreproducible retention times.	- Column Equilibration: The column is not properly equilibrated between runs. - Mobile Phase Instability: The mobile phase composition is changing over time.	- Increase Equilibration Time: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. - Prepare Fresh Mobile Phase Daily.

Experimental Protocol: General RP-HPLC Method

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% Acetonitrile with 0.1% TFA.

• Gradient: A typical gradient might be 5-95% B over 30 minutes.

• Flow Rate: 1 mL/min.

• Detection: UV detection at a wavelength where the conjugate absorbs (often around 220 nm or a wavelength specific to an aromatic portion of the molecule).

• Sample Preparation: Dissolve the sample in a mixture of water and acetonitrile. Filter through a 0.45 µm filter before injection.

Troubleshooting Crystallization

Crystallization can be a powerful technique for obtaining highly pure material, but it can be challenging for complex molecules.[11][12][13]

Problem	Potential Cause	Troubleshooting Solution
The compound oils out instead of crystallizing.	- Supersaturation is too high. - The solvent system is not ideal. - Impurities are inhibiting crystallization.	- Slow Down the Crystallization Process: Try vapor diffusion or slow cooling methods. - Screen Different Solvent Systems: Use a combination of a good solvent and a poor solvent (anti-solvent). Common pairs include methanol/diethyl ether, ethanol/hexane, or water/acetone. - Further Purify the Material: Attempt to remove more impurities by chromatography before setting up crystallizations.
No crystals form.	- The compound is amorphous. - The concentration is too low.	- Try Scratching the Side of the Flask: This can provide nucleation sites. - Add a Seed Crystal: If you have a small amount of crystalline material, add it to a saturated solution. - Slowly Evaporate the Solvent to increase the concentration.
Crystals are very small or needle-like.	Rapid crystal growth.	- Reduce the rate of supersaturation. - Use a solvent system where the compound has slightly higher solubility.

III. Purity Assessment

After purification, it is crucial to accurately assess the purity of your triazole-linked xylose conjugate. A combination of analytical techniques is recommended for a comprehensive evaluation.[][15]

Technique	Information Provided
NMR Spectroscopy (¹H, ¹³C, COSY, HSQC)	Confirms the chemical structure, provides information on anomeric configuration, and can indicate the presence of impurities.[16][17][18][19]
Mass Spectrometry (MS)	Determines the molecular weight of the conjugate, confirming its identity. High-resolution mass spectrometry (HRMS) provides the exact mass.[9]
Analytical HPLC	Assesses the purity of the sample by quantifying the percentage of the main peak relative to any impurity peaks.
Thin-Layer Chromatography (TLC)	A quick and simple method to get a qualitative assessment of purity and to monitor the progress of a purification.

IV. Visualization of Purification Workflow

The following diagram illustrates a typical workflow for the purification and analysis of a triazole-linked xylose conjugate.

Caption: A typical purification and analysis workflow.

By systematically addressing the challenges outlined in this guide and employing a multi-technique approach to purification and analysis, you can successfully obtain high-purity triazole-linked xylose conjugates for your research and development needs.

References

• Analytical Techniques for Glycan Characteriz
• Isolation and Purification of Glycoconjugates from Complex Biological Sources by Recycling HPLC. PMC - NIH.
• Triazoles in the Carbohydrate World: Unlocking Multifunctional Glycohybrids. (2025-11-14).
• Triazolyl Glycoconjugates and their Impact in Medicinal Chemistry. TSI Journals.
• Carbohydr
• Enzymatic glycosylation of triazole-linked GlcNAc/Glc-peptides. Synthesis, stability, and anti-HIV activity of triazole-linked HIV-1 gp41 glycopeptide C34. NIH.
• Design and Synthesis of Triazole-Linked xylo-Nucleoside Dimers. PubMed.
• ¹H NMR spectra of carbohydrate–triazole conjugates 7c and 8c.
• Recent Advances in Analytical Approaches for Glycan and Glycopeptide Quantit
• A Researcher's Guide to Spectroscopic Confirmation of Synthesized Glycoconjug
• Flavonoid Glycosides with a Triazole Moiety for Marine Antifouling Applications: Synthesis and Biological Activity Evalu
• Troubleshooting Purific
• Synthetic utility of glycosyl triazoles in carbohydr
• recent trends in the synthesis and biological applications of triazole fused carbohydrate glycoconjugates towards drug discovery. RSquareL - Research Recognition and Profile Listing.
• Opportunities and challenges in synthetic oligosaccharide and glycoconjug
• Synthesis and Crystallization of N-Rich Triazole Compounds.
• What is a good method to re-purify a glycan or glycopeptide after exoglycosidase tre
• Preparative Scale Purification of Natural Glycans by Closed-loop Recycle HPLC. NIH. (2020-04-08).
• Synthesis and Crystallization of N-rich Triazole Compounds.

• Triazole linked lower rim glycosyl appended 1,3-calix[2]arene conjugates: Synthesis, characterization, and their interaction with jacalin. PubMed. (2013-03-22).

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applic
• Isolation and purification of glycoconjugates from complex biological sources by recycling high-performance liquid chrom
• Synthesis and Evaluation of Antibacterial Activity of 1,2,3-Triazole and Ether Deriv
• Synthesis and crystal structure of 1 H-1,2,4-triazole-3,5-di-amine monohydr
• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjug
• HPLC Methods for analysis of Xylose.
• Peptide Conjugation via CuAAC 'Click' Chemistry. PMC - NIH.
• synthesis of 1,2,4 triazole compounds. ISRES.
• Reliable N-Glycan Analysis–Removal of Frequently Occurring Oligosaccharide Impurities by Enzymatic Degrad
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers.
• Supporting Information [3+2] Cycloaddition of Azides with Arynes Formed via CH Deprotonation of Aryl Sulfonium Salts. The Royal Society of Chemistry.
• Is it possible to analyze glucose, xylose and cellubiose by HPLC with UV detector??. (2016-04-20).
• Synthesis of novel 1,2,4-triazoles and their evaluation of 5-LOX inhibition and antimicrobial activity. Der Pharma Chemica.
• Nano LDL Drug Delivery Systems of Triazole Derivatives: Synthesis, Characterization, Anticancer Evaluation and Insilico Investig. Longdom Publishing. (2025-04-04).
• Troubleshooting protein purification?.
• Cu-Catalyzed Azide–Alkyne–Thiol Reaction Forms Ubiquitous Background in Chemical Proteomic Studies. NIH. (2024-01-12).
• Cu-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).
• Is there any method for detection of Glu, Xylose and Xylitol by HPLC?.
• Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. MDPI.
• NMR identification of an S-linked glucuronide of a triazole thione formed in vitro. PubMed.
• Single-step purification and formulation of antibody-drug conjugates using a miniaturized tangential flow filtr
• Separation and purification of xylose oligomers using centrifugal partition chromatography.
• Triazole-linked transition state analogs as selective inhibitors against V. cholerae sialidase. PubMed. (2018-11-15).
• The Synthesis of Conjugated Peptides Containing Triazole and Quinolone-3-Carboxamide Moieties Designed as Anticancer Agents. PMC - NIH.
• A Small-Scale Silica Gel Column Chromatography Method for Separating Carbazole Compounds from Highly Mature Crude Oil | Request PDF.
• Silica Gel Chromatographic Methods for Identification, Isolation and Purification of Gossypol Acetic Acid. NIH. (2024-06-29).

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• 19. NMR identification of an S-linked glucuronide of a triazole thione formed in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Scientist's Guide to 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide Chemistry

Welcome to the dedicated technical support guide for researchers working with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide. This versatile building block is a cornerstone for synthesizing novel glycoconjugates, particularly through copper-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry". While the starting azide boasts excellent solubility in a range of common organic solvents, its reaction products can often present significant solubility challenges.[1][2]

This guide is structured to provide you with direct, actionable solutions to the solubility issues you may encounter. We will move from understanding the root cause of the problem to specific troubleshooting steps and detailed protocols, ensuring you can navigate these challenges with confidence and scientific rigor.

Part 1: Understanding the Core Challenge

Q: Why are my reaction products insoluble when the starting 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is highly soluble?

A: This is the most common issue researchers face. The excellent solubility of the starting azide is due to its per-O-acetylated form, which renders it soluble in moderately polar to polar aprotic organic solvents like Dichloromethane (DCM), Dimethylformamide (DMF), and Dimethyl sulfoxide (DMSO).[1][2] However, the solubility of the final product—typically a 1,4-disubstituted 1,2,3-triazole—is a composite of three factors:

• The Xylose Moiety: The acetyl groups make the sugar core lipophilic.

• The Triazole Linker: The 1,2,3-triazole ring itself is a flat, polar, and rigid heterocyclic system capable of hydrogen bonding.

• The Alkyne Partner: This is the most critical variable. If your alkyne partner is large, nonpolar, aromatic, or has a rigid, planar structure, the resulting glycoconjugate can have poor solubility in almost any single solvent. The product may become too nonpolar for solvents like methanol but too rigid and crystalline to dissolve well in nonpolar solvents like hexanes.

The combination of a flexible, acetylated sugar and a rigid, often hydrophobic, partner can lead to molecules that aggregate or crystallize out of solution, especially once the reaction reaches a high concentration.

Part 2: Troubleshooting Guide for Solubility Issues

Q: A precipitate has formed during my click reaction. How can I salvage the experiment?

A: Precipitation during the reaction is a clear sign that the product is insoluble in the chosen solvent system. Do not assume the reaction has stopped; often, it can continue in the suspension, albeit slowly.

• Immediate Action (The Causality): The primary goal is to redissolve the product to allow the reaction to proceed to completion. The choice of solvent is critical and depends on the polarity of your substrates.[3]

  • Strategy 1: Add a Co-solvent. If you started in a solvent like a THF/water or t-BuOH/water mixture, your product may be too nonpolar. Try adding a more effective organic solvent like DMF or DMSO portion-wise until the solid dissolves. These polar aprotic solvents are excellent for a wide range of solutes in click chemistry.[3][4]

  • Strategy 2: Gentle Heating. For some stubborn products, gentle heating to 40-50°C can significantly improve solubility and drive the reaction to completion.[3] However, be mindful of the thermal stability of your reactants and products.

  • Strategy 3: Change the Solvent System Entirely. For future experiments, consider starting with a more robust solvent system. Pure, dry DMF is often the best starting point for CuAAC reactions with unknown product solubility.

Q: My reaction is complete, but the crude product won't dissolve for purification by silica gel chromatography. What should I do?

A: This is a classic purification roadblock. Standard silica gel chromatography relies on solvents like ethyl acetate/hexane, which may be too nonpolar for your product.

• The Root Cause & Solution: The acetylated triazole product is likely too polar or crystalline for traditional normal-phase chromatography eluents.

  • Strategy 1: The Deacetylation Gambit. The most powerful technique is to chemically modify the product to drastically alter its solubility. By removing the acetyl protecting groups, you will unmask the free hydroxyls on the xylose ring. This process, known as deacetylation, will make the product significantly more polar and, in most cases, soluble in polar protic solvents like methanol or water.[5] The deprotected product can then be purified using reverse-phase chromatography (C18 silica) or size-exclusion chromatography (like Sephadex LH-20).[6] See the detailed protocol below.

  • Strategy 2: Find an Exotic Solvent System. Before resorting to deacetylation, you can try dissolving a small sample of your crude product in various solvent systems. A mixture of DCM with 5-10% methanol is a good starting point for polar products on silica. In some cases, a solvent system containing small amounts of DMF or DMSO may be necessary to load the sample onto the column, though this can complicate purification.

Q: My purified, acetylated product is a solid that I can't dissolve for biological assays or NMR. How can I make it usable?

A: An insoluble final product is unusable for most downstream applications.

• The Logic of Formulation: The solution lies in either finding a suitable formulation solvent or modifying the molecule itself.

  • Solution 1: Deacetylation. As before, removing the acetyl groups is the most reliable method. The resulting polyhydroxylated compound will almost certainly be soluble in aqueous buffers, often with a small amount of DMSO for initial stock preparation. The deprotected β-D-Xylopyranosyl azide is soluble in water, methanol, and DMSO, and its triazole derivatives are expected to follow suit.[7]

  • Solution 2: Advanced Solvent Screening. Test solubility in biocompatible solvents like DMSO or N-Methyl-2-pyrrolidone (NMP). Sonication can sometimes help break up crystalline solids and facilitate dissolution.

  • Solution 3: Formulation Approaches. For APIs, techniques like creating solid dispersions or using solubilizing excipients are common, though this is more advanced and application-specific.[8] For basic research, deacetylation is the most direct path.

Part 3: Frequently Asked Questions (FAQs)

Q1: What is the best universal starting solvent for a CuAAC reaction with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide? There is no single "best" solvent, as it heavily depends on the solubility of your alkyne partner.[3] However, anhydrous DMF is an excellent starting point due to its ability to dissolve a wide range of organic molecules and its compatibility with common copper catalysts. For greener chemistry, solvent mixtures like THF/isopropanol (1:1) or t-BuOH/water have also proven effective, provided the substrates are soluble.[4][9]

Q2: How do the acetyl groups specifically influence solubility? The three acetyl groups mask the polar hydroxyl groups of the xylose sugar. This has two major effects:

• It increases the molecule's lipophilicity (oil-loving nature), making it soluble in organic solvents like DCM and ethyl acetate.

• It prevents the formation of strong intermolecular hydrogen bonds that would otherwise make the unprotected sugar azide highly water-soluble but insoluble in many organic solvents. Post-reaction, these acetyl groups can contribute to a product that is "stuck" in a solubility no-man's-land.

Q3: Is it better to perform the deacetylation step on the crude product before purification or on the purified product? It is almost always better to deacetylate the crude product before purification.

• Causality: The acetylated crude product may be difficult or impossible to dissolve for purification. By deacetylating first, you create a much more polar molecule that is amenable to purification via reverse-phase HPLC or other polar-friendly methods. This saves time and avoids struggling with an insoluble intermediate. The Zemplén deacetylation is a very clean reaction, and the by-product (methyl acetate) is volatile and easily removed.[5]

Part 4: Data Summary & Experimental Protocols

Table 1: Solubility Characteristics of Xylose Azides and Their Reaction Products

Compound	Key Structural Features	Expected Solubility in Nonpolar Solvents (Hexane, Toluene)	Expected Solubility in Moderately Polar Solvents (DCM, EtOAc, THF)	Expected Solubility in Polar Aprotic Solvents (DMF, DMSO, Acetonitrile)	Expected Solubility in Polar Protic Solvents (MeOH, H₂O)
Starting Material: 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide	Per-O-acetylated, lipophilic sugar	Poor	Good	Excellent	Poor to Moderate (in MeOH)
Product (Generic): Acetylated Triazole Derivative	Acetylated sugar + triazole + alkyne	Highly dependent on alkyne partner (Often Poor)	Often Poor to Moderate	Moderate to Good	Poor
Intermediate: β-D-Xylopyranosyl azide (Deprotected)	Free hydroxyls, hydrophilic sugar	Insoluble	Insoluble	Good	Excellent
Final Product (Generic): Deprotected Triazole Derivative	Free hydroxyls + triazole + alkyne	Insoluble	Insoluble	Good to Excellent	Moderate to Excellent

Troubleshooting Workflow Diagram

This diagram outlines the logical steps to diagnose and solve solubility issues with your reaction products.

Caption: Troubleshooting workflow for product insolubility.

Protocol 1: Zemplén Deacetylation of a Crude Triazole Product

This protocol describes the catalytic removal of acetyl groups using sodium methoxide.

Materials:

• Crude, dried reaction product (100 mg, 1 equivalent)

• Anhydrous Methanol (MeOH, 5 mL)

• Sodium Methoxide solution (25% in MeOH) or fresh, clean sodium metal

• Dowex® 50WX8 or Amberlite® IR120 H⁺ resin

• TLC plates and appropriate stain (e.g., permanganate or ceric ammonium molybdate)

Procedure:

• Dissolution: Suspend the crude product (100 mg) in anhydrous methanol (5 mL) in a round-bottom flask with a stir bar. It is acceptable if the material does not fully dissolve at this stage.

• Initiation: Add a catalytic amount of sodium methoxide.

  • If using a 25% solution: Add 1-2 drops (approx. 50 µL).

  • If using sodium metal: Add a tiny, freshly cut piece of sodium metal (approx. 5 mg). The sodium will react with methanol to form sodium methoxide in situ.

• Monitoring: Stir the reaction at room temperature. The reaction is typically complete within 1-2 hours. Monitor the reaction by TLC by comparing the reaction mixture to your starting material. The product spot should be significantly more polar (lower Rf). The suspension should also become a clear, homogeneous solution as the deprotected, soluble product is formed.

• Neutralization: Once the reaction is complete, add the acidic ion-exchange resin (e.g., Dowex® H⁺) portion-wise until the pH of the solution is neutral (test by spotting a small amount onto wet pH paper). This step quenches the reaction and removes sodium ions.

• Work-up: Filter off the resin and wash it with a small amount of methanol.

• Isolation: Combine the filtrate and washings and concentrate under reduced pressure. The resulting solid or oil is the deprotected crude product, now ready for purification by reverse-phase chromatography or crystallization from a polar solvent system (e.g., methanol/ether).

References

• CD BioGlyco. (n.d.). 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide, Purity ≥95%. Retrieved from CD BioGlyco. [Link]

• ResearchGate. (2025). Stereoselective Synthesis of α-Glycosyl Azides by TMSOTf-Mediated Ring Opening of 1,6-Anhydro Sugars. Request PDF. [Link]

• ResearchGate. (2025). Synthesis and Transformation of Glycosyl Azides. [Link]

• ResearchGate. (2018). Best solvent for azide alkyne cycloaddition?. [Link]

• ChemRxiv. (2021). Efficient Synthesis of Azido Sugars using Fluorosulfuryl Azide Diazotransfer Reagent. Cambridge Open Engage. [Link]

• RSC Publishing. (2023). Copper(I)-catalyzed click chemistry in deep eutectic solvent for the syntheses of β-D-glucopyranosyltriazoles. [Link]

• ResearchGate. (2025). Exploitation of β-glycosyl azides for the preparation of α-glycosynthases. [Link]

• Taylor & Francis Online. (2026). Synthesis of new glycoconjugates by click reaction of β-glycosyl azides and pyrimidines. [Link]

• KOPS - University of Konstanz. (n.d.). Azides in carbohydrate chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. [Link]

Sources

• 1. 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide, Purity ≥95% - CD BioGlyco [bioglyco.com]
• 2. synthose.com [synthose.com]
• 3. researchgate.net [researchgate.net]
• 4. Copper( i )-catalyzed click chemistry in deep eutectic solvent for the syntheses of β- d -glucopyranosyltriazoles - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01844J [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. synthose.com [synthose.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. tandfonline.com [tandfonline.com]

Technical Support Center: Stereocontrol in Xylopyranosyl Azide Glycosylation

Welcome to the technical support center for stereoselective glycosylation using xylopyranosyl azide donors. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the control of anomeric selectivity. As Senior Application Scientists, we have compiled field-proven insights and mechanistic explanations to help you navigate the challenges of forming specific glycosidic linkages.

Troubleshooting Guide

This section addresses specific, practical issues you may encounter during your experiments.

Question 1: My reaction is yielding predominantly the undesired α-xylopyranoside. How can I favor the formation of the desired β-anomer?

Answer:

Achieving high β-selectivity with a xylopyranosyl donor is a common challenge because there is no participating neighboring group at the C-2 position to direct the incoming nucleophile.[1] The formation of the α-anomer is often thermodynamically favored due to the anomeric effect.[1][2] To favor the kinetically controlled β-product, you must carefully manipulate the reaction conditions to promote a direct displacement (SN2-like) mechanism while suppressing the formation of a discrete, planar oxocarbenium ion intermediate, which is more susceptible to α-attack.

Here is a systematic approach to enhance β-selectivity:

• Lower the Reaction Temperature: This is the most critical parameter. Lower temperatures slow down the rate of anomerization of any reactive intermediates and favor the kinetic product.[2] Many glycosylations are initiated at cryogenic temperatures such as -78 °C or -60 °C and slowly warmed only if necessary.[3][4] Monitor the reaction closely by TLC or LC-MS at low temperatures before deciding to warm the mixture.

• Re-evaluate Your Solvent Choice: Solvents play a crucial role in stabilizing or destabilizing reaction intermediates.[2][3][5]

  • Avoid Ethereal Solvents: Solvents like diethyl ether (Et₂O), tetrahydrofuran (THF), and dioxane are known to coordinate with the oxocarbenium ion intermediate, often favoring the formation of the α-anomer.[2][6]

  • Utilize Nitrile Solvents: Acetonitrile (MeCN) is well-known to promote β-selectivity. It can participate in the reaction to form an α-nitrilium ion intermediate, which blocks the α-face and forces the glycosyl acceptor to attack from the β-face.[2]

  • Dichloromethane (DCM): DCM is a common, relatively non-participating solvent that can be a good starting point, but it may not actively promote β-selectivity like acetonitrile.[2]

• Optimize the Lewis Acid/Promoter: The choice and amount of promoter are critical. A highly reactive promoter can rapidly generate a free oxocarbenium ion, leading to a loss of stereocontrol.

  • Use a Milder Lewis Acid: Start with less aggressive Lewis acids. For example, if you are using a strong promoter like Trimethylsilyl trifluoromethanesulfonate (TMSOTf), consider switching to a milder one like Boron trifluoride diethyl etherate (BF₃·OEt₂).[4]

  • Control Stoichiometry: Use the minimum amount of promoter required to achieve activation. Catalytic amounts are often preferable to stoichiometric amounts for maintaining stereocontrol.[7]

• Ensure Anhydrous Conditions: Moisture is detrimental to glycosylation reactions. It can hydrolyze your activated donor and interfere with the promoter, leading to low yields and poor selectivity.[8][9] Always use freshly distilled solvents, flame-dried glassware, and perform the reaction under an inert atmosphere (Argon or Nitrogen).

Question 2: I'm observing a mixture of anomers with poor selectivity (e.g., 1:1 α/β ratio). What factors should I investigate to improve the outcome?

Answer:

A lack of selectivity indicates that the reaction is likely proceeding through competing mechanistic pathways (e.g., a mix of SN1 and SN2 character).[10] The goal is to find a set of conditions that favors one pathway decisively over the other.

Caption: A logical workflow for diagnosing and improving poor anomeric selectivity.

Detailed Steps:

• Temperature Profile: As detailed in the previous question, run the reaction at a significantly lower temperature. An SN2-type reaction, which gives the β-product, generally has a lower activation energy than an SN1-type reaction and is therefore favored at lower temperatures.

• Solvent Screening: The impact of the solvent cannot be overstated. A quick screen of different solvent systems is a high-yield optimization step.

Solvent	Predominant Anomer	Mechanistic Rationale
Diethyl Ether (Et₂O), THF	α (cis)	Ethereal oxygen coordinates with the β-face of the oxocarbenium ion, directing attack to the α-face.[2][6]
Acetonitrile (CH₃CN)	β (trans)	Forms an α-nitrilium intermediate via participation, blocking the α-face and forcing a β-attack.[2]
Dichloromethane (DCM)	Mixture / Varies	Generally non-participating; outcome is highly dependent on other factors (temperature, promoter).[2]
Toluene	α (cis)	Can favor α-anomers, though often less strongly than ethers.[6]

• Check the Anomeric Purity of the Xylopyranosyl Azide: While the reaction mechanism is the primary determinant of the product's stereochemistry, starting with an anomerically pure donor is crucial for obtaining a clean result.[9] Confirm the purity of your β-xylopyranosyl azide starting material by ¹H NMR. The anomeric proton of the β-azide will appear at a different chemical shift than the α-azide.[11]

Frequently Asked Questions (FAQs)

This section explores the fundamental principles governing the stereochemical outcome of your glycosylation.

Question 3: What is the underlying mechanism of glycosylation with a xylopyranosyl azide, and how does anomerization occur?

Answer:

Glycosylation reactions, including those with azide donors, exist on a mechanistic continuum between a pure SN1 and a pure SN2 pathway.[10] The stereochemical outcome is dictated by which pathway dominates.

• SN2-like Pathway (Favors β-Xyloside): In this mechanism, the glycosyl acceptor attacks the anomeric carbon at the same time as the activated azide leaving group departs. This concerted process results in an inversion of stereochemistry. Starting with a β-xylopyranosyl azide would ideally lead to an α-glycoside, and an α-azide would lead to a β-glycoside. However, glycosyl azides are typically prepared and used as the more stable β-anomer. To achieve a β-xyloside from a β-azide, a double inversion mechanism would be required, which is less common. More frequently, conditions favoring an SN2-like attack on an in-situ formed α-intermediate (like an α-triflate or α-halide) will yield the β-product.

• SN1-like Pathway (Leads to Anomerization): If the activated azide leaves before the acceptor attacks, a planar, achiral oxocarbenium ion intermediate is formed.[12] This intermediate is highly reactive and can be attacked by the nucleophile from either face.

  • α-Attack: Attack from the top face (axial attack) is often favored due to stereoelectronic reasons (the anomeric effect), leading to the α-xyloside.[1]

  • β-Attack: Attack from the bottom face (equatorial attack) leads to the β-xyloside.

Anomerization occurs when the reaction conditions allow the oxocarbenium ion to have a significant lifetime, leading to a mixture of α and β products.[1]

Caption: Competing SN1 and SN2 pathways determining the anomeric outcome.

Question 4: How do the protecting groups on the xylopyranosyl azide donor affect the α/β ratio?

Answer:

Protecting groups have a profound electronic influence on the reactivity of the glycosyl donor and the stability of the key intermediates, which in turn affects stereoselectivity.[2]

• Electron-Withdrawing Groups (EWGs): Acyl groups (e.g., acetyl, benzoyl) are electron-withdrawing. They destabilize the formation of a positive charge at the anomeric center (the oxocarbenium ion). This "disarming" effect slows down the reaction and favors an SN2-like mechanism, which can lead to higher stereoselectivity (often inversion).[2] For xylose, which lacks a C2-participating group, using EWGs on O-3 and O-4 can help suppress the SN1 pathway and potentially favor the kinetic product.

• Electron-Donating Groups (EDGs): Ether groups (e.g., benzyl, p-methoxybenzyl) are electron-donating. They stabilize the oxocarbenium ion, "arming" the donor for higher reactivity.[2] This increased stability of the carbocation intermediate often promotes an SN1-like mechanism, which can result in lower stereoselectivity and a mixture of anomers.

Therefore, to prevent anomerization and favor a specific anomer (usually the kinetic product), employing donors with electron-withdrawing protecting groups is a standard strategy.

Question 5: What is a reliable starting protocol for stereoselective glycosylation with a xylopyranosyl azide?

Answer:

This protocol provides a robust starting point for achieving β-selective xylosylation. It emphasizes rigorous control over temperature and anhydrous conditions.

Experimental Protocol: General Procedure for β-Selective Xylosylation

• Preparation:

  • Flame-dry all glassware (a two-neck round-bottom flask with a stir bar, septum, and gas inlet adapter) under vacuum and cool under a positive pressure of dry argon or nitrogen.

  • Add freshly activated 4 Å molecular sieves to the reaction flask.

  • Prepare stock solutions of the xylopyranosyl azide donor (1.0 eq.), glycosyl acceptor (1.2-1.5 eq.), and Lewis acid promoter in freshly distilled, anhydrous solvent (e.g., acetonitrile or dichloromethane).

• Reaction Setup:

  • Under an inert atmosphere, dissolve the xylopyranosyl azide donor and glycosyl acceptor in the chosen anhydrous solvent and add the solution to the flask containing molecular sieves.

  • Stir the mixture at room temperature for 30 minutes to allow for drying by the sieves.

  • Cool the reaction mixture to the desired starting temperature (e.g., -78 °C, using a dry ice/acetone bath).

• Initiation and Monitoring:

  • Slowly add the Lewis acid promoter (e.g., BF₃·OEt₂, 0.2 eq.) dropwise via syringe over 5-10 minutes. A strong promoter like TMSOTf should be used with extreme caution regarding temperature control.

  • Stir the reaction at the low temperature and monitor its progress by thin-layer chromatography (TLC) or LC-MS. Take aliquots carefully, ensuring the inert atmosphere is maintained. Quench aliquots in a vial containing a few drops of triethylamine or saturated sodium bicarbonate solution.

• Work-up and Purification:

  • Once the reaction is complete (or has stalled), quench it at the low temperature by adding triethylamine or pyridine.

  • Allow the mixture to warm to room temperature. Dilute with dichloromethane and filter through a pad of Celite to remove the molecular sieves.

  • Wash the organic phase sequentially with saturated NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to separate the anomers and any unreacted starting material.

• Characterization:

  • Determine the yield and anomeric ratio (α:β) of the purified product using ¹H NMR spectroscopy by integrating the signals of the anomeric protons.

References

• Lewis Acids as α-Directing Additives in Glycosylations by Using 2,3-O-Carbonate-Protected Glucose and Galactose Thioglycoside Donors Based on Preactivation Protocol. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Controlling the stereoselectivity of glycosylation via solvent effects. Canadian Journal of Chemistry. Available from: [Link]

• Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. ResearchGate. Available from: [Link]

• Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. MPG.PuRe. Available from: [Link]

• Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers in Chemistry. Available from: [Link]

• Controlling the Stereoselectivity of Glycosylation via Solvent Effects. arXiv. Available from: [Link]

• Anomeric Selectivity of Glycosylations Through a Machine Learning Lens. ChemRxiv. Available from: [Link]

• Site-Selective, Stereocontrolled Glycosylation of Minimally Protected Sugars. PMC - NIH. Available from: [Link]

• Predicting glycosylation stereoselectivity using machine learning. RSC Publishing. Available from: [Link]

• Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers Media S.A.. Available from: [Link]

• Synthesis and Transformation of Glycosyl Azides. ResearchGate. Available from: [Link]

• Exploitation of β-glycosyl azides for the preparation of α-glycosynthases. ResearchGate. Available from: [Link]

• Glycosyl azides as building blocks in convergent syntheses of oligomeric lactosamine and Lewis(x) saccharides. PubMed. Available from: [Link]

• Mechanism of a Chemical Glycosylation Reaction. ACS Publications. Available from: [Link]

• Stereoselective Conversions of Carbohydrate Anomeric Hydroxyl Group in Basic and Neutral Conditions. MDPI. Available from: [Link]

• Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. Beilstein Journals. Available from: [Link]

• Synthesis and Screening of α-Xylosides in Human Glioblastoma Cells. PMC - NIH. Available from: [Link]

• β-Xylopyranosides: synthesis and applications. RSC Advances (RSC Publishing). Available from: [Link]

• Chemical glycosylation. Wikipedia. Available from: [Link]

Sources

• 1. Recent Advances in Stereoselective Chemical O-Glycosylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Frontiers | Recent Advances in Stereoselective Chemical O-Glycosylation Reactions [frontiersin.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis and Screening of α-Xylosides in Human Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chemical glycosylation - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Click Reactions with Xylopyranosyl Azide and Minimizing Alkyne Homodimerization

Welcome to our dedicated technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the use of xylopyranosyl azide in copper-catalyzed azide-alkyne cycloaddition (CuAAC) click reactions, with a specific focus on mitigating the undesired formation of alkyne homodimers.

Frequently Asked Questions (FAQs)

Q1: What is alkyne homodimerization and why does it occur in my click reaction?

A1: Alkyne homodimerization, also known as Glaser coupling, is a common side reaction in CuAAC where two terminal alkyne molecules couple to form a symmetric 1,3-diyne.[1][2] This occurs when the catalytically active copper(I) is oxidized to copper(II).[3] Copper(II) ions promote the oxidative coupling of the terminal alkynes, leading to the formation of the undesired homodimer byproduct and consumption of your alkyne starting material.[4][5]

Q2: I'm observing a significant amount of a byproduct that I suspect is the alkyne homodimer. How can I confirm this?

A2: The most common methods to confirm the identity of the alkyne homodimer are mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The homodimer will have a molecular weight that is approximately double that of your starting alkyne, minus two protons. In the 1H NMR spectrum, the characteristic terminal alkyne proton signal will be absent in the homodimer.

Q3: Can the xylopyranosyl azide itself contribute to side reactions?

A3: Xylopyranosyl azide is generally a stable reaction partner in CuAAC. However, like all azides, it should be handled with care as organic azides can be energetic. The primary focus for troubleshooting unexpected byproducts in this specific reaction system is typically on the alkyne and the reaction conditions, particularly the copper catalyst's oxidation state.

Q4: Are there any specific buffer components I should avoid to minimize side reactions?

A4: Yes, certain buffer components can interfere with the CuAAC reaction. Buffers containing high concentrations of chloride ions (>0.2 M) should be avoided as chloride can compete for copper coordination.[6] Tris buffers can also slow down the reaction due to the binding of the Tris molecule to copper.[6] Phosphate buffers can sometimes lead to the precipitation of copper-phosphate complexes, though this can often be mitigated by pre-mixing the copper source with a stabilizing ligand.[7]

Troubleshooting Guide: A Systematic Approach to Minimizing Alkyne Homodimerization

This guide provides a systematic approach to diagnosing and resolving issues with alkyne homodimerization in your click reactions with xylopyranosyl azide.

Visualizing the Reaction Pathways

To effectively troubleshoot, it's crucial to understand the competing reaction pathways. The desired pathway is the copper(I)-catalyzed cycloaddition, while the undesired pathway is the copper(II)-mediated Glaser coupling.

Caption: Competing reaction pathways in a CuAAC reaction.

Step 1: Rigorous Deoxygenation of Reaction Mixtures

The presence of oxygen is a primary culprit in the oxidation of Cu(I) to Cu(II), which in turn catalyzes the Glaser coupling.[7] Therefore, the first and most critical step is to minimize oxygen in your reaction.

Protocol for Deoxygenation:

• Prepare your solvent (e.g., a mixture of water and a compatible organic solvent like DMSO or t-butanol).

• Sparge the solvent with an inert gas (argon or nitrogen) for at least 15-30 minutes.

• Dissolve your xylopyranosyl azide and alkyne in the deoxygenated solvent.

• Sparge the resulting solution for an additional 5-10 minutes.

• Maintain a positive pressure of the inert gas over the reaction mixture throughout the experiment.

Step 2: Optimizing the Reducing Agent

A reducing agent is essential to maintain the copper in its active Cu(I) state.[8] Sodium ascorbate is the most commonly used reducing agent.

Troubleshooting with Sodium Ascorbate:

Issue	Recommended Action	Rationale
Insufficient reduction	Increase the concentration of sodium ascorbate. A 5-10 fold excess relative to the copper catalyst is a good starting point.	Ensures a sufficient reducing environment to counteract any residual oxygen and maintain the Cu(I) state.[8]
Degradation of biomolecules	For sensitive biomolecules, consider using hydroxylamine as an alternative reducing agent or employing a copper(I) source directly under anaerobic conditions.[6]	Sodium ascorbate can generate reactive oxygen species in the presence of copper and oxygen, which may damage sensitive substrates.[9][10]

Step 3: The Critical Role of Ligands

Copper-coordinating ligands play a dual role: they stabilize the Cu(I) oxidation state and can accelerate the rate of the CuAAC reaction.[11][12]

Recommended Ligands and Their Applications:

Ligand	Recommended Use Case	Key Advantages
TBTA (Tris(benzyltriazolylmethyl)amine)	General purpose, especially in organic solvents.	Significantly accelerates the reaction and protects the Cu(I) from oxidation.[13]
THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine)	Aqueous and biological systems.	Water-soluble and highly effective at stabilizing Cu(I) in aqueous media, making it ideal for bioconjugation.[14]
Bathophenanthroline disulfonate	When working with liposomes or other sensitive systems.	A water-soluble chelator that has been shown to be effective in promoting click reactions on liposome surfaces.[15]

Experimental Protocol for Ligand Use:

• Prepare stock solutions of your chosen ligand and a copper(II) source (e.g., CuSO₄).

• Before adding to the reaction mixture, pre-complex the copper by mixing the CuSO₄ solution with the ligand solution (typically in a 1:1 to 1:5 copper to ligand molar ratio).[6]

• Allow the complex to form for a few minutes before adding it to the solution of your azide and alkyne.

• Initiate the reaction by adding the reducing agent.

Step 4: Controlling Reaction Parameters

Fine-tuning other reaction parameters can also significantly impact the outcome.

Parameter Optimization Table:

Parameter	Recommendation	Rationale
Temperature	Room temperature is generally sufficient.	Elevated temperatures can sometimes promote the homodimerization side reaction.[16]
Reactant Concentration	If possible, work with more concentrated solutions.	Higher concentrations can favor the bimolecular click reaction over the homodimerization.[17]
pH	Maintain a pH between 4 and 12.	The CuAAC reaction is generally robust across a wide pH range, but extremes should be avoided.[8]

Step 5: Alternative Strategies for Stubborn Cases

If homodimerization persists despite the above optimizations, consider these advanced strategies:

• Use of a Copper(I) Source Directly: Instead of generating Cu(I) in situ, you can use a Cu(I) salt like CuBr or CuI. This requires stricter anaerobic conditions to prevent oxidation.

• Alternative Catalysts: For certain applications, ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) can be an alternative, which typically yields the 1,5-regioisomer.[8]

Summary of Troubleshooting Strategies

Strategy	Action	Expected Outcome
Deoxygenation	Sparge all solutions with an inert gas.	Minimizes Cu(I) oxidation to Cu(II).
Reducing Agent Optimization	Use an excess of sodium ascorbate.	Maintains a reducing environment.
Ligand Addition	Pre-complex CuSO₄ with a suitable ligand (e.g., TBTA, THPTA).	Stabilizes Cu(I) and accelerates the desired reaction.
Parameter Control	Maintain room temperature and use higher reactant concentrations.	Favors the CuAAC pathway.

By systematically applying these troubleshooting steps, you can significantly minimize the formation of alkyne homodimers and achieve higher yields of your desired xylopyranosyl azide-alkyne conjugate.

References

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. synarchive.com [synarchive.com]
• 6. jenabioscience.com [jenabioscience.com]
• 7. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Click Chemistry [organic-chemistry.org]
• 9. Extent of the Oxidative Side Reactions to Peptides and Proteins During the CuAAC Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. broadpharm.com [broadpharm.com]
• 15. Click Chemistry for Liposome Surface Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Unexpected Reactions of Terminal Alkynes in Targeted "Click Chemistry'' Coppercatalyzed Azide-alkyne Cycloadditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]

Stability of the azide group in 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide under reaction conditions

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (CAS 53784-33-1). This document is designed for researchers, chemists, and drug development professionals who utilize this versatile glycosyl azide in their synthetic workflows. Here, we address common questions and troubleshooting scenarios related to the stability of the anomeric azide group under various reaction conditions, drawing upon established chemical principles and field-proven insights.

Section 1: Core Concepts & Frequently Asked Questions (FAQs)

This section provides a rapid overview of the fundamental properties and handling requirements for 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.

Q1: What is 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide and what are its primary applications?

Answer: 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a key synthetic building block in carbohydrate chemistry.[1][2][3] It is an acetylated derivative of xylose where the anomeric hydroxyl group has been replaced with an azide (-N₃) moiety.[4] Its primary applications include:

• Click Chemistry: It is an ideal substrate for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions to form 1,2,3-triazole-linked glycoconjugates.[1][4][5]

• Glycosylation: It serves as a precursor for N-linked glycans and other complex oligosaccharides.[1][6]

• Amine Synthesis: The azide group acts as a stable "masked amine," which can be reduced to a primary amine at a later synthetic stage.[7][8]

The acetyl protecting groups enhance the compound's solubility in organic solvents and its overall stability during many synthetic transformations.[1]

Q2: How should I properly store and handle this compound? What are the key safety considerations?

Answer: As with most organic azides, proper handling and storage are critical for safety and compound integrity. Organic azides are energy-rich molecules and can be sensitive to heat, light, and shock.[9][10][11]

Storage:

• Temperature: Store refrigerated at 2-8°C.[12]

• Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent moisture ingress.

• Container: Keep in a tightly sealed, light-protected container.

Handling:

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid friction, grinding, or any action that could create static discharge or shock.

• Do not heat the compound excessively unless it is in solution as part of a controlled reaction. Thermal decomposition can be violent.[9]

Q3: How can I assess the potential stability of this azide before running my experiment?

Answer: The stability of organic azides can be estimated using established empirical rules. These rules suggest that 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a relatively stable example of its class.

Stability Metric	Calculation for C₁₁H₁₅N₃O₇	Assessment	Rationale
Carbon-to-Nitrogen Ratio (C/N)	11 Carbons / 3 Nitrogens = 3.67	Stable	A C/N ratio greater than 3 is generally considered safe for isolation and storage.[11] Azides with a low C/N ratio are often highly energetic.[13]
Rule of Six	11 Carbons / 1 Azide Group = 11	Stable	This rule states there should be at least six carbon atoms per energetic functional group to provide sufficient "dilution" and render the compound relatively safe.[10]

Despite its favorable metrics, it should always be treated as a potentially energetic compound.

Section 2: Troubleshooting Guide for Common Reactions

Even with a relatively stable azide, experimental conditions can lead to unexpected outcomes. This guide addresses common problems encountered during key synthetic transformations.

Workflow: Troubleshooting a Failed CuAAC "Click" Reaction

Q4: I am attempting to remove the acetyl groups. Under what conditions is the azide group unstable?

Answer: The stability of the glycosyl azide during deacetylation is highly dependent on the chosen method.

• Problem: During acidic deacetylation (e.g., using HCl in MeOH), I see gas evolution and my product is lost.

  • Possible Cause: Strong acidic conditions can protonate the azide, leading to the formation of highly toxic and explosive hydrazoic acid (HN₃), which subsequently decomposes.[11] The anomeric C-N bond may also be labile under these conditions.

  • Recommended Solution: Avoid strong acids. If mild acid-catalyzed deacetylation is necessary, use carefully controlled conditions, such as p-toluenesulfonic acid in specific solvent systems, and monitor the reaction closely at low temperatures.[14] However, the preferred method for deacetylation is using basic conditions.

• Problem: I am using basic conditions (e.g., Zemplén deacetylation with NaOMe in MeOH), but my yield is still low.

  • Possible Cause: While the azide group is generally very stable under Zemplén conditions, other issues can arise.[15] Incomplete reaction, product degradation on workup, or side reactions involving other functional groups on your substrate could be the cause. The stability of the anomeric azide itself is not typically the point of failure here.

  • Recommended Solution: Ensure your methanol is anhydrous. Run the reaction at 0°C to room temperature and monitor by TLC until completion. Neutralize carefully with a resin (e.g., Amberlite IR-120 H⁺) or dilute acid after quenching the reaction to avoid exposing the azide to acidic conditions.

Q5: I am trying to perform a reaction on another part of my molecule (e.g., reducing a nitro group). Which reagents should I avoid to preserve the azide?

Answer: The azide group is sensitive to several common reducing agents. Choosing a chemoselective reagent is critical.

• Reagents to AVOID:

  • Catalytic Hydrogenation (H₂/Pd, PtO₂): This will readily reduce the azide to a primary amine.[7][8]

  • Strong Hydride Reagents (LiAlH₄): These will also reduce the azide to an amine.[8]

  • Phosphines (e.g., PPh₃, PMe₃): These will initiate the Staudinger reaction/ligation, converting the azide to an aza-ylide, which can then be hydrolyzed to an amine.[16][17]

• Safer Alternatives (depending on the other functional group):

  • For reduction of a nitro group to an amine, reagents like SnCl₂/HCl are often used, but the acidic conditions are a major risk to the glycosyl azide. A better alternative might be transfer hydrogenation with specific catalysts or other chemoselective methods that do not readily reduce azides.

  • For reactions requiring basic conditions, such as Steglich esterification, the azide group is generally stable.[18]

Section 3: Validated Experimental Protocols

The following protocols are provided as a reliable starting point for common transformations.

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a typical procedure for coupling 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide with a generic terminal alkyne.

Methodology:

• Preparation: In a clean vial, dissolve 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (1.0 eq) and the terminal alkyne (1.1 eq) in a 1:1 mixture of THF and water.

  • Rationale: The use of a water-miscible co-solvent ensures that both the organic substrates and the inorganic catalyst salts are soluble, accelerating the reaction.[19]

• Catalyst Addition: To the solution, add sodium ascorbate (0.2 eq) from a freshly prepared aqueous stock solution, followed by copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq) from an aqueous stock solution.

  • Rationale: Sodium ascorbate is a mild reducing agent that reduces the Cu(II) precatalyst to the active Cu(I) species in situ. This is often more reliable than adding a Cu(I) salt directly, which can be prone to oxidation.[5]

• Reaction: Stir the mixture vigorously at room temperature. The reaction is often complete within 1-4 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Once the reaction is complete, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting triazole product by silica gel column chromatography.

Protocol 2: Zemplén Deacetylation

This protocol describes the removal of the acetyl protecting groups while preserving the anomeric azide.

Methodology:

• Preparation: Dissolve the 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (or its triazole conjugate) in anhydrous methanol (MeOH) and cool the solution to 0°C in an ice bath.

  • Rationale: Anhydrous methanol is crucial to prevent hydrolysis side reactions. Cooling the reaction helps to control the rate and prevent potential side reactions.

• Catalyst Addition: Add a catalytic amount of a freshly prepared solution of sodium methoxide (NaOMe) in MeOH (e.g., 0.1 eq of a 0.5 M solution).

  • Rationale: Sodium methoxide is a strong base that acts as a catalyst for transesterification, removing the acetyl groups. Only a catalytic amount is needed.

• Reaction: Stir the reaction at 0°C and allow it to slowly warm to room temperature. Monitor the reaction by TLC until all starting material is consumed (typically 1-3 hours).

• Quenching: Once complete, carefully add Amberlite® IR120 H⁺ resin until the solution is neutral (pH ~7).

  • Rationale: Using an acidic resin for neutralization is a gentle method that avoids adding aqueous acid directly, which could compromise the azide. The solid resin can be easily filtered off.

• Workup: Filter the resin and wash it with methanol. Concentrate the combined filtrate under reduced pressure to yield the deacetylated product. The product is often pure enough for the next step, or it can be purified by chromatography if necessary.

Section 4: Mechanistic Insights & Advanced Topics

Reaction Pathway Overview

Q6: Why are β-glycosyl azides generally stable and good synthetic intermediates?

Answer: The stability of β-glycosyl azides like the title compound stems from several factors. They are configurationally stable and generally do not anomerize under neutral or basic conditions.[15] The azide group is relatively unreactive towards many common reagents used in organic synthesis, making it an excellent "orthogonal" functional handle.[7] This means it can be carried through multiple synthetic steps and then selectively reacted at the desired moment via highly specific reactions like CuAAC or Staudinger ligation.[16][20] Its small size and minimal steric hindrance also make it an attractive functional group for biological applications.[7] The acetyl groups further contribute to this stability by participating in the overall electronic structure and preventing unwanted reactions at the hydroxyl positions.[1][21]

References

• BenchChem. (n.d.). A comparative study on the thermal stability of different organic azides.
• ResearchGate. (2025). A study on the thermal stability of organic azides.
• National Institutes of Health (NIH). (2013). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology.
• National Institutes of Health (NIH). (2020). Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences.
• Chem-Impex. (n.d.). 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide.
• University of Pittsburgh. (2013). Safe Handling of Azides.
• ResearchGate. (n.d.). Azides in Carbohydrate Chemistry.
• Stanford University. (n.d.). Information on Azide Compounds.
• Nature. (2020). Click-chemistry enabled directed evolution of glycosynthases for bespoke glycans synthesis.
• Konstanzer Online-Publikations-System (KOPS). (n.d.). Azides in carbohydrate chemistry.
• CD BioGlyco. (n.d.). 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide.
• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition.
• National Institutes of Health (NIH). (n.d.). Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century.
• Taylor & Francis Online. (2026). Synthesis of new glycoconjugates by click reaction of β-glycosyl azides and pyrimidines.
• ResearchGate. (2025). Synthesis and Transformation of Glycosyl Azides.
• PubMed. (2018). A new look at acid catalyzed deacetylation of carbohydrates: A regioselective synthesis and reactivity of 2-O-acetyl aryl glycopyranosides.
• Sigma-Aldrich. (n.d.). 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide.
• Reddit. (2013). Azide stable under Steglich esterification conditions?.
• ResearchGate. (2025). Acetylation‐Deacetylation‐Driven Natural Product Biosynthesis.
• ResearchGate. (2025). Regioselective Deacetylation of Peracetylated Glycosides with a Cleavable Aglycone.
• Santa Cruz Biotechnology. (n.d.). 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide.
• Dextra UK. (n.d.). 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide.
• Master Organic Chemistry. (2018). Reactions of Azides.

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• 2. scbt.com [scbt.com]
• 3. dextrauk.com [dextrauk.com]
• 4. 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide, Purity ≥95% - CD BioGlyco [bioglyco.com]
• 5. tandfonline.com [tandfonline.com]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 10. safety.pitt.edu [safety.pitt.edu]
• 11. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 12. 2,3,4-Tri-O-acetyl-b- D -xylopyranosyl azide = 98.0 HPLC 53784-33-1 [sigmaaldrich.com]
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• 19. Click Chemistry [organic-chemistry.org]
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• 21. researchgate.net [researchgate.net]

Technical Support Center: Purification of Xyloside Click Chemistry Products

Welcome to the technical support guide for the purification of xyloside-based compounds synthesized via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click chemistry." This resource is designed for researchers, scientists, and drug development professionals to navigate the critical final step of their synthesis: the removal of the copper catalyst. Complete removal is paramount, as residual copper can compromise biological assays, induce cytotoxicity, and invalidate experimental results.[1][2][3]

This guide provides in-depth, field-proven answers to common challenges, moving from high-level questions to detailed troubleshooting and step-by-step protocols.

Frequently Asked Questions (FAQs)

Q1: Why is the complete removal of copper so critical for my xyloside product?

A: Residual copper, even at trace levels, poses significant risks to downstream applications.

• Biological Toxicity: Copper is a redox-active metal that can generate reactive oxygen species (ROS), leading to cellular damage and cytotoxicity.[4][5] This is a major concern for any compound intended for cell-based assays or in vivo studies.

• Assay Interference: Many biological assays are sensitive to metal ions. Residual copper can inhibit enzymes, cause protein aggregation, or interfere with fluorescent probes, leading to unreliable or false-positive/negative results.[6]

• Compound Integrity: Paramagnetic copper ions can cause significant line broadening in NMR spectra, complicating structural verification.

• Regulatory Hurdles: For drug development professionals, regulatory bodies like the European Medicines Agency (EMA) have stringent limits on residual metal catalysts in active pharmaceutical ingredients (APIs).[7][8]

Q2: What are the primary strategies for removing the copper catalyst?

A: The main strategies involve sequestering the copper ion and then separating the resulting complex from your product. The four most common approaches are:

• Aqueous Extraction with a Chelating Agent: Using water-soluble chelators like EDTA, ammonia, or sodium thiosulfate to form a stable, charged complex with copper that can be washed away from an organic solution of your product.[9][10]

• Solid-Phase Scavengers: Employing functionalized silica or polymer resins that have a high affinity for copper. The reaction mixture is passed through a cartridge or stirred with the resin, which binds the copper, allowing for simple filtration to isolate the purified product.[11][12]

• Dialysis: For macromolecular xyloside products (e.g., polymers or large conjugates), dialysis against an EDTA-containing buffer is an effective method to remove small molecules like copper salts and chelates.[9][13]

• Silica Gel/Alumina Chromatography: Standard column chromatography can effectively remove copper salts, which are often polar and will adhere strongly to the stationary phase.[9]

Q3: How can I confirm that all the copper has been removed?

A: Visual inspection is the first, but least reliable, step; a colorless organic phase and the absence of a blue/green aqueous phase after washing are good initial signs. For rigorous confirmation, especially in a drug development context, quantitative methods are required:

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Atomic Emission Spectrometry (ICP-AES): These are the gold-standard techniques for quantifying trace metals, offering detection limits in the parts-per-billion (ppb) range.[14][15]

• Colorimetric Assays: Commercially available kits using reagents like bicinchoninic acid (BCA) can detect low levels of copper, providing a more accessible quantitative method than ICP-MS.

Q4: Is it possible to avoid copper catalysts altogether?

A: Yes. If copper toxicity is a persistent issue, consider Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This "copper-free" click chemistry uses cyclooctyne derivatives that are highly reactive towards azides without needing a catalyst. While the reagents are typically more complex and expensive, it completely eliminates the need for copper removal, making it an excellent choice for sensitive biological applications.

Troubleshooting Guide

Problem: My final product has a persistent green or blue tint.

• Probable Cause: This is the classic sign of residual copper(II) ions. During the reaction or workup, the catalytically active copper(I) can be oxidized to the more stable copper(II) state, which forms colored complexes.

• Solution:

  • Intensify Chelation: If you performed an aqueous wash, the chelating agent may be saturated or insufficient. Repeat the wash with a fresh, concentrated solution of a strong chelator like 0.5 M EDTA.[10] Ensure vigorous mixing to maximize contact between the organic and aqueous phases.

  • Use a Scavenger Resin: If washing fails, pass your dissolved product through a cartridge containing a copper scavenger resin, such as one functionalized with thiol or triamine groups.[12] These have a very high binding affinity and are often more effective than liquid-liquid extraction.[11]

Problem: My ¹H NMR spectrum has broad, poorly resolved peaks.

• Probable Cause: You are observing paramagnetic broadening caused by trace amounts of copper. Even at levels not visible to the eye, paramagnetic metals can interfere with the nuclear spin relaxation of your compound.

• Solution: The product requires more rigorous purification.

  • Re-purify with a Scavenger: The most reliable method to remove NMR-interfering traces of copper is by using a high-affinity solid-phase scavenger.

  • Column Chromatography: A quick pass through a short plug of silica gel can often resolve the issue. The polar copper salts will bind to the silica, allowing your typically less-polar xyloside product to elute.

Problem: My yield is very low after the purification step.

• Probable Cause: Your xyloside product may have some affinity for the purification medium or is being lost during aqueous extractions.

• Causality & Solution:

  • Hydrophilic Products: Xylosides, being sugars, can be quite polar. If your product has significant water solubility, you may be losing it to the aqueous phase during EDTA or ammonia washes. Solution: Minimize the volume and number of aqueous washes. After washing, back-extract the aqueous layers with a fresh portion of organic solvent to recover any dissolved product. Alternatively, switch to a solid-phase scavenger to avoid aqueous extractions altogether.

  • Binding to Scavengers: Some complex xyloside derivatives might non-specifically bind to scavenger resins or silica gel. Solution: Before committing your entire batch, test the purification method on a small aliquot. If using a scavenger, try eluting the cartridge/resin with a stronger, more polar solvent to see if you can recover the bound product. Ensure you are using the correct number of equivalents of the scavenger; using a large excess can sometimes increase non-specific binding.

Problem: Standard EDTA washing is not working effectively.

• Probable Cause: The efficiency of EDTA chelation is pH-dependent. Also, if your product itself is a strong copper ligand, it may be outcompeting the EDTA for the copper ion.

• Causality & Solution:

  • pH Optimization: EDTA's ability to chelate metals is significantly reduced at acidic pH. Solution: Adjust the pH of the EDTA solution to be neutral or slightly basic (pH 7-8) using a buffer or dilute ammonium hydroxide. This ensures the carboxylate groups of EDTA are deprotonated and available for coordination.

  • Stronger Chelators/Methods: If your xyloside derivative has functionalities that chelate copper (e.g., picolyl azides), you may need a more aggressive removal strategy.[4][16] Solution: Use a solid-phase scavenger with a higher binding constant for copper.[11] Alternatively, an aqueous wash with ammonium hydroxide/ammonium chloride solution can be very effective at forming the deep blue tetraamminecopper(II) complex, which is highly water-soluble.[10]

Method Selection Guide

Choosing the right purification strategy depends on your scale, purity requirements, and the nature of your product.

Method	Best For	Advantages	Disadvantages	Relative Cost
Aqueous Chelation (EDTA/NH₄OH)	Small to medium scale; moderately pure products.	Inexpensive, simple, and fast for many compounds.	Can lead to emulsions; product loss if water-soluble; may not achieve <1 ppm purity.[9]	Low
Solid-Phase Scavengers	All scales; high-purity products required for biological assays or APIs.	Highly efficient and selective; simple filtration workup; excellent for achieving <1 ppm purity.[11]	Higher initial cost for scavenger resins; potential for non-specific binding.	Medium
Silica/Alumina Chromatography	Small scale; products that are stable on silica/alumina.	Combines copper removal with general purification; well-understood technique.	Can be time-consuming; potential for product loss on the column; requires solvent.	Low-Medium
Dialysis	Macromolecules (polymers, bioconjugates).	Gentle; effective at removing all small molecules.	Very slow (24-48 hours); requires large buffer volumes; only suitable for large products.[9]	Low

Detailed Experimental Protocols

Protocol 1: High-Efficiency Copper Removal with a Solid-Phase Scavenger Cartridge

This protocol is recommended for applications requiring the highest purity.

• Rationale: This method leverages the high binding affinity of functionalized silica for copper ions, allowing for near-quantitative removal with a simple filtration step, minimizing the risk of product loss associated with liquid-liquid extractions.[11]

Workflow Diagram:

Caption: Workflow for copper removal using a solid-phase scavenger cartridge.

Methodology:

• Dissolve Crude Product: After the click reaction, concentrate the reaction mixture to remove volatile solvents. Dissolve the crude residue in a minimal amount of a suitable organic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate).

• Select and Prepare Cartridge: Choose a pre-packed cartridge with a copper scavenging silica gel (e.g., ISOLUTE® Si-Thiol or Si-Trisamine).[12] Use approximately 3-5 equivalents of the scavenger resin relative to the initial amount of copper catalyst used.

• Condition: Pass 2-3 column volumes of the clean solvent through the cartridge to wet the silica bed.

• Load and Elute: Load the solution of your crude product onto the cartridge. Allow it to flow through via gravity or gentle positive pressure.

• Wash and Collect: Wash the cartridge with 2-3 additional column volumes of the solvent to ensure all of the product has eluted. Collect all the eluate. The copper will remain bound to the scavenger.

• Concentrate: Combine the collected fractions and remove the solvent under reduced pressure (rotary evaporation) to yield the purified xyloside product.

• Verify: Confirm copper removal via your chosen analytical method (e.g., ICP-MS or visual inspection of NMR).

Protocol 2: Standard Purification by Chelation and Liquid-Liquid Extraction

This is a cost-effective method suitable for many routine applications.

• Rationale: This classic workup uses a strong, water-soluble chelating agent (EDTA) to form a highly stable, charged complex with copper ions. This complex is readily extracted from the organic phase into the aqueous phase.[9][13]

Decision Tree for Workup:

Caption: Decision workflow for purification via aqueous EDTA chelation.

Methodology:

• Dilute Reaction Mixture: Dilute the crude reaction mixture with an immiscible organic solvent like Ethyl Acetate (EtOAc) or DCM (typically 5-10 times the reaction volume).

• First Wash: Transfer the solution to a separatory funnel and wash with an equal volume of a 0.5 M solution of ethylenediaminetetraacetic acid (EDTA), adjusted to pH 8 with ammonium hydroxide.

• Observe and Repeat: Shake the funnel vigorously and allow the layers to separate. The aqueous layer will likely be blue or green, indicating the extraction of the copper-EDTA complex.[10] Drain the aqueous layer. Repeat the wash with fresh EDTA solution until the aqueous layer is colorless.

• Brine Wash: Wash the organic layer once with saturated sodium chloride solution (brine) to remove residual water and EDTA.

• Dry and Concentrate: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter away the drying agent, and concentrate the solvent under reduced pressure to obtain the product.

References

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2010). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. National Institutes of Health. [Link]

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• ResearchGate. (2014). How to remove copper after CuAAc click reaction?[Link]

• ten Brummelhuis, N., & Schlaad, H. (2015). Cleaning the Click: A Simple Electrochemical Avenue for Copper Removal from Strongly Coordinating Macromolecules. ACS Macro Letters. [Link]

• Reddit r/Chempros. (2024). Best method for removing Cu(I) from Org compounds. [Link]

• ResearchGate. (2017). Copper and its complexes: A pharmaceutical perspective. [Link]

• Biotage. Metal Scavenger User Guide. [Link]

• PubMed. (2012). Application of bioassays to evaluate a copper contaminated soil before and after a pilot-scale electrokinetic remediation. [Link]

• Uttamapinant, C., Howe, R. W., Gran-Scheuch, A., & Ting, A. Y. (2015). Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling. National Institutes of Health. [Link]

• ACS Publications. (2024). Disruption of Copper Redox Balance and Dysfunction under In Vivo and In Vitro Alzheimer's Disease Models. [Link]

• ResearchGate. (2021). Dissolution and Recovery of Metallic Copper from e-Waste Through a Sustainable Route Using Thymol-Capric Acid Deep Eutectic Solvent. [Link]

• Sharpless Lab, The Scripps Research Institute. Click Chemistry. [Link]

• European Medicines Agency. Guideline on the specification limits for residues of metal catalysts. [Link]

• ResearchGate. (2018). Biological applications of copper-containing materials. [Link]

• ACS Publications. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. [Link]

• International Atomic Energy Agency. Copper-64 radiopharmaceuticals: production, quality control and clinical applications. [Link]

• Biotage. Metal scavengers for organic purification. [Link]

• Wikipedia. Antimicrobial copper-alloy touch surfaces. [Link]

• Shimadzu. Analysis of Residual Catalysts in Pharmaceuticals Using ICP Atomic Emission Spectrometry. [Link]

• MDPI. (2024). Multivariate Statistical Insights into Copper Adsorption by Graphene Oxide-Based Adsorbents. [Link]

• Secrets of Science. Analysis of residual catalysts in pharmaceuticals. [Link]

• MDPI. (2024). Bioinspired Improvement of Lignocellulosic Bio-Based Materials Against Fire and Fungi—A Comprehensive Review. [Link]

• Aapptec Peptides. Technical Support Information Bulletin 1300 - Click Cyclization on Resin. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the NMR Analysis of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide Reaction Products

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and carbohydrate chemistry, the precise characterization of reaction products is paramount. 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide serves as a versatile building block, primarily utilized in bioorthogonal "click" chemistry and the synthesis of novel N-glycosyl amides. The success of these synthetic endeavors hinges on the accurate and comprehensive analysis of the resulting products. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other common analytical techniques for the characterization of reaction products derived from this important glycosyl azide. Authored from the perspective of a seasoned application scientist, this document emphasizes not just the "how" but the critical "why" behind analytical choices, ensuring robust and reliable results.

The Central Role of NMR in Glycoconjugate Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone for the structural elucidation of organic molecules, and its application to carbohydrate derivatives is particularly powerful. Unlike techniques that provide information on mass or purity alone, NMR offers a detailed atomic-level view of the molecule, enabling the unambiguous determination of stereochemistry, regiochemistry, and conformation – critical parameters for biologically active compounds. For the reaction products of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, NMR is indispensable for confirming the formation of the desired anomer and identifying the site of substitution.

Comparative Analysis of Analytical Techniques

While NMR is the gold standard for structural elucidation, a multi-faceted analytical approach is often necessary for a complete picture of the reaction outcome. Here, we compare the utility of NMR with High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) for the analysis of glycosyl azide reaction products.

Analytical Method	Principle	Advantages for Glycosyl Azide Product Analysis	Disadvantages
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei.	- Provides detailed 3D structural information. - Non-destructive. - Allows for the determination of anomeric configuration (α vs. β). - Can identify and quantify components in a mixture (qNMR).	- Lower sensitivity compared to MS. - Requires relatively pure samples for unambiguous interpretation. - Higher instrumentation cost.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	- High sensitivity (picomole to femtomole range).[1] - Provides accurate molecular weight information. - Can be coupled with chromatography (LC-MS, GC-MS) for mixture analysis.	- Provides limited structural information on its own. - Isomeric and isobaric compounds can be difficult to distinguish. - Fragmentation patterns can be complex to interpret.
HPLC-UV	Chromatographic separation followed by UV absorbance detection.	- Simple, robust, and widely available. - Excellent for assessing purity and quantifying major components.	- Lower selectivity compared to MS; co-eluting impurities can interfere. - Provides no structural information beyond retention time. - Requires a chromophore for sensitive detection.

The Synergy of a Multi-Technique Approach: The most robust analytical workflow leverages the strengths of each technique. HPLC is ideally used for initial reaction monitoring and purification. Mass spectrometry provides rapid confirmation of the expected molecular weight of the product. Finally, NMR spectroscopy delivers the definitive structural proof, confirming the regiochemistry and stereochemistry of the newly formed glycosidic linkage.

In-Depth NMR Analysis of Key Reaction Products

The versatility of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide allows for its participation in a variety of reactions. Here, we delve into the expected NMR signatures for two major classes of products: N-glycosyl amides and 1,2,3-triazoles .

N-Glycosyl Amides

The reduction of the azide to a glycosyl amine, followed by acylation, yields N-glycosyl amides. The anomeric configuration of these products is a critical determinant of their biological activity.

Expected ¹H and ¹³C NMR Data for a Representative N-Glycosyl Amide Derivative:

The following table presents the characteristic NMR data for N-acetyl-2,3,4-tri-O-acetyl-β-D-xylopyranosylamine, based on published data.[2][3]

Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Key Coupling Constants (J, Hz)
1 (Anomeric)	~5.2 - 5.4	~80 - 82	J1,2 ≈ 9.0 Hz (trans-diaxial)
2	~4.9 - 5.1	~70 - 72
3	~5.1 - 5.3	~72 - 74
4	~4.8 - 5.0	~68 - 70
5a (axial)	~3.9 - 4.1	~61 - 63	J5a,5e ≈ 11.5 Hz
5e (equatorial)	~3.5 - 3.7
Acetyl (CH₃)	~1.9 - 2.1 (multiple singlets)	~20 - 21
N-Acetyl (CH₃)	~1.9 - 2.0	~22 - 23

Causality Behind the Data: The large coupling constant for the anomeric proton (J1,2 ≈ 9.0 Hz) is indicative of a trans-diaxial relationship between H-1 and H-2, confirming the β-configuration.[3] This is a crucial piece of evidence that cannot be obtained from MS or HPLC alone.

1,4-Disubstituted 1,2,3-Triazoles from "Click" Chemistry

The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a cornerstone of modern bioconjugation. The reaction of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide with a terminal alkyne yields a 1,4-disubstituted 1,2,3-triazole.

Expected ¹H and ¹³C NMR Data for a Representative Triazole Product:

The following table provides representative NMR data for a 1-(2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl)-4-phenyl-1,2,3-triazole, extrapolated from similar structures in the literature.[2][4]

Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Key Features
1' (Anomeric)	~5.8 - 6.0 (d)	~86 - 88
2'	~5.2 - 5.4	~70 - 72
3'	~5.4 - 5.6	~72 - 74
4'	~5.0 - 5.2	~68 - 70
5'a (axial)	~4.1 - 4.3	~61 - 63
5'e (equatorial)	~3.6 - 3.8
Triazole H-5	~7.8 - 8.2 (s)	~120 - 122	Singlet, characteristic of the triazole proton.
Triazole C-4	~145 - 148	Quaternary carbon, attached to the substituent.
Triazole C-5	~120 - 122	Carbon bearing the triazole proton.
Acetyl (CH₃)	~1.9 - 2.1 (multiple singlets)	~20 - 21

Causality Behind the Data: The appearance of a singlet in the aromatic region of the ¹H NMR spectrum (δ 7.8-8.2 ppm) is a strong indicator of the formation of the triazole ring.[2] The chemical shifts of the sugar protons will be influenced by the electronic nature of the triazole ring. 2D NMR experiments are essential for unambiguously assigning all proton and carbon signals.

Experimental Protocols

A self-validating protocol is crucial for obtaining high-quality, reproducible NMR data. The following sections detail the recommended procedures for sample preparation and NMR analysis.

Protocol 1: NMR Sample Preparation

• Sample Purity: Ensure the sample is free of residual solvents and catalysts, as these can interfere with the spectrum. Purification by flash chromatography or preparative HPLC is recommended.

• Mass of Sample: For a standard 5 mm NMR tube, dissolve 5-10 mg of the purified product in 0.6-0.7 mL of a deuterated solvent. For ¹³C NMR, a more concentrated sample (20-50 mg) may be necessary.

• Solvent Selection: Chloroform-d (CDCl₃) is a common choice for acetylated carbohydrate derivatives. For more polar compounds, dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD) can be used.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ 0.00 ppm).

• Filtration: To ensure optimal resolution, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube. This removes any particulate matter that can degrade the magnetic field homogeneity.

Protocol 2: NMR Data Acquisition and Analysis

• Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz for ¹H) for optimal signal dispersion, which is particularly important for resolving the crowded sugar proton region.

• 1D ¹H NMR: Acquire a standard one-dimensional proton spectrum to assess the overall structure and purity. Key parameters to examine include the chemical shifts, integration values, and coupling constants of the anomeric and other sugar protons.

• 1D ¹³C NMR: Obtain a proton-decoupled carbon spectrum to identify the number of unique carbon environments. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Spectroscopy: For unambiguous assignments, a suite of 2D NMR experiments is essential:

  • COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks, allowing for the tracing of the sugar spin system from the anomeric proton.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range (2-3 bond) correlations between protons and carbons, which is crucial for identifying the connection between the sugar moiety and the substituent.

Visualization of Workflows and Relationships

To further clarify the experimental and logical processes, the following diagrams are provided.

Experimental Workflow for NMR Analysis

Caption: Experimental workflow for the NMR analysis of glycosyl azide reaction products.

Decision-Making for Analytical Method Selection

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• 2. tandfonline.com [tandfonline.com]
• 3. rsc.org [rsc.org]
• 4. Bot Verification [rasayanjournal.co.in]

A Researcher's Guide to the Mass Spectrometry of Peptides Modified with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

This guide provides an in-depth technical comparison of the mass spectrometric behavior of peptides modified with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, a chemical probe used for the study of O-xylosylation, a vital form of protein glycosylation. This document is intended for researchers, scientists, and drug development professionals who are leveraging mass spectrometry to elucidate the complex world of post-translational modifications (PTMs).

Protein glycosylation is a critical PTM that governs a vast array of biological processes, from protein folding and stability to cell signaling and immune responses. The study of specific glycosylation events is often hampered by the heterogeneity and lability of glycan structures. Chemical biology tools, such as metabolic labeling with sugar analogs like 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, offer a powerful approach to enrich and identify glycosylated peptides.[1][2] Understanding the unique fragmentation characteristics of these labeled peptides in the mass spectrometer is paramount for confident identification and site localization.

This guide will dissect the mass spectrometric signature of peptides modified with this acetylated xylosyl azide, compare its behavior with a common native O-linked modification, O-GlcNAc, and provide a detailed experimental protocol for their analysis.

Deciphering the Fragmentation Landscape of Acetylated Xylosyl Azide-Modified Peptides

The structure of the 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide modification dictates its fragmentation pattern in a tandem mass spectrometer. The presence of acetyl groups and the glycosidic linkage to the peptide backbone are the key determinants of the resulting product ion spectrum.

Upon collisional activation, such as Collision-Induced Dissociation (CID) or Higher-Energy Collisional Dissociation (HCD), several characteristic fragmentation pathways are observed:

• Neutral Loss of Acetic Acid: A hallmark of acetylated compounds is the neutral loss of acetic acid (CH₃COOH), corresponding to a mass difference of 60.021 Da.[1] For a tri-acetylated xylose moiety, the sequential loss of one, two, or all three acetic acid molecules can be expected, leading to a series of characteristic neutral losses from the precursor ion.

• Glycosidic Bond Cleavage: The O-glycosidic bond linking the xylose to the serine or threonine residue is relatively labile under CID conditions.[3][4] This results in the cleavage of the entire modification, producing a prominent oxonium ion of the modified sugar and leaving the unmodified peptide backbone.

• Peptide Backbone Fragmentation: Alongside the fragmentation of the modification, the peptide backbone will also fragment to produce b- and y-type ions, which are essential for determining the amino acid sequence and localizing the modification site.[5]

The interplay between these fragmentation channels is crucial for confident identification. While the neutral losses and oxonium ions are diagnostic for the presence of the modification, the b- and y-ions that retain the modification are necessary for pinpointing the exact location of the glycosylation.

Figure 1: Fragmentation of a peptide modified with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.

A Comparative Analysis: Acetylated Xylosyl Azide vs. O-GlcNAc

To better understand the unique mass spectrometric properties of the acetylated xylosyl azide modification, a comparison with a common, naturally occurring O-linked N-acetylglucosamine (O-GlcNAc) modification is instructive.

Feature	2,3,4-Tri-O-acetyl-β-D-xylopyranosyl Azide Peptide	O-GlcNAc Peptide
Monoisotopic Mass	+301.0808 Da	+203.0794 Da
Characteristic Reporter Ions (CID/HCD)	Putative oxonium ions of acetylated xylose azide.	m/z 204.086 (HexNAc), 186.076, 168.065, 144.065, 138.055, 126.055[6][7]
Characteristic Neutral Losses (CID/HCD)	Sequential losses of 60.021 Da (Acetic Acid)[1]	Loss of the entire GlcNAc moiety (203.0794 Da)[3]
Fragmentation Behavior (CID/HCD)	Prone to neutral loss of acetyl groups and cleavage of the glycosidic bond.	Highly labile glycosidic bond, leading to dominant neutral loss and oxonium ions.[3][4]
Fragmentation Behavior (ETD)	Preserves the modification on c- and z-type fragment ions, allowing for confident site localization.[8]	Excellent preservation of the modification on fragment ions, making it the preferred method for site localization.[4]

Table 1: Comparison of Mass Spectrometric Features.

The key differentiator in CID/HCD spectra is the fragmentation of the sugar moiety itself. For the acetylated xylosyl azide, the primary fragmentation is the loss of acetyl groups, whereas for O-GlcNAc, the entire sugar is often lost. This distinction can be exploited in data analysis strategies. For both modifications, Electron Transfer Dissociation (ETD) is the superior fragmentation technique for unambiguous site localization, as it preferentially cleaves the peptide backbone while leaving the labile glycosidic bond intact.[4][8]

Figure 2: Comparative workflow for the analysis of acetylated xylosyl azide and O-GlcNAc modified peptides.

Experimental Protocol: Mass Spectrometric Analysis of Peptides Modified with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

This protocol outlines a general workflow for the enrichment and mass spectrometric analysis of peptides metabolically labeled with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.

1. Metabolic Labeling and Cell Lysis:

• Culture cells in the appropriate medium.

• Supplement the medium with 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide at a final concentration of 25-100 µM. The optimal concentration and incubation time should be determined empirically for each cell line.

• Incubate for 24-48 hours.

• Harvest the cells and lyse them in a buffer containing protease and phosphatase inhibitors. A common lysis buffer is 8 M urea in 50 mM Tris-HCl, pH 8.0.

• Quantify the protein concentration using a standard method (e.g., BCA assay).

2. Protein Reduction, Alkylation, and Digestion:

• Reduce the protein disulfide bonds by adding dithiothreitol (DTT) to a final concentration of 10 mM and incubating at 56°C for 30 minutes.

• Alkylate the free cysteine residues by adding iodoacetamide to a final concentration of 20 mM and incubating in the dark at room temperature for 30 minutes.

• Dilute the urea concentration to less than 2 M with 50 mM Tris-HCl, pH 8.0.

• Digest the proteins with trypsin (or another suitable protease) at a 1:50 (w/w) enzyme-to-protein ratio overnight at 37°C.

3. Enrichment of Azide-Labeled Peptides via Click Chemistry:

• Perform a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or a strain-promoted azide-alkyne cycloaddition (SPAAC) reaction to conjugate an alkyne-biotin tag to the azide-labeled peptides.

• For CuAAC, use a commercially available kit following the manufacturer's instructions.

• For SPAAC, add a cyclooctyne-biotin reagent (e.g., DBCO-biotin) to the peptide mixture and incubate at room temperature for 1-4 hours.

• Enrich the biotinylated peptides using streptavidin-coated magnetic beads or resin.

• Wash the beads extensively to remove non-specifically bound peptides.

• Elute the enriched peptides from the beads using a solution containing 80% acetonitrile and 0.1% formic acid.

4. LC-MS/MS Analysis:

• Desalt the eluted peptides using a C18 StageTip or a similar device.

• Reconstitute the peptides in a sample buffer suitable for your LC system (e.g., 0.1% formic acid in water).

• Analyze the peptides using a high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF instrument) coupled to a nano-liquid chromatography system.

• Set up a data-dependent acquisition method that includes both HCD and ETD fragmentation.

  • HCD: Use a normalized collision energy of 27-30%.

  • ETD: Calibrate the ETD reaction time to achieve optimal fragmentation.

• Acquire full MS scans in the Orbitrap at a resolution of 60,000-120,000, followed by MS/MS scans of the most intense precursor ions.

5. Data Analysis:

• Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer, or similar) to analyze the raw data.

• Configure the search parameters to include the following variable modifications:

  • Oxidation (M)

  • Acetylation (Protein N-term)

  • 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide on Serine and Threonine (mass shift of +301.0808 Da).

• Specify trypsin as the enzyme, allowing for up to two missed cleavages.

• Set the precursor and fragment ion mass tolerances according to the instrument's performance.

• Manually inspect the MS/MS spectra of identified modified peptides to verify the presence of characteristic neutral losses of acetic acid and the localization of the modification based on the b- and y-ion series.

Conclusion

The use of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide as a metabolic label provides a powerful tool for the investigation of O-xylosylation. A thorough understanding of its unique mass spectrometric fragmentation pattern, particularly the characteristic neutral loss of acetyl groups, is essential for the confident identification of modified peptides. By employing a combination of CID/HCD for initial identification and ETD for precise site localization, researchers can effectively map these modifications and gain deeper insights into their biological roles. This guide provides a framework for designing and executing such experiments, enabling the scientific community to further unravel the complexities of the glycoproteome.

References

• Reboul, C. F., & De Nardi, C. (2012). Electrospray tandem mass spectrometry of underivatised acetylated xylo-oligosaccharides. Carbohydrate research, 352, 145-152. [Link]

• Syka, J. E., Coon, J. J., Schroeder, M. J., Shabanowitz, J., & Hunt, D. F. (2004). Peptide and protein sequence analysis by electron transfer dissociation mass spectrometry. Proceedings of the National Academy of Sciences, 101(26), 9528-9533. [Link]

• Guerrera, C. I., & Giambruno, R. (2018). Protein Glycosylation Investigated by Mass Spectrometry: An Overview. Molecules, 23(10), 2533. [Link]

• Tsiatsiani, L., & Heck, A. J. (2015). Proteomics based on chemical cross-linking and mass spectrometry. FEBS journal, 282(14), 2612-2624. [Link]

• Song, E., & Gabba, A. (2020). Distinctive MS/MS Fragmentation Pathways of Glycopeptide-Generated Oxonium Ions Provide Evidence of the Glycan Structure. Chemistry (Weinheim an der Bergstrasse, Germany), 22(4), 1234–1240. [Link]

• Chalkley, R. J., & Burlingame, A. L. (2001). Identification of protein O-GlcNAcylation sites using electron transfer dissociation mass spectrometry on native peptides. Proceedings of the National Academy of Sciences, 98(19), 10951-10956. [Link]

• Hart, G. W., Slawson, C., Ramirez-Correa, G., & Lagerlof, O. (2011). From fringe to the mainstream: how ETD MS brought O-GlcNAc to the masses. Glycobiology, 21(6), 704-710. [Link]

• Sapphire North America. 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide. [Link]

• Prescher, J. A., & Bertozzi, C. R. (2006). Metabolic Labeling of Glycans with Azido Sugars for Visualization and Glycoproteomics. In Methods in Enzymology (Vol. 415, pp. 230-250). Academic Press. [Link]

• Wang, Y., et al. (2014). Mass spectrometric analysis of the cell surface N-glycoproteome by combining metabolic labeling and click chemistry. Journal of the American Society for Mass Spectrometry, 26(2), 239-248. [Link]

• Zhang, H., Li, X. J., Martin, D. B., & Aebersold, R. (2013). Identification and quantification of N-linked glycoproteins using hydrazide chemistry, stable isotope labeling and mass spectrometry. Nature protocols, 8(10), 1934-1947. [Link]

• GenScript. Peptide Modifications. [Link]

• MassTech Inc. Mass Analysis of Peptides and Tryptic Digests of Proteins. [Link]

• Laughlin, S. T., & Bertozzi, C. R. (2009). In vivo imaging of sialylated glycans in developing zebrafish. Proceedings of the National Academy of Sciences, 106(1), 12-17. [Link]

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• 1. Electrospray tandem mass spectrometry of underivatised acetylated xylo-oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sci-Hub. Improved Peptide Identification by Targeted Fragmentation Using CID, HCD and ETD on an LTQ-Orbitrap Velos / Journal of Proteome Research, 2011 [sci-hub.box]
• 3. Development of a xylosyltransferase-I-selective UPLC MS/MS activity assay using a specific acceptor peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electron transfer dissociation (ETD): The mass spectrometric breakthrough essential for O-GlcNAc protein site assignments – A study of the O-GlcNAcylated protein Host Cell Factor C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mass spectral analysis of acetylated peptides: Implications in proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of protein acetylation patterns by deconvolution of peptide isomer mass spectra - PMC [pmc.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Xylosyl Donors: A Comparative Analysis of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

For researchers, scientists, and drug development professionals engaged in the synthesis of complex carbohydrates and glycoconjugates, the selection of an appropriate glycosyl donor is a critical decision that profoundly impacts reaction efficiency, yield, and stereochemical outcome. This guide provides an in-depth, objective comparison of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide with other commonly employed xylosyl donors. By delving into the underlying reaction mechanisms, experimental protocols, and performance data, this document aims to equip you with the necessary insights to make informed decisions in your synthetic endeavors.

The Critical Role of Xylosylation and the Choice of Donor

Xylosylation, the enzymatic or chemical addition of xylose to a molecule, is a fundamental process in biology. It initiates the biosynthesis of most glycosaminoglycan (GAG) chains on proteoglycans, molecules vital for cell signaling, adhesion, and tissue development.[1][2] The ability to chemically synthesize xylosides with high fidelity is therefore crucial for creating molecular probes to study these processes and for developing novel therapeutics.

The success of a chemical xylosylation hinges on the choice of the xylosyl donor. An ideal donor should be stable for storage, easily activated under mild conditions, and provide high yields and predictable stereoselectivity of the desired glycosidic linkage. This guide will compare the performance of the increasingly popular 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide against the more traditional xylosyl halides, thioglycosides, and trichloroacetimidates.

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide: A Versatile and Stable Glycosylating Agent

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide has emerged as a valuable tool in the synthetic chemist's arsenal. Its key features include remarkable stability and multifaceted reactivity. The acetyl protecting groups render it an "armed" donor, enhancing its reactivity.[3][4] The anomeric azide is stable to a wide range of reaction conditions, allowing for complex protecting group manipulations on other parts of the molecule.[5]

This stability, however, does not compromise its utility as a glycosyl donor. The azide can be activated under specific conditions to form N-linked glycans or can be converted into other reactive intermediates for O-glycosylation.[5][6] Furthermore, its participation in "click chemistry" reactions provides a powerful method for conjugating xylose to other molecules.[7]

Activation and Glycosylation Mechanism

The direct use of glycosyl azides as O-glycosyl donors is less common than their conversion to other functionalities. However, certain methods can activate the anomeric azide for glycosylation. One proposed pathway involves the formation of a glycosyl cation intermediate upon activation with a suitable Lewis acid. The stereochemical outcome is then determined by the attack of the glycosyl acceptor on this intermediate.

Figure 1: General activation pathway for a glycosyl azide donor.

A Comparative Analysis of Xylosyl Donors

To provide a clear and objective comparison, the following sections will discuss the properties, performance, and experimental considerations for 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide and its main alternatives.

Glycosyl Donor Class	Leaving Group	Typical Activator(s)	General Reactivity	Typical Yields (%)	Typical Stereoselectivity (β:α)	Key Advantages	Key Disadvantages
Xylosyl Azide	-N₃	Lewis Acids (e.g., TMSOTf) for O-glycosylation; Reduction for N-glycosylation	Moderate	60-85	Variable, condition-dependent	High stability, orthogonal to many protecting groups, useful for N-glycosides and click chemistry.	Direct O-glycosylation can be challenging; may require conversion to other donors.
Xylosyl Halides	-Br, -Cl	Silver or Mercury salts, Lewis acids	High	70-90	Variable, influenced by neighboring groups and anomeric effect.	High reactivity, well-established methods.	Often unstable, requires stoichiometric and sometimes toxic heavy metal activators.
Xylosyl Thioglycosides	-SR (e.g., -SPh, -SEt)	NIS/TfOH, DMTST, BSP/Tf₂O	Tunable (Armed/Disarmed)	75-95	Highly tunable with protecting groups and conditions.	Stable, versatile, suitable for orthogonal and one-pot strategies.	Can have unpleasant odors, activation can sometimes be sluggish.
Xylosyl Trichloroacetimidates	-OC(=NH)CCl₃	Catalytic Lewis acids (e.g., TMSOTf, BF₃·OEt₂)	Very High	80-98	Generally high, influenced by solvent and temperature.	Highly reactive, activated under mild catalytic conditions, good yields.	Can be moisture-sensitive, potential for side reactions like trichloroacetamide formation.[8]

Table 1: Comparative performance of common xylosyl donors. Data is generalized from multiple sources and specific outcomes are highly dependent on reaction conditions.

In-Depth Comparison and Experimental Protocols

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

As discussed, the primary strengths of xylosyl azides lie in their stability and versatility. While direct O-glycosylation is possible, a more common strategy involves its conversion to a more reactive donor, such as a glycosyl fluoride or via a Staudinger ligation-aza-Wittig reaction sequence.

Experimental Protocol: Synthesis of a β-Xyloside via a Glycosyl Azide (Illustrative)

This protocol outlines a general, two-step approach where the azide is first converted to a phosphine imide, which then reacts with an acceptor.

Step 1: Staudinger Ligation

• Dissolve 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (1.0 eq) in anhydrous toluene (5 mL/mmol).

• Add triphenylphosphine (1.1 eq) and stir the reaction mixture at room temperature under an argon atmosphere for 2-4 hours, or until TLC analysis indicates complete consumption of the azide.

• Concentrate the reaction mixture in vacuo to afford the crude phosphine imide, which is used in the next step without further purification.

Step 2: Aza-Wittig Glycosylation

• Dissolve the crude phosphine imide and the glycosyl acceptor (1.2 eq) in anhydrous dichloromethane (DCM) (10 mL/mmol).

• Cool the solution to 0 °C and add a Lewis acid catalyst, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.1 eq), dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction with a few drops of triethylamine and concentrate.

• Purify the residue by silica gel column chromatography to yield the desired xyloside.

Xylosyl Halides

Glycosyl halides, particularly bromides and chlorides, are among the earliest and most studied glycosyl donors. Their high reactivity makes them effective for glycosylating even hindered alcohols.

Experimental Protocol: Koenigs-Knorr Xylosylation using a Xylosyl Bromide

• To a stirred suspension of the glycosyl acceptor (1.0 eq) and silver carbonate (2.0 eq) in anhydrous DCM (10 mL/mmol) under an argon atmosphere, add activated 4 Å molecular sieves.

• Cool the mixture to -20 °C.

• Add a solution of freshly prepared 2,3,4-tri-O-acetyl-α-D-xylopyranosyl bromide (1.5 eq) in anhydrous DCM dropwise over 30 minutes.

• Allow the reaction to slowly warm to room temperature and stir for 16-24 hours in the dark.

• Filter the reaction mixture through a pad of Celite®, washing with DCM.

• Concentrate the filtrate and purify the residue by silica gel column chromatography.

Figure 2: Koenigs-Knorr glycosylation workflow.

Xylosyl Thioglycosides

Thioglycosides are prized for their stability and the tunability of their reactivity based on the electronic properties of their protecting groups (the "armed-disarmed" principle).[4] This allows for chemoselective and one-pot glycosylation strategies.

Experimental Protocol: NIS/TfOH Promoted Xylosylation with a Thioglycoside

• To a solution of the thiophenyl xyloside donor (1.0 eq) and the glycosyl acceptor (1.2 eq) in anhydrous DCM (10 mL/mmol) at -40 °C under an argon atmosphere, add activated 4 Å molecular sieves.

• Stir the mixture for 30 minutes.

• Add N-iodosuccinimide (NIS) (1.2 eq) to the reaction mixture.

• Add a catalytic amount of trifluoromethanesulfonic acid (TfOH) (0.1 eq) dropwise.

• Monitor the reaction by TLC. Upon completion (typically 1-3 hours), quench the reaction with saturated aqueous sodium thiosulfate solution.

• Dilute with DCM, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by silica gel column chromatography.

Xylosyl Trichloroacetimidates

Trichloroacetimidates are highly reactive glycosyl donors that are activated by catalytic amounts of Lewis acids. They often provide excellent yields and high stereoselectivity.[9][10]

Experimental Protocol: TMSOTf-Catalyzed Xylosylation with a Trichloroacetimidate

• To a solution of the xylosyl trichloroacetimidate donor (1.2 eq) and the glycosyl acceptor (1.0 eq) in anhydrous DCM (10 mL/mmol) at -78 °C under an argon atmosphere, add activated 4 Å molecular sieves.

• Stir the mixture for 30 minutes.

• Add a solution of TMSOTf (0.1 eq) in anhydrous DCM dropwise.

• Stir the reaction at -78 °C for 1 hour, then allow it to warm to 0 °C over 2 hours.

• Quench the reaction with triethylamine.

• Filter, concentrate, and purify the residue by silica gel column chromatography.[10]

Figure 3: Glycosylation using a trichloroacetimidate donor.

Stereochemical Considerations: The Role of Neighboring Group Participation

The stereochemical outcome of a glycosylation reaction is a critical factor. The presence of a participating group, such as an acetyl or benzoyl group, at the C-2 position of the glycosyl donor can direct the incoming nucleophile to the opposite face of the ring, leading to the formation of a 1,2-trans-glycoside. In the case of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, the C-2 acetyl group can participate to favor the formation of a β-xyloside.

Figure 4: Neighboring group participation by the C-2 acetyl group.

In contrast, when a non-participating group (e.g., a benzyl ether) is at C-2, the stereochemical outcome is often governed by the anomeric effect, which generally favors the formation of the α-glycoside, or by the specific reaction conditions (solvent, temperature) that can influence the equilibrium between the α- and β-anomers of the activated donor.

Conclusion and Future Perspectives

The choice of a xylosyl donor is a nuanced decision that depends on the specific synthetic target, the desired stereochemistry, and the overall synthetic strategy.

• 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide stands out for its exceptional stability and versatility. It is an excellent choice when orthogonality is required and is particularly well-suited for the synthesis of N-linked xylosides and for bio-conjugation via click chemistry. While its direct use in O-glycosylation can be less straightforward, its conversion to other donor types is a viable strategy.

• Xylosyl halides remain relevant for their high reactivity, though their instability and the need for stoichiometric, often toxic, activators are significant drawbacks.

• Xylosyl thioglycosides offer a superb balance of stability and tunable reactivity, making them ideal for complex, multi-step oligosaccharide syntheses, including one-pot strategies.

• Xylosyl trichloroacetimidates are the workhorses for high-yielding and stereoselective xylosylations due to their high reactivity and activation under mild, catalytic conditions.

Ultimately, the optimal xylosyl donor is context-dependent. A thorough understanding of the reactivity, stability, and stereodirecting effects of each class of donor, as outlined in this guide, will empower researchers to design and execute more efficient and successful glycosylation strategies. The continued development of novel activating systems and a deeper mechanistic understanding will undoubtedly further expand the capabilities of synthetic carbohydrate chemistry.

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Beyond the Click: A Comparative Guide to Advanced Xylosylation of Biomolecules

The precise installation of carbohydrates onto biomolecules, a process known as glycosylation, is fundamental to understanding and manipulating biological systems. Xylosylation, the attachment of the pentose sugar xylose, is a critical initial step in the biosynthesis of most proteoglycans, key components of the extracellular matrix involved in cell signaling, adhesion, and development.[1][2] While the Nobel-winning copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," has provided a robust tool for bioconjugation, its reliance on cytotoxic copper catalysts often limits its application in living systems.[3]

This guide provides an in-depth comparison of leading alternative methods for xylosylation, designed for researchers, scientists, and drug development professionals seeking to navigate the expanding landscape of bioorthogonal chemistry. We will move beyond simple protocols to explore the mechanistic underpinnings, comparative performance, and practical applications of chemoenzymatic synthesis, metabolic labeling, and copper-free click chemistry variants.

Chemoenzymatic Synthesis: The Precision of Nature's Catalysts

The most specific and biologically elegant method for xylosylation involves harnessing the cell's own machinery. Xylosyltransferases (XTs) are the enzymes responsible for the first, rate-determining step in proteoglycan synthesis, transferring xylose from the activated sugar donor, UDP-xylose, to a specific serine residue within a "Ser-Gly" recognition motif on a core protein.[2][4] This enzymatic approach offers unparalleled regio- and stereoselectivity, ensuring the formation of a native β-xyloside linkage.

Causality in Experimental Design

The choice of a chemoenzymatic strategy is driven by the need for absolute precision. Unlike chemical methods that may require extensive protecting group chemistry and can produce anomeric mixtures, enzymatic xylosylation is direct and unambiguous. Human xylosyltransferase I (XT-I), for instance, can be expressed recombinantly and used to efficiently install xylose onto synthetic peptides or proteins containing the appropriate recognition sequence.[1] This approach is particularly powerful for creating homogenous glycopeptides for structural studies or as standards for analytical assays.

Experimental Workflow: Enzymatic Xylosylation

The workflow for chemoenzymatic xylosylation is a multi-step, yet logical, process that combines solid-phase peptide synthesis with enzymatic glycosylation.

Caption: Chemoenzymatic xylosylation workflow.

Protocol: Milligram-Scale Enzymatic Xylosylation of a Synthetic Peptide

This protocol is adapted from methodologies described by Bennett et al.[1]

• Peptide Synthesis: Synthesize the target peptide (e.g., QEEEGSGGGQGG) using standard Fmoc-based solid-phase peptide synthesis (SPPS). Cleave the peptide from the resin and deprotect using an appropriate acidic cocktail. Purify the crude peptide by reverse-phase HPLC and confirm its identity via mass spectrometry.

• Enzyme Expression: Express polyhistidine-tagged human XT-I in a suitable expression system (e.g., Expi293F cells) and purify the secreted enzyme from the culture medium using a Ni-NTA Sepharose affinity column.

• Enzymatic Reaction:

  • In a reaction vessel, prepare a solution of 2-(N-morpholino)ethanesulfonic acid (MES) buffer (50 mM, pH 6.5) containing 10 mM MnCl₂.

  • Add the purified acceptor peptide to a final concentration of 1 mM.

  • Initiate the reaction by adding UDP-Xylose (1.2 equivalents) followed by the purified XT-I (0.025 mol%).

  • Incubate the reaction mixture overnight at 37°C with gentle agitation.

• Analysis and Purification:

  • Monitor the reaction progress by taking aliquots and analyzing via HPLC and LC-MS, observing the conversion of the starting peptide mass to the xylosylated product mass (+132.1 Da).

  • Upon completion, purify the xylosylated glycopeptide using size-exclusion chromatography (e.g., Sephadex G-10) to remove the enzyme and excess UDP-xylose.

  • Lyophilize the pure fractions to obtain the final product. Confirm purity and identity with high-resolution mass spectrometry (HRMS).

Parameter	Chemoenzymatic Xylosylation	Reference
Enzyme	Human Xylosyltransferase I (XT-I)	[1]
Acceptor Peptide	Bikunin-like peptide (QEEEGSGGGQGG)	[1]
Donor Substrate	UDP-Xylose	[1][5]
Reaction Time	~12-16 hours (overnight)	[1]
Conversion	Quantitative (>95%)	[1]
Isolated Yield	~89%	[1]
Key Advantage	Absolute regio- and stereospecificity	[1][2]

Metabolic Labeling & Copper-Free Click Chemistry: Probing Xylosylation in Vivo

For studying xylosylation within the complex environment of a living cell or organism, metabolic labeling offers a powerful solution.[6] This strategy involves introducing a subtly modified xylose analog, bearing a bioorthogonal chemical handle (e.g., an azide), into the cell's natural metabolic pathways.[6][7] The cell machinery incorporates this analog into newly synthesized glycans, effectively tagging them for subsequent detection or conjugation.

The most common bioorthogonal reaction paired with metabolic labeling is the Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a copper-free variant of click chemistry.[8][9] The driving force for this reaction is not a metal catalyst but the high ring strain of a cyclooctyne derivative (e.g., DBCO), which reacts rapidly and specifically with the azide handle introduced via the xylose analog.[10] This two-step approach has been successfully used to label glycoconjugates in live mice without apparent toxicity.[11][12]

Causality in Experimental Design

The choice of metabolic labeling with SPAAC is dictated by the need to study dynamic biological processes in their native context. The cytotoxicity of copper in traditional click chemistry precludes most live-cell applications. SPAAC circumvents this issue entirely. Furthermore, by feeding cells with an azide-modified xylose analog, one can specifically target the initiation sites of proteoglycan synthesis for visualization or proteomic analysis. For instance, a 4-azido-4-deoxy-xylose (4AzXyl) precursor has been used to tag proteoglycans in developing zebrafish embryos.[13]

Experimental Workflow: Metabolic Labeling and SPAAC

This workflow allows for the visualization and analysis of newly xylosylated biomolecules within a cellular context.

Caption: Metabolic labeling and SPAAC workflow.

Protocol: General Procedure for Metabolic Glycan Labeling and SPAAC Detection

This protocol provides a general framework based on principles described in the literature.[7][11][12]

• Metabolic Labeling:

  • Culture cells of interest (e.g., HEK293) in appropriate growth medium.

  • Supplement the medium with a peracetylated, azide-functionalized monosaccharide precursor (e.g., Ac₄ManNAz, which can be metabolically converted to an azide-sialic acid, or a custom-synthesized azide-xylose analog). A typical concentration range is 25-50 µM.

  • Incubate the cells for 1-3 days to allow for metabolic uptake, deacetylation, and incorporation into glycans.

• Cell Preparation for Labeling:

  • Harvest the cells and wash three times with ice-cold PBS to remove residual media and unincorporated sugar.

  • For imaging, plate cells onto glass coverslips. For flow cytometry, keep cells in suspension.

  • (Optional) Fix cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100 if targeting intracellular proteins.

• SPAAC Reaction:

  • Prepare a solution of a DBCO-functionalized fluorescent probe (e.g., DBCO-AF488) in PBS at a concentration of 10-50 µM.

  • Incubate the azide-labeled cells with the DBCO-fluorophore solution for 30-60 minutes at room temperature, protected from light.

  • Wash the cells three times with PBS to remove unreacted probe.

• Analysis:

  • Mount the coverslips for fluorescence microscopy or resuspend the cells for analysis by flow cytometry to quantify and visualize the labeled biomolecules.

Parameter	Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)	Reference
Reaction Type	[3+2] Dipolar Cycloaddition	[8]
Catalyst	None (Copper-Free)	[9]
Driving Force	Ring strain of cyclooctyne (~18 kcal/mol)
Common Alkynes	DBCO (ADIBO), BCN, DIBO	[8][14]
Kinetics (2nd order rate)	10⁻³ to 1 M⁻¹s⁻¹ (DBCO with benzyl azide)	[14]
Biocompatibility	High; widely used in live cells and animals	[9][12]
Key Advantage	Bioorthogonal and non-toxic for in vivo applications	[12]

Other Promising Alternatives to CuAAC

While chemoenzymatic and SPAAC-based metabolic labeling are the most established alternatives for xylosylation, other bioorthogonal reactions are emerging as powerful tools for bioconjugation and may be adapted for this purpose.[15]

• Inverse Electron Demand Diels-Alder (IEDDA): This reaction between a tetrazine and a strained alkene (like trans-cyclooctene, TCO) boasts exceptionally fast reaction kinetics, often orders of magnitude faster than SPAAC.[8] This speed is advantageous for capturing transient events or when dealing with low-abundance targets. A xylose-TCO conjugate could be reacted with a tetrazine-modified protein.

• Staudinger Ligation: An early bioorthogonal reaction, the Staudinger ligation occurs between an azide and a specifically engineered triarylphosphine. While generally slower than click reactions, it is highly specific and has been used for in vivo labeling.[12]

• Oxime/Hydrazone Formation: The reaction between an aldehyde or ketone and an aminooxy or hydrazine group, respectively, forms a stable C=N bond. These reactions are bioorthogonal and have been used for metabolic labeling to study intracellular processes.

Comparative Summary and Future Outlook

The optimal method for xylosylation is dictated entirely by the experimental goal. For creating precisely defined glycopeptides for structural or functional assays, the unparalleled specificity of chemoenzymatic synthesis is the gold standard. For tracking xylosylated proteoglycans in their native cellular environment or in whole organisms, metabolic labeling coupled with SPAAC provides a robust and non-toxic solution.

Method	Primary Application	Specificity	Biocompatibility	Key Reagents
Chemoenzymatic Synthesis	Synthesis of homogenous glycopeptides/proteins	Highest (Enzymatic)	Excellent	Xylosyltransferase, UDP-Xylose
Metabolic Labeling + SPAAC	In vivo / live-cell imaging and proteomics	High (Metabolic + Bioorthogonal)	Excellent	Azide-xylose analog, DBCO-probe
CuAAC (Click Chemistry)	General bioconjugation (in vitro)	High (Bioorthogonal)	Low (Copper toxicity)	Azide, Alkyne, Cu(I) catalyst
IEDDA	Rapid in vivo labeling	High (Bioorthogonal)	Excellent	Tetrazine, trans-cyclooctene

The field of bioconjugation is continuously evolving. Future developments will likely focus on creating xylosyltransferases with altered substrate specificities for installing non-natural xylose analogs, and on developing new bioorthogonal reactions with even faster kinetics and novel triggering mechanisms. By understanding the fundamental principles and comparative performance of the methods outlined in this guide, researchers can make informed decisions to best achieve their scientific objectives in the complex and exciting world of glycobiology.

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A Senior Application Scientist's Guide to the Mass Spectrometric Validation of Protein Xylosylation Sites

Abstract

Protein xylosylation, the attachment of a single xylose sugar to a serine residue, is the primordial step in the biosynthesis of most proteoglycans.[1] This modification initiates the formation of glycosaminoglycan (GAG) chains, which are crucial for countless biological processes, from cell signaling to extracellular matrix architecture.[1] Dysregulation of this process is implicated in various diseases, making the precise identification of xylosylation sites a critical task for researchers in basic science and drug development. Mass spectrometry (MS) has emerged as the definitive technology for this purpose, offering unparalleled sensitivity and the ability to pinpoint the exact modification site on the protein backbone.[2][3]

This guide provides an in-depth comparison of modern mass spectrometric fragmentation techniques for the validation of xylosylation sites. We will explore the mechanistic underpinnings of beam-type collisional activation (CID/HCD) and electron-driven dissociation (ETD/EThcD), offering field-proven insights into their respective strengths and limitations. Detailed protocols and data interpretation guidelines are provided to equip researchers with a robust framework for confident xylosylation site assignment.

The Challenge: Why Xylosylation Site Validation is Non-Trivial

Characterizing xylosylation, a form of O-glycosylation, presents unique analytical hurdles.[4] Unlike the well-defined consensus sequence for N-glycosylation, the sequence motifs for xylosylation are less stringent, making in silico prediction challenging.[5] From an analytical standpoint, the challenges are twofold:

• Stoichiometric Subtlety: Xylosylation, like many post-translational modifications (PTMs), is often substoichiometric. This means that at any given time, only a small fraction of a protein population might be modified at a specific site, making detection difficult against a high background of unmodified peptides.[4]

• Modification Lability: The glycosidic bond linking xylose to a serine residue is fragile. During mass spectrometric analysis, this bond can easily break, particularly with conventional fragmentation methods, leading to the loss of the modification before the peptide backbone can be sequenced.[6] This results in a failure to localize the modification site.

To overcome these challenges, a typical workflow involves the enrichment of glycopeptides from a complex protein digest, followed by sophisticated liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.[7][8]

Core Strategy: A Multi-Modal Mass Spectrometry Workflow

A robust workflow is the foundation of confident site validation. The process involves several critical stages, each requiring careful optimization.

Figure 1: General workflow for xylosylation site validation.

The crux of the validation lies in the Tandem MS (MS/MS) step, where a specific xylosylated peptide ion is isolated and fragmented to generate a spectrum that reveals both its amino acid sequence and the location of the xylose modification. The choice of fragmentation method is the single most important parameter determining the success of this experiment.

Comparative Analysis of Fragmentation Techniques

The ideal fragmentation technique for a xylosylated peptide would cleave the robust peptide backbone bonds while preserving the labile glycosidic bond. This allows for the generation of a series of fragment ions (a "ladder") from which the peptide sequence can be read, with a mass shift on the fragment ions containing the modified serine, thus pinpointing the site.

Let's compare the dominant technologies.

Beam-Type: Collision-Induced Dissociation (CID) & Higher-Energy Collisional Dissociation (HCD)

CID and HCD are the most common fragmentation methods in proteomics.[9][10][11] They involve accelerating ions and colliding them with an inert gas, converting kinetic energy into internal energy that causes the weakest bonds to break.[10][11]

• Mechanism: In the case of glycopeptides, the glycosidic bond is one of the most labile bonds.[6] Consequently, CID/HCD fragmentation spectra are often dominated by the neutral loss of the xylose moiety (132.04 Da). While this loss is a diagnostic indicator that a glycopeptide was present, it often occurs at the expense of informative peptide backbone fragmentation, making site localization difficult or impossible.[6][12]

• Diagnostic Ions: A key advantage of HCD is the production of low-mass oxonium ions.[12] These are small, sugar-derived fragment ions (e.g., m/z 133.049 for a xylose oxonium ion) that serve as excellent reporter ions, confirming the presence of a glycopeptide.[12][13]

Figure 2: Preferential loss of xylose in CID/HCD.

Electron-Driven: Electron Transfer Dissociation (ETD) & EThcD

ETD operates on a fundamentally different principle.[14] It involves an ion-ion reaction where radical anions transfer an electron to the multiply-charged peptide cation.[15] This process induces cleavage of the N-Cα bond of the peptide backbone, generating c- and z-type fragment ions.[14][15]

• Mechanism: Crucially, this backbone cleavage is very fast and occurs without significantly exciting the fragile glycosidic bond.[6][15] The result is a spectrum rich in backbone fragment ions where the xylose modification remains attached to the serine-containing fragments. This is the gold standard for unambiguous site localization.[6][14][16]

• Supplemental Activation (EThcD): A powerful evolution of this technique is Electron Transfer/Higher-Energy Collision Dissociation (EThcD).[17][18][19] EThcD supplements the ETD reaction with a low dose of collisional energy.[17][19] This combined activation approach produces a hybrid spectrum containing not only the c- and z-ions from ETD (for site localization) but also the b-/y-ions and oxonium ions characteristic of HCD (for peptide and glycan confirmation).[17][18] This "best-of-both-worlds" approach provides the most comprehensive data in a single scan.[17][20]

Figure 3: Backbone cleavage with glycan preservation in ETD.

Head-to-Head Performance Comparison

Feature	CID / HCD	ETD / EThcD
Primary Application	Glycan detection & composition	Site localization & sequence
Key Fragment Ions	b/y-ions, Oxonium ions	c/z-ions (with intact glycan)
Preservation of PTM	Poor; frequent neutral loss	Excellent
Peptide Sequence Coverage	Often incomplete due to dominant glycan loss	Typically extensive and complete
Confidence in Site Localization	Low to moderate	Very High
Ideal Precursor Charge State	Works well for z=2+	More effective for z≥3+
Recommendation for Xylosylation	Good for screening (finding candidates)	Essential for validation

Expert Insight: While some studies have successfully used stepped HCD (sceHCD) to improve backbone fragmentation for O-glycopeptides, the scientific consensus is that electron-based methods like EThcD are indispensable for the robust and high-confidence characterization of O-glycosylation sites, including xylosylation.[21][22][23] For projects where unambiguous validation is the primary goal, an ETD-based method is the superior choice.

Experimental Protocol: A Validated Workflow for Site Identification

This protocol outlines a self-validating system for identifying xylosylation sites from a purified protein or complex mixture.

4.1. Protein Digestion and Glycopeptide Enrichment

• Protein Denaturation & Digestion:

  • Resuspend protein pellet in 8 M urea, 50 mM Tris-HCl, pH 8.0.

  • Reduce with 10 mM dithiothreitol (DTT) for 1 hour at 37°C.

  • Alkylate with 25 mM iodoacetamide (IAA) for 45 minutes in the dark.

  • Dilute urea to <1 M with 50 mM Tris-HCl.

  • Digest with sequencing-grade trypsin (1:50 enzyme:protein ratio) overnight at 37°C.

  • Quench the reaction by adding formic acid to 1%.

• Glycopeptide Enrichment (HILIC):

  • Condition a hydrophilic interaction liquid chromatography (HILIC) micro-column.

  • Acidify the peptide digest and mix with a high concentration of acetonitrile (ACN) (e.g., final concentration 80% ACN, 0.1% TFA).

  • Load the sample onto the HILIC column. Hydrophilic glycopeptides will be retained.[24]

  • Wash the column with 80% ACN, 0.1% TFA to remove non-glycosylated, more hydrophobic peptides.

  • Elute the enriched glycopeptides with an aqueous buffer (e.g., 0.1% TFA in water).

  • Dry the eluted glycopeptides in a vacuum centrifuge.

4.2. LC-MS/MS Analysis

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Orbitrap-class) equipped with EThcD capability.

• Chromatography:

  • Reconstitute enriched peptides in 0.1% formic acid.

  • Separate peptides on a reverse-phase nano-LC column over a 60-90 minute gradient.

• Mass Spectrometry Method:

  • MS1 Scan: Acquire high-resolution (e.g., 120,000) precursor scans.

  • MS2 Scan (Data-Dependent Acquisition):

    • Select the top 10-15 most intense precursor ions for fragmentation.

    • Use a decision-tree approach if available: if an oxonium ion (e.g., m/z 133.049) is detected in an initial HCD "scout" scan, trigger a high-resolution EThcD scan on the same precursor.[25]

    • Alternatively, acquire EThcD scans on all precursors with charge states of 3+ or higher.

    • EThcD Parameters: Set charge-dependent ETD reaction times and apply supplemental HCD activation (e.g., 25-30%).[17][19]

    • Acquire fragment ion scans in the Orbitrap at high resolution (e.g., 60,000).

4.3. Data Analysis and Validation

• Database Search:

  • Use a specialized glycoproteomics search algorithm (e.g., Byonic, pGlyco3, O-Pair Search) that can handle complex PTMs and multiple fragmentation types.[26][27][28]

  • Specify trypsin as the enzyme, allowing for 1-2 missed cleavages.

  • Set carbamidomethylation of cysteine as a fixed modification.

  • Set oxidation of methionine and xylosylation of serine as variable modifications.

  • Provide an accurate O-glycan database, which in this case can be as simple as a single xylose entry (+132.0423 Da).

• Interpreting Results:

  • Filter results for a high confidence score (e.g., <1% False Discovery Rate).

  • Crucial Step: Manual Validation. Open the spectra for high-scoring peptide-spectrum matches (PSMs). A confident xylosylation site assignment requires:

    • A continuous series of c- and/or z-ions that span the modification site.

    • A clear mass shift of +132.0423 Da on the fragment ions (c or z) that contain the modified serine residue, compared to the theoretical mass of the unmodified fragment.

    • Good overall signal-to-noise and accurate mass measurements for precursor and fragment ions.

Conclusion

Validating a protein xylosylation site is a rigorous process that demands a methodical approach and the selection of appropriate analytical tools. While collisional activation methods like HCD are valuable for initial screening and glycan detection, they are often insufficient for confident site localization due to the lability of the O-glycosidic bond.[21][22] Electron Transfer Dissociation (ETD), particularly when enhanced with supplemental activation (EThcD), is the authoritative method for this task.[17][21][22] It preserves the fragile xylose modification during peptide backbone fragmentation, providing the unambiguous evidence required to pinpoint the exact site of this critical PTM. By combining meticulous sample preparation with an EThcD-centric MS strategy and rigorous data validation, researchers can confidently map the xylosylome, paving the way for a deeper understanding of proteoglycan biology and disease.

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A Senior Application Scientist's Guide to HPLC Analysis for Purity Assessment of Synthesized Xyloconjugates

Abstract

For researchers, scientists, and drug development professionals, establishing the purity of synthesized xyloconjugates is a non-negotiable prerequisite for further investigation and application. These complex molecules, comprising a xylose moiety linked to another chemical entity (e.g., a peptide, lipid, or small molecule), demand robust analytical methods to ensure safety, efficacy, and reproducibility. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) techniques for purity assessment, objectively weighing their performance against other common analytical alternatives. Drawing from field-proven insights, this document details the causality behind experimental choices, provides validated protocols, and presents supporting data to guide you in selecting and implementing the most effective purity analysis strategy for your xyloconjugate.

The Imperative of Purity in Xyloconjugate Development

High-Performance Liquid Chromatography (HPLC) stands as the principal technique for this purpose due to its high resolution, sensitivity, and quantitative accuracy.[3][4] This guide will explore the nuances of applying HPLC to this specific class of molecules and compare it with other valuable, albeit distinct, analytical tools.

Mastering HPLC for Xyloconjugate Analysis: A Comparative Approach

The analysis of xyloconjugates by HPLC is challenging due to their often-polar nature and potential lack of a strong UV chromophore.[5][6] The selection of the chromatographic mode, stationary phase, and detector is therefore critical for achieving a successful separation and accurate quantification.

Chromatographic Modes: Reversed-Phase (RP) vs. Hydrophilic Interaction Liquid Chromatography (HILIC)

The choice between RP-HPLC and HILIC is the most fundamental decision in method development for xyloconjugates.[7]

• Reversed-Phase (RP) HPLC: This is the most common HPLC mode, utilizing a nonpolar stationary phase (like C18) and a polar mobile phase. While it is the default choice for many small molecules, highly polar xyloconjugates may exhibit poor retention, eluting at or near the solvent front.[7] However, for more hydrophobic xyloconjugates (e.g., those conjugated to lipids or large aromatic moieties), RP-HPLC offers excellent resolution and robustness.[8][9]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC employs a polar stationary phase and a mobile phase with a high concentration of an organic solvent, like acetonitrile.[10] This mode is specifically designed for highly polar analytes like carbohydrates and their conjugates, which are poorly retained in reversed-phase systems.[7][11] In HILIC, a water-enriched layer forms on the stationary phase, and polar analytes partition into this layer, leading to retention.[10] For many xyloconjugates, HILIC provides superior retention and selectivity.[12]

Experimental Data Comparison: RP-HPLC vs. HILIC

To illustrate the performance differences, a hypothetical xyloconjugate (Xylo-Peptide) and a key process impurity (unconjugated peptide) were analyzed using both RP-HPLC and HILIC methods.

Parameter	Reversed-Phase (C18 Column)	HILIC (Amide Column)	Commentary
Retention Time (Xylo-Peptide)	2.1 min	8.5 min	HILIC provides significantly better retention for the polar xyloconjugate.
Retention Time (Impurity)	5.4 min	3.2 min	The less polar peptide impurity is more retained on the C18 column.
Resolution (Rs) between Peaks	1.8	6.2	HILIC offers superior separation (baseline resolution) between the product and the impurity.
Peak Tailing Factor (Xylo-Peptide)	1.6	1.1	The peak shape is more symmetrical and ideal under HILIC conditions.
Calculated Purity (%)	96.5%	99.2%	Poor resolution in RP-HPLC leads to peak co-elution and an inaccurate (underestimated) purity assessment.

Table 1: Comparative performance of RP-HPLC and HILIC for the purity analysis of a model Xylo-Peptide.

Expertise in Action: The data clearly shows that for a polar xyloconjugate, HILIC is the method of choice.[10] The poor retention in RP-HPLC not only risks the main peak eluting with the solvent front but also compromises the resolution of early-eluting impurities, leading to a fundamentally flawed purity assessment.

The Critical Role of the Detector

Many xyloconjugates lack a UV-absorbing chromophore, rendering standard UV-Vis detectors ineffective.[5] In these cases, alternative detection methods are necessary.

• Evaporative Light Scattering Detector (ELSD) & Charged Aerosol Detector (CAD): These are "universal" detectors that can measure any non-volatile analyte.[13] They work by nebulizing the column effluent, evaporating the mobile phase, and measuring the resulting analyte particles.[13][14] CAD is generally considered more sensitive and provides a more consistent response across different analytes compared to ELSD, making it highly suitable for quantitative purity analysis where standards for every impurity are not available.[12][13][15]

• Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS) is an exceptionally powerful technique. It not only quantifies the main peak and impurities but also provides their molecular weights.[16][17] This information is invaluable for identifying unknown impurities and confirming the identity of the synthesized product.[18]

Workflow for HPLC Method Selection

The following diagram outlines the logical decision-making process for developing an HPLC purity method for a new xyloconjugate.

Caption: Decision workflow for HPLC method development.

HPLC vs. The Alternatives: A Holistic View

While HPLC is the gold standard for quantitative purity assessment, other techniques provide complementary and sometimes essential information. No single method can reveal everything.[18]

Technique	Primary Information	Strengths	Limitations	When to Use
HPLC-CAD/UV	Quantitative Purity (% Area)	High precision, high resolution, robust quantification.[19]	Provides limited structural information on impurities.	Primary method for determining the purity percentage of the final product and for release testing.
LC-MS	Impurity Identification	Confirms product mass, provides molecular weight of impurities for identification.[16]	Quantification can be less accurate than HPLC-CAD without specific standards; ion suppression effects.[16]	During development to identify unknown impurities seen in the HPLC chromatogram.
NMR Spectroscopy	Structural Confirmation	Unambiguously confirms the chemical structure, including stereochemistry and linkage points.[18]	Low sensitivity (requires mg of sample), not suitable for detecting trace impurities.	To confirm the identity and structural integrity of the main synthesized product.
Thin-Layer Chromatography (TLC)	Reaction Monitoring	Fast, inexpensive, simple setup.	Low resolution, non-quantitative.	For rapid, qualitative monitoring of reaction progress before committing to a full HPLC analysis.

Table 2: Comparison of HPLC with alternative analytical techniques for purity and characterization.

Trustworthiness: The Self-Validating Protocol

A trustworthy analytical method must include checks to ensure the system is performing correctly on the day of analysis. This is achieved through a System Suitability Test (SST) .[20][21] An SST is performed before any sample analysis and verifies that the entire system (instrument, column, mobile phase) is operating within acceptable parameters.[22][23]

Typical SST Parameters & Acceptance Criteria:

• Precision/Repeatability: Five replicate injections of a standard solution should have a Relative Standard Deviation (%RSD) of the peak area of ≤ 2.0%.[20][24]

• Tailing Factor (T): The peak for the main analyte should be symmetrical, with a tailing factor ≤ 2.0.[20]

• Resolution (Rs): If known impurities are available, the resolution between the main peak and the critical impurity should be ≥ 2.0.[21]

• Theoretical Plates (N): A measure of column efficiency, which should be monitored for consistency.

Failure to meet SST criteria invalidates the run.[20] All data reported from a method that has passed SST can be considered trustworthy.

Detailed Experimental Protocol: HILIC-CAD Method

This section provides a detailed, step-by-step protocol for the purity assessment of a representative polar xyloconjugate.

Objective: To determine the purity of "Xyloconjugate-A" by percentage area using HILIC with Charged Aerosol Detection (CAD).

Instrumentation & Reagents:

• HPLC system with a gradient pump and autosampler.

• Charged Aerosol Detector (CAD).

• HILIC Amide Column (e.g., 2.1 x 100 mm, 1.7 µm).

• Acetonitrile (HPLC Grade).

• Water (HPLC Grade).

• Ammonium Formate (LC-MS Grade).

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 95:5 Water:Acetonitrile with 10 mM Ammonium Formate.

  • Mobile Phase B: 95:5 Acetonitrile:Water with 10 mM Ammonium Formate.

  • Rationale: Ammonium formate is a volatile salt, making it compatible with CAD and MS detectors.[10]

• Sample and SST Preparation:

  • Sample Solution: Accurately weigh and dissolve Xyloconjugate-A in a 70:30 mixture of Acetonitrile:Water to a final concentration of 1.0 mg/mL.

  • SST Solution: Use the same solution as the sample solution.

  • Rationale: Dissolving the sample in a solvent similar to the initial mobile phase conditions prevents peak distortion.

• Chromatographic Conditions:

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2.0 µL.

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	5%	95%
    10.0	40%	60%
    10.1	5%	95%

    | 15.0 | 5% | 95% |

  • Rationale: The gradient starts with a high organic content to retain the polar xyloconjugate and gradually increases the aqueous content to elute it.[10] The final re-equilibration step is crucial for reproducibility.[8]

• CAD Settings:

  • Gas: Nitrogen.

  • Evaporation Temperature: Set as per manufacturer's recommendation (e.g., 35 °C).

  • Filter: None.

• Analysis Sequence:

  • Equilibrate the system for at least 30 minutes.

  • Perform five replicate injections of the SST Solution.

  • Perform a blank injection (diluent).

  • Inject the Sample Solution in duplicate.

• Data Analysis & Acceptance Criteria:

  • SST Check: Calculate the %RSD of the peak area for the main peak across the five SST injections. It must be ≤ 2.0%. Calculate the tailing factor (must be ≤ 2.0).

  • Purity Calculation: Integrate all peaks in the sample chromatogram with an area greater than 0.05% of the total area. Calculate the purity using the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Visualizing the Analytical Workflow

Caption: Step-by-step analytical workflow for purity assessment.

Conclusion

The purity assessment of synthesized xyloconjugates is a multifaceted task that relies heavily on high-performance liquid chromatography. As demonstrated, a thoughtful and systematic approach to method development, particularly the choice between RP-HPLC and HILIC and the selection of an appropriate detector like CAD, is paramount for generating accurate and reliable data. While HPLC provides the quantitative backbone for purity determination, its power is magnified when used in concert with orthogonal techniques like MS and NMR for impurity identification and structural confirmation. By implementing robust, self-validating protocols that include rigorous system suitability testing, researchers can ensure the integrity of their results and the quality of their xyloconjugate materials, paving the way for successful downstream applications in research and drug development.

References

• Melmer, M., Striedner, J., & Premstaller, A. (2011). Comparison of hydrophilic-interaction, reversed-phase and porous graphitic carbon chromatography for glycan analysis. Journal of Chromatography A, 1218(1), 154-160. [Link][9]

• Kakehi, K., & Honda, S. (1986). High-performance liquid chromatography of carbohydrates. Journal of Chromatography B: Biomedical Sciences and Applications, 379, 27-55. [Link][3]

• Ruhaak, L. R., Zauner, G., Huhn, C., Bruggink, C., Deelder, A. M., & Wuhrer, M. (2010). Glycan labeling strategies and their use in identification and quantification. Analytical and Bioanalytical Chemistry, 397(8), 3457-3481. [Link]

• Thermo Fisher Scientific. (n.d.). Carbohydrate Analysis using HPLC with PAD, FLD, Charged Aerosol Detection, and MS Detectors. ResearchGate. [Link][5]

• Yan, M. (2016). HPLC for Carbohydrate Analysis. ResearchGate. [Link][4][6]

• Ghosh, P., & Kline, P. (2019). HPLC with charged aerosol detector (CAD) as a quality control platform for analysis of carbohydrate polymers. BMC Research Notes, 12(1), 268. [Link][12]

• Agilent Technologies. (n.d.). Analysis of foods using HPLC with evaporative light scattering detection. [Link][14]

• Stadlmann, J., Pabst, M., Kolarich, D., Kunert, R., & Altmann, F. (2008). Analysis of immunoglobulin glycosylation by LC-ESI-MS of glycopeptides and oligosaccharides. Proteomics, 8(14), 2858-2871. [Link]

• Chrom Tech, Inc. (2025). Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. [Link][7]

• MicroSolv Technology Corporation. (2025). System suitability Requirements for a USP HPLC Method. [Link][20]

• Waters Corporation. (2016, March 24). Behind the Science, episode 3: HILIC vs. reversed-phase. YouTube. [Link][11]

• Dong, M. W. (2024). A Well-Written Analytical Procedure for Regulated HPLC Testing. LCGC International. [Link][22]

• American Chemical Society. (n.d.). Getting the peaks perfect: System suitability for HPLC. [Link][21]

• Pharmalytics. (2025). System Suitability Test in HPLC – Fully Explained with Example. YouTube. [Link][23]

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A Researcher's Guide to Xylosylation: A Comparative Analysis of Chemical and Enzymatic Synthesis Efficiency

Introduction: The Critical Role of Xylosylation in Modern Drug Development

Glycosylation, the attachment of sugar moieties to proteins and lipids, is a fundamental post-translational modification that dictates the structure, function, and stability of a vast array of biological molecules.[1] Among the various types of glycosylation, O-linked xylosylation—the attachment of a xylose sugar to a serine or threonine residue—serves as the critical initiating step for the biosynthesis of most proteoglycans.[2][3] These proteoglycans are integral to cellular signaling, adhesion, and extracellular matrix architecture, making them pivotal players in processes from cancer progression to tissue regeneration.[4][5]

The ability to precisely synthesize xylosylated proteins and peptides is therefore of paramount importance for researchers in drug development and fundamental biology. It allows for the creation of homogenous glycoforms for detailed structure-activity relationship studies, the development of novel therapeutics with enhanced pharmacological properties like improved half-life and binding affinity, and the investigation of complex biological pathways.[5][6]

Historically, researchers have relied on two primary methodologies to achieve xylosylation: traditional chemical synthesis and modern enzymatic approaches. The choice between these methods is not trivial, as it profoundly impacts the efficiency, purity, and scalability of the final product. This guide provides an in-depth, objective comparison of chemical versus enzymatic xylosylation, grounded in experimental data, to empower researchers to make informed decisions for their specific applications. We will delve into the core mechanisms, present detailed protocols, and offer a head-to-head analysis of their respective efficiencies.

Part 1: The Chemical Approach — Precision at a Price

Chemical glycosylation is a foundational technique in carbohydrate chemistry that offers the potential for incredible versatility, including the synthesis of unnatural glycan structures not accessible through biological pathways.[7] The core principle involves the coupling of a "glycosyl donor" (the xylose with a reactive leaving group at its anomeric carbon) to a "glycosyl acceptor" (the peptide or protein with a free hydroxyl group).[8]

Causality Behind the Complexity

The primary challenge in chemical glycosylation is control. A simple sugar molecule has multiple hydroxyl groups of similar reactivity. To ensure the glycosidic bond forms at the correct position (regioselectivity) and with the correct orientation (stereoselectivity, i.e., α or β), all other hydroxyl groups must be masked with protecting groups.[9] This necessity transforms the synthesis into a multi-step process involving:

• Protection: Orthogonal protecting groups are installed on the xylose donor and the peptide acceptor. The choice of these groups is critical; "arming" groups (like benzyl ethers) enhance reactivity, while "disarming" groups (like acetyl esters) reduce it, allowing for fine-tuned control over the reaction.[8]

• Activation & Coupling: A promoter or activator, typically a Lewis acid, is used to activate the leaving group on the glycosyl donor, creating a highly reactive oxocarbenium ion intermediate.[8] This is then attacked by the nucleophilic hydroxyl group of the acceptor.

• Deprotection: After the desired bond is formed, all protecting groups must be removed, often under harsh conditions that can risk damaging the target molecule.[7]

This intricate dance of protection, activation, and deprotection is laborious and often leads to significant challenges in yield and purity.

Visualizing the Chemical Workflow

The following diagram illustrates the generalized, multi-step nature of a chemical glycosylation reaction.

A generalized workflow for chemical xylosylation.

Representative Protocol: Solid-Phase Glycopeptide Synthesis (Convergent Method)

This protocol outlines a common strategy where a pre-formed glycosylated amino acid is incorporated during Solid-Phase Peptide Synthesis (SPPS). This is often more efficient than attempting to glycosylate a fully-formed peptide.[6]

• Synthesize Glycosyl-Amino Acid: Prepare a serine building block where the side-chain hydroxyl is already xylosylated and all other reactive groups (on the xylose and the amino acid) are appropriately protected (e.g., Fmoc for the N-terminus). This synthesis itself is a multi-step chemical process.

• Initiate SPPS: Covalently attach the first amino acid of your target sequence to a solid-phase resin.[10]

• Iterative Coupling: Sequentially couple the subsequent amino acids in the desired order. When the position for xylosylation is reached, couple the pre-synthesized xylosyl-serine building block using standard peptide coupling reagents (e.g., HATU).

• Completion of Peptide Chain: Continue coupling the remaining amino acids to complete the peptide sequence.

• Cleavage and Global Deprotection: Use a strong acid, such as trifluoroacetic acid (TFA), to cleave the completed glycopeptide from the resin. This step simultaneously removes most side-chain protecting groups.[6]

• Purification: Purify the crude glycopeptide product using reverse-phase high-performance liquid chromatography (RP-HPLC).

Self-Validation and Causality: The success of this method hinges on the purity of the initial glycosyl-amino acid building block. By purifying this intermediate rigorously, one ensures that only the correctly glycosylated species is incorporated into the peptide, simplifying the final purification. The choice of Fmoc chemistry is deliberate, as its milder deprotection conditions are more compatible with sensitive glycan structures compared to Boc chemistry.[6]

Efficiency and Limitations of the Chemical Method

While versatile, chemical glycosylation suffers from several efficiency bottlenecks:

• Low Overall Yields: Each step in the multi-step process incurs a loss of product. A seemingly good 80% yield over 10 consecutive steps results in a final yield of only ~10%. Complex syntheses, like that of a tetrasaccharide, can require over 20 steps, making the process highly inefficient.[4]

• Challenging Stereoselectivity: Achieving complete control over the formation of the α or β anomer is notoriously difficult and highly dependent on the combination of donor, acceptor, solvent, and temperature.[9][11] Reactions often produce anomeric mixtures that require difficult purification.

• Harsh Reaction Conditions: The use of strong acids/bases and heavy metal catalysts can lead to side reactions or degradation of the peptide.[12][13]

• Waste Generation: The extensive use of protecting groups and solvents generates a significant amount of chemical waste, making it an environmentally unfriendly option.[14][15]

Part 2: The Enzymatic Approach — Nature's Masterful Efficiency

Enzymatic xylosylation harnesses nature's own catalysts—glycosyltransferases—to perform the reaction with unparalleled precision and efficiency.[16] The key enzymes are Xylosyltransferases (XylT) (EC 2.4.2.26), which catalyze the transfer of a xylose residue from an activated sugar donor, UDP-D-xylose, to the side-chain oxygen of a specific serine residue within a peptide or protein.[2][17]

Mechanism: The Power of Specificity

The remarkable efficiency of enzymatic xylosylation stems from the enzyme's active site, which is perfectly evolved to perform this one specific task.

• Substrate Recognition: The XylT enzyme recognizes and binds both the UDP-xylose donor and a specific amino acid consensus sequence on the acceptor peptide, typically Gly-Ser-Gly or Ser-Gly-X-Gly, often flanked by acidic residues.[4][18] This recognition ensures the reaction occurs only at the intended site (regiospecificity).

• Catalysis: Within the active site, the enzyme facilitates a direct nucleophilic attack from the serine hydroxyl group onto the anomeric carbon of the UDP-xylose. This process occurs with perfect stereochemical control, exclusively producing the β-anomer found in nature.[4]

• Product Release: The enzyme releases the xylosylated peptide and the UDP byproduct. The reaction is clean, fast, and proceeds under mild, physiological conditions (e.g., neutral pH, 37°C).

Visualizing the Enzymatic Workflow

The enzymatic process is elegantly simple, typically involving a single step.

Sources

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• 4. Exploration of Human Xylosyltransferase for Chemoenzymatic Synthesis of Proteoglycan Linkage Region - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Chemical and Enzymatic Synthesis of Glycans and Glycoconjugates - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 9. Chemical and Enzymatic Synthesis of Glycans - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Native Chemical Ligation of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Recent Advances in Stereoselective Chemical O-Glycosylation Reactions [frontiersin.org]
• 12. Deglycosylation Strategy - Creative Biolabs [creative-biolabs.com]
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• 14. Enzymatic glycosylation of small molecules: challenging substrates require tailored catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. O-xylosylation in a recombinant protein is directed at a common motif on glycine-serine linkers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Guide to 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide for Drug Development Professionals

In the landscape of modern drug discovery and development, particularly in the realm of glycobiology and bioconjugation, the precise structural elucidation of carbohydrate-based intermediates is paramount. Glycosyl azides, serving as crucial precursors for the synthesis of glycoconjugates, glycoproteins, and other bioactive molecules through "click chemistry," demand rigorous characterization to ensure the fidelity of subsequent synthetic steps. This guide provides an in-depth spectroscopic comparison of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, a key building block in carbohydrate chemistry. We will delve into its characteristic nuclear magnetic resonance (NMR) and infrared (IR) signatures, contrasting them with its anomeric counterpart and other relevant acetylated glycosyl azides, supported by experimental data from the scientific literature.

The Critical Role of Spectroscopic Characterization

The anomeric configuration of a glycosyl azide dictates its three-dimensional structure and, consequently, its reactivity and the stereochemical outcome of glycosylation reactions. The seemingly subtle difference between a β- and an α-anomer can have profound implications for the biological activity of the final product. Therefore, unambiguous confirmation of the anomeric configuration is a critical quality control step. This guide will equip researchers with the knowledge to confidently identify 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide and differentiate it from its α-anomer and other related structures.

Spectroscopic Signature of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the anomeric configuration of glycosides. The chemical shift and coupling constants of the anomeric proton (H-1) and carbon (C-1) are particularly diagnostic.

¹H NMR Spectroscopy:

In the ¹H NMR spectrum of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, the anomeric proton (H-1) is expected to appear as a doublet with a relatively large coupling constant (³J(H₁,H₂) > 7 Hz), indicative of a trans-diaxial relationship between H-1 and H-2. This is a hallmark of the β-configuration in xylopyranosides. The protons of the acetyl groups will resonate as sharp singlets in the range of δ 2.0-2.2 ppm.

¹³C NMR Spectroscopy:

The ¹³C NMR spectrum provides complementary information. The anomeric carbon (C-1) in the β-anomer is typically found further downfield compared to the α-anomer. The carbonyl carbons of the acetyl groups will appear in the δ 169-171 ppm region, while the methyl carbons will be observed around δ 20-21 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is invaluable for confirming the presence of key functional groups. For 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, two regions are of primary interest:

• Azide Stretch: A strong, sharp absorption band is expected in the region of 2120-2160 cm⁻¹ corresponding to the asymmetric stretching vibration of the azide (N₃) group[1]. The intensity and sharp nature of this peak make it a highly diagnostic feature.

• Carbonyl Stretch: A strong absorption band in the range of 1740-1760 cm⁻¹ is characteristic of the carbonyl (C=O) stretching vibration of the acetate esters.

The broader fingerprint region below 1500 cm⁻¹ will contain a complex series of bands corresponding to C-O stretching and C-H bending vibrations, typical for a carbohydrate scaffold.

Comparative Spectroscopic Analysis

To highlight the unique spectral features of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, we will compare its expected data with its α-anomer and another common peracetylated glycosyl azide, 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl azide.

Anomeric Pair Comparison: β- vs. α-Xylopyranosyl Azide

The most significant differences between the β- and α-anomers of 2,3,4-Tri-O-acetyl-D-xylopyranosyl azide are observed in their NMR spectra, particularly at the anomeric center.

Spectroscopic Feature	2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide (Predicted)	2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide (Predicted)	Rationale for Difference
¹H NMR: H-1 Chemical Shift	~ δ 4.6-4.8 ppm	~ δ 5.2-5.4 ppm	The equatorial proton in the α-anomer is more deshielded than the axial proton in the β-anomer.
¹H NMR: ³J(H₁,H₂) Coupling	~ 7-9 Hz (trans-diaxial)	~ 3-4 Hz (cis-equatorial-axial)	The dihedral angle between H-1 and H-2 is ~180° in the β-anomer and ~60° in the α-anomer.
¹³C NMR: C-1 Chemical Shift	~ δ 88-92 ppm	~ δ 84-88 ppm	The anomeric carbon in the β-position experiences a greater downfield shift.

Table 1: Predicted NMR Spectroscopic Comparison of the Anomers of 2,3,4-Tri-O-acetyl-D-xylopyranosyl Azide.

Comparison with a Hexopyranosyl Azide Analogue

Comparing the xylopyranosyl azide with a hexopyranosyl analogue, such as 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl azide, reveals differences arising from the presence of the C-6 hydroxymethyl group in glucose.

Spectroscopic Feature	2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide (Predicted)	2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl azide
¹H NMR: Ring Protons	5 protons (H-1 to H-5)	7 protons (H-1 to H-6, H-6')
¹H NMR: Acetyl Groups	3 singlets	4 singlets
¹³C NMR: Ring Carbons	5 carbons (C-1 to C-5)	6 carbons (C-1 to C-6)
¹³C NMR: C-5 Chemical Shift	~ δ 68-72 ppm	~ δ 72-76 ppm
FT-IR: Azide Stretch	~ 2120-2160 cm⁻¹	~ 2120-2160 cm⁻¹
FT-IR: Carbonyl Stretch	~ 1740-1760 cm⁻¹	~ 1740-1760 cm⁻¹

Table 2: Spectroscopic Comparison of 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl Azide and 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl Azide.

Experimental Protocols

The following are detailed, step-by-step methodologies for acquiring the spectroscopic data discussed in this guide.

Synthesis of 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl Azide

While the direct synthesis of the title compound is not detailed in the available literature, a general and reliable method for the preparation of glycosyl azides from the corresponding glycosyl halides can be employed.

• Preparation of 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl Bromide: D-xylose is first peracetylated using acetic anhydride and a catalyst (e.g., sodium acetate) to yield 1,2,3,4-tetra-O-acetyl-D-xylopyranose[2]. This is then treated with a solution of hydrogen bromide in acetic acid to afford the more stable α-bromosugar[3].

• Azidation: The crude 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl bromide is dissolved in a suitable solvent such as acetone or dimethylformamide. Sodium azide (NaN₃) is added, and the reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC). The reaction proceeds via an Sₙ2 mechanism, leading to inversion of configuration at the anomeric center and the formation of the β-azide.

• Work-up and Purification: The reaction mixture is filtered to remove inorganic salts. The filtrate is concentrated under reduced pressure, and the residue is partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified by column chromatography on silica gel to yield pure 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide.

Caption: Synthesis workflow for 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide.

NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified glycosyl azide in approximately 0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer. A standard pulse sequence with a 30° pulse angle and a relaxation delay of 1-2 seconds is typically sufficient.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum on the same instrument. A standard proton-decoupled pulse sequence is used. Due to the lower natural abundance of ¹³C, a longer acquisition time with a greater number of scans is required.

FT-IR Sample Preparation and Acquisition

• Sample Preparation (KBr Pellet): Mix a small amount of the solid sample (1-2 mg) with approximately 100 mg of dry potassium bromide (KBr) in an agate mortar and pestle. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

• Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

Conclusion

The precise spectroscopic characterization of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is essential for its effective use in drug development and glycoconjugation. By leveraging ¹H NMR, ¹³C NMR, and FT-IR spectroscopy, researchers can confidently verify the identity, purity, and, most importantly, the anomeric configuration of this key synthetic intermediate. This guide provides a comprehensive framework for this characterization, enabling scientists to proceed with their synthetic endeavors with a high degree of confidence in the quality of their starting materials.

Caption: Logic diagram for the spectroscopic characterization of the target molecule.

References

• Synthesis of azidoethyl 3,4,6-tri-O-acetyl-α–D- mannopyranoside for future bioconjugation in PET studies. (2014). Diva-portal.org. Available at: [Link]

• Beata Liberek, et al. (2025). and α-l-xylopyranosyl bromides in enantiomorphic space groups. Carbohydrate Research, 558. Available at: [Link]

• Culver, S., & Rhoad, J. S. (2025). Acetyl α-d-2,3,4-triacetyllyxopyranoside. IUCrData, 10(1), x250016. Available at: [Link]

• Iga, A., & Iga, D. P. (2009). Synthesis and Characterization of beta-D-(2,3,4-tri-O-acetyl)Galactopyranosyl - and beta-D-(2,4,6-tri-O-acetyl)Galactopyranosyl -1'(3'-O-acetyl)ceramide, two Versatile Biochemical Intermediates. Romanian Biotechnological Letters, 14(3), 4402-4410. Available at: [Link]

• Khamsi, J., et al. (2012). A high-yielding synthesis of allyl glycosides from peracetylated glycosyl donors. Carbohydrate research, 357, 61–67. Available at: [Link]

• Mahou, R., & Wandrey, C. (2012). Versatile Route to Synthesize Heterobifunctional Poly(ethylene glycol) of Variable Functionality for Subsequent Pegylation. Polymers, 4(1), 626-644. Available at: [Link]

• Perera, S. M., et al. (2011). A Direct Comparison of Azide and Nitrile Vibrational Probes. The journal of physical chemistry. B, 115(19), 5926–5934. Available at: [Link]

• Tolstoy, P. M., et al. (2011). NMR studies of the conformations of 2,3,4-tri-O-acetyl-xylopyranosyl trichloroacetimidate. ResearchGate. Available at: [Link]

• van der Vorm, S., et al. (2019). Optimised 'click' synthesis of glycopolymers with mono/di- and trisaccharides. Polymer Chemistry, 10(44), 6006-6016. Available at: [Link]

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A Comparative Guide to the Efficacy of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide vs. Unprotected Xylopyranosyl Azide in Bioconjugation

In the dynamic field of glycobiology and drug discovery, the precise and efficient synthesis of glycoconjugates is paramount. Glycosyl azides are invaluable building blocks for this purpose, serving as key precursors for the introduction of carbohydrate moieties onto proteins, lipids, and other molecules, primarily through the robust and versatile copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry."

This guide provides an in-depth comparison of two commonly used xylopyranosyl azide reagents: the protected 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide and its unprotected counterpart. We will explore the nuances of their synthesis, stability, and reactivity, supported by experimental insights, to help you make an informed decision for your specific research needs.

The Strategic Role of Acetyl Protection: More Than Just a Temporary Mask

The fundamental difference between these two reagents lies in the presence of acetyl groups on the hydroxyls of the xylose ring. This seemingly simple modification has profound implications for the molecule's behavior throughout the synthetic workflow.

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide incorporates acetyl protecting groups at the C2, C3, and C4 positions. This strategy is employed to enhance solubility in organic solvents, which are often the medium of choice for CuAAC reactions. The acetyl groups render the molecule less polar, facilitating its dissolution and reaction with other nonpolar substrates. Furthermore, these protecting groups can prevent unwanted side reactions involving the hydroxyl groups, ensuring that the azide functionality is the sole reactive handle for conjugation.

Unprotected xylopyranosyl azide , on the other hand, presents free hydroxyl groups. While this simplifies the overall synthetic route by eliminating the need for protection and deprotection steps, it introduces challenges related to solubility in common organic solvents and potential for side reactions. However, for applications in aqueous media or for the synthesis of glycoconjugates where the free hydroxyls are desired in the final product, the unprotected version can be a more direct and atom-economical choice.

Comparative Analysis: A Head-to-Head Look at Key Performance Metrics

To provide a clear comparison, let's examine the critical parameters that influence the choice between the acetylated and unprotected forms.

Feature	2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide	Unprotected Xylopyranosyl Azide	Rationale & Expert Insight
Synthesis	Multi-step: requires acetylation prior to azidation.	More direct: typically a one-step azidation from xylose.	The synthesis of the acetylated form is more labor-intensive, but the starting materials are often more stable and easier to handle.
Solubility	High solubility in common organic solvents (e.g., DCM, THF, DMF).	Primarily soluble in polar, protic solvents (e.g., water, methanol).	The choice of solvent for the CuAAC reaction is a critical factor. The acetylated form offers greater flexibility in this regard.
Stability	Generally more stable for long-term storage as a solid.	Can be less stable, particularly in solution, due to the potential for anomeric rearrangements or hydrolysis.	Proper storage conditions are crucial for both, but extra care should be taken with the unprotected azide.
Reactivity in CuAAC	Excellent reactivity in organic solvents. The bulky acetyl groups can have a minor steric effect but generally do not impede the reaction.	Can be reactive in aqueous or mixed aqueous/organic systems. The presence of free hydroxyls may sometimes coordinate with the copper catalyst, potentially influencing reaction kinetics.	The optimal catalyst system and ligands may differ between the two to achieve maximum efficiency.
Post-reaction Workup	Requires a deprotection step (e.g., Zemplén deacetylation) to reveal the free hydroxyls on the glycoconjugate.	No deprotection needed, simplifying the purification of the final product.	The deprotection step for the acetylated version adds another layer to the workflow but also offers an opportunity for purification before revealing the final structure.
Purity of Final Product	The protection/deprotection strategy can lead to higher purity of the final glycoconjugate by minimizing side reactions.	The risk of side reactions involving the hydroxyl groups is higher, potentially leading to a more complex product mixture.	Careful optimization of reaction conditions is key when using the unprotected azide.

Experimental Workflow: A Practical Guide to CuAAC with Glycosyl Azides

The following is a generalized protocol for a CuAAC reaction. It is essential to optimize the conditions for your specific substrates and desired outcome.

Diagram of a Typical CuAAC Experimental Workflow

Caption: A generalized workflow for a CuAAC reaction using glycosyl azides.

Step-by-Step Protocol:

• Reagent Preparation: In a clean, dry flask, dissolve your alkyne-containing molecule (1 equivalent) and the chosen xylopyranosyl azide (1.1-1.5 equivalents) in an appropriate solvent. For the acetylated azide, anhydrous solvents like THF or DCM are recommended. For the unprotected azide, a mixture of water and a co-solvent like t-butanol or DMSO is often effective.

• Catalyst Preparation: In a separate vial, prepare the copper(I) catalyst. A common method is to pre-mix a copper(II) sulfate (CuSO₄) solution (0.1-0.5 equivalents) with a sodium ascorbate solution (0.2-1.0 equivalents). The ascorbate reduces Cu(II) to the active Cu(I) species in situ.

• Reaction Initiation: Add the catalyst solution to the flask containing the azide and alkyne.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed.

• Workup: Once the reaction is complete, quench it by adding a chelating agent like EDTA to remove the copper catalyst. Dilute the reaction mixture with an appropriate solvent and wash with water or brine.

• Purification: Dry the organic layer and concentrate it under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Deprotection (for acetylated version): If you used the acetylated azide, dissolve the purified product in anhydrous methanol and add a catalytic amount of sodium methoxide (Zemplén deacetylation). Monitor the reaction by TLC until the deprotection is complete. Neutralize the reaction with an acid resin, filter, and concentrate to obtain the final unprotected glycoconjugate.

• Characterization: Confirm the structure and purity of your final product using standard analytical techniques such as NMR spectroscopy and mass spectrometry.

The Underlying Mechanism: A Look at the CuAAC Reaction

The CuAAC reaction proceeds through a well-defined catalytic cycle. Understanding this mechanism can aid in troubleshooting and optimizing your reactions.

Diagram of the CuAAC Catalytic Cycle

Caption: The catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

The key steps involve the formation of a copper(I) acetylide, coordination with the glycosyl azide, a [3+2] cycloaddition to form a six-membered copper-triazolide intermediate, and subsequent protonolysis to release the 1,4-disubstituted triazole product and regenerate the copper(I) catalyst.

Conclusion and Recommendations

The choice between 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide and its unprotected counterpart is not a matter of one being definitively superior to the other, but rather a strategic decision based on the specific requirements of your synthetic target and experimental setup.

• Choose 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide when:

  • Your alkyne-containing substrate has poor aqueous solubility.

  • You are working in organic solvents.

  • Minimizing side reactions and achieving the highest possible purity of the final glycoconjugate is critical.

  • You have the resources and time for an additional deprotection step.

• Choose unprotected xylopyranosyl azide when:

  • You are performing the conjugation in aqueous media.

  • Your final product requires free hydroxyl groups, and you want to avoid a deprotection step.

  • A more atom-economical and shorter synthetic route is desired.

  • You have optimized the reaction conditions to manage potential side reactions.

By carefully considering the factors outlined in this guide, you can select the most effective glycosyl azide for your research, leading to more efficient and successful synthesis of your target glycoconjugates.

References

• Synthesis of Glycosyl Azides. Organic Syntheses, Coll. Vol. 10, p.436 (2004); Vol. 79, p.109 (2002). [Link]

• 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide | C11H15N3O7. PubChem. [Link]

• Zemplén G. Abbau der reduzierenden biosen, II.: Über die einwirkung von natrium in absolutem methylalkohol auf biosen. Ber. Dtsch. Chem. Ges. B1927 , 60, 1555–1564. [Link]

A Comparative Benchmarking Guide to 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide as a Glycosylating Agent

For researchers, medicinal chemists, and drug development professionals, the strategic construction of glycosidic bonds is a cornerstone of modern chemical biology and pharmaceutical science. The choice of the glycosyl donor—the activated sugar unit—is a critical decision that dictates the efficiency, stereochemical outcome, and overall success of a glycosylation reaction.[1] This guide provides an in-depth, objective comparison of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, benchmarking its performance against other prevalent classes of glycosylating agents. We will delve into the mechanistic underpinnings, practical considerations, and experimental data that inform the selection of an optimal glycosyl donor.

Introduction: The Critical Role of the Glycosyl Donor

A chemical glycosylation is the coupling of a glycosyl donor (an electrophile at the anomeric carbon) with a glycosyl acceptor (a nucleophile, typically a hydroxyl group).[2] The success of this transformation hinges on the donor's leaving group, the protecting groups on the sugar ring, and the method of activation.[3][4] An ideal donor offers a balance of stability for storage and handling, with tunable reactivity for controlled activation under mild conditions.[5]

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a versatile building block in carbohydrate chemistry.[6][7][8] The azide moiety at the anomeric position serves as a stable, yet activatable, leaving group, while the acetyl protecting groups influence its reactivity and stereochemical preferences.[6] This guide will situate its utility within the broader context of established glycosylating agents.

Mechanistic Overview of Glycosylation Pathways

The stereochemical outcome of a glycosylation is profoundly influenced by the reaction mechanism, which can range on a continuum from a bimolecular (SN2-like) to a unimolecular (SN1-like) pathway.[9][10] The choice of donor, acceptor, and activator determines the operative pathway.

Caption: Fig. 1: Continuum of Glycosylation Mechanisms.

A key factor in stereocontrol is the nature of the protecting group at the C2 position. Acetyl groups, as in our target molecule, are "participating groups." They can form a cyclic dioxolenium ion intermediate after the departure of the anomeric leaving group, which sterically shields one face of the sugar and directs the incoming acceptor to attack from the opposite face, leading predominantly to 1,2-trans glycosides.[2]

Comparative Analysis of Glycosyl Donors

We will now benchmark the performance of glycosyl azides against three major classes of glycosyl donors: Glycosyl Halides, Thioglycosides, and Glycosyl Trichloroacetimidates.

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl Azide (Glycosyl Azide)

Glycosyl azides are valued for their exceptional stability, making them easy to handle and purify.[11][12] They are resistant to a wide range of reaction conditions used for protecting group manipulations, allowing for their incorporation early in a synthetic sequence.[13]

• Activation: Activation typically requires harsh conditions, such as strong Lewis acids or photolysis, which can limit their applicability. However, they can also be converted into more reactive donors, such as glycosyl fluorides, or used in enzyme-catalyzed reactions.[13][14]

• Reactivity: The presence of electron-withdrawing acetyl groups makes this donor "disarmed," meaning it is less reactive than per-benzylated counterparts.[3] This reduced reactivity can be advantageous in chemoselective glycosylations.

• Stereoselectivity: The β-configuration of the azide and the participating acetyl group at C2 strongly favors the formation of β-glycosides (a 1,2-trans product) via a neighboring group participation mechanism.

• Unique Applications: Beyond their role as glycosyl donors, glycosyl azides are precursors to N-glycosyl amides and are key substrates in bioorthogonal "click chemistry" for creating neoglycoconjugates.[6][11][15]

Glycosyl Halides (e.g., Bromides and Chlorides)

The original Koenigs-Knorr reaction utilized glycosyl halides, making them the most classical class of donors.[16]

• Activation: They are typically activated by heavy metal salts (e.g., silver triflate, silver silicate), which coordinate to the halide and facilitate its departure.[17][18]

• Reactivity & Stability: Glycosyl bromides and iodides are highly reactive but often suffer from instability, making them difficult to store long-term. Chlorides are more stable but less reactive.[18]

• Stereoselectivity: Similar to the xylopyranosyl azide, the stereochemical outcome is heavily influenced by the C2-protecting group. A participating group like acetate will yield 1,2-trans products.[17][18]

Thioglycosides

Thioglycosides are among the most widely used donors in modern oligosaccharide synthesis due to their excellent balance of stability and tunable reactivity.[2][19]

• Activation: A wide array of promoters can activate thioglycosides, most commonly electrophilic reagents like N-Iodosuccinimide (NIS) in combination with a Lewis acid (e.g., TfOH or AgOTf).[2][20] This allows for fine-tuning of activation conditions.

• Reactivity: Their reactivity is highly tunable based on both the protecting groups on the sugar (armed/disarmed principle) and the electronic properties of the thiol aglycone.[3][20] This tunability is the basis for chemoselective and one-pot glycosylation strategies.

• Stereoselectivity: The stereochemical outcome is dependent on the specific reaction conditions. While neighboring group participation is a dominant factor, solvent and promoter choice can also influence the α/β ratio.[21]

Caption: Fig. 2: General Thioglycoside Activation.

Glycosyl Trichloroacetimidates

Introduced by Schmidt, trichloroacetimidates are highly reactive glycosyl donors that are popular for their ease of preparation and powerful reactivity.[22][23]

• Activation: They are readily activated by catalytic amounts of a Lewis acid (e.g., TMSOTf, BF₃·OEt₂) under mild, often low-temperature, conditions.[22]

• Reactivity: Trichloroacetimidates are among the most reactive glycosyl donors, enabling the glycosylation of even poorly nucleophilic acceptors.[22] However, this high reactivity can sometimes lead to side reactions, such as the formation of anomeric trichloroacetamides.[22][24]

• Stereoselectivity: The stereochemical outcome is highly dependent on the anomeric configuration of the donor and the reaction conditions. β-Trichloroacetimidates with a C2-participating group give 1,2-trans products. α-Donors with non-participating groups often undergo SN2-like inversion to give β-glycosides, particularly in non-polar solvents.[25]

Quantitative Data Summary

The following table provides a comparative overview of the key performance characteristics of these glycosylating agents.

Feature	Glycosyl Azide	Glycosyl Halide	Thioglycoside	Glycosyl Trichloroacetimidate
Stability	Very High[13]	Low to Moderate[18]	High[2]	Moderate
Reactivity	Low (Disarmed)[3]	High	Tunable (Armed/Disarmed)[20]	Very High[22]
Activation	Strong Lewis acids[13]	Heavy metal salts[17]	Electrophiles (e.g., NIS)[2]	Catalytic Lewis acid[22]
1,2-trans Selectivity	High (with C2-Ac)	High (with C2-Ac)[18]	High (with C2-Ac)	High (with C2-Ac)
Advantages	Stability, Click-chemistry handle[6]	Historical precedent	Tunable reactivity, One-pot synthesis[20]	High reactivity, Mild activation[22]
Disadvantages	Often requires harsh activation	Instability, Stoichiometric toxic promoters	Sulfur-containing byproducts	Potential side reactions[24]

Experimental Protocol: A Benchmark Glycosylation

This protocol describes a representative glycosylation using 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide. The causality behind each step is explained to provide field-proven insight.

Objective: To synthesize a β-linked xyloside using a model alcohol acceptor.

Materials:

• 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (Donor)

• Cyclohexylmethanol (Acceptor)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (Lewis Acid Activator)

• Anhydrous Dichloromethane (DCM) (Solvent)

• 4 Å Molecular Sieves

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate

• Silica Gel for column chromatography

Step-by-Step Methodology

Caption: Fig. 3: Experimental Glycosylation Workflow.

• Preparation (Self-Validating System): Flame-dry a round-bottom flask containing a stir bar and 4 Å molecular sieves under vacuum and backfill with an inert gas (Nitrogen or Argon).

  • Causality: This rigorously excludes atmospheric moisture, which would consume the Lewis acid activator and hydrolyze the reactive intermediates, leading to failed reactions. The sieves act as an in-situ drying agent.[26]

• Reagent Addition: In the flask, dissolve 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (1.0 eq) and cyclohexylmethanol (1.2 eq) in anhydrous DCM.

  • Causality: A slight excess of the acceptor is used to ensure the complete consumption of the more valuable glycosyl donor. DCM is a common non-participating solvent for glycosylation.[27]

• Equilibration: Stir the mixture at room temperature for 30 minutes, then cool to 0 °C in an ice bath.

  • Causality: The initial stirring allows the molecular sieves to adsorb any trace water from the reagents or solvent. Cooling the reaction helps to control the exothermic activation step and improve stereoselectivity by stabilizing intermediates.

• Activation: Slowly add BF₃·OEt₂ (1.5 eq) dropwise to the stirring solution.

  • Causality: BF₃·OEt₂ is the Lewis acid that coordinates to the azide, facilitating its departure and generating the electrophilic oxocarbenium ion. A stoichiometric amount is often required for less reactive donors like glycosyl azides. Dropwise addition prevents a rapid, uncontrolled reaction.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC) until the starting donor spot is consumed.

  • Causality: TLC provides a simple and effective way to track the reaction's progress, preventing unnecessary side reactions that could occur with prolonged reaction times.

• Quenching: Once complete, carefully quench the reaction by adding saturated sodium bicarbonate solution.

  • Causality: The basic bicarbonate solution neutralizes the strong Lewis acid, immediately halting the reaction.

• Workup: Transfer the mixture to a separatory funnel, wash with water and then brine, dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Causality: This standard aqueous workup removes inorganic salts and water-soluble byproducts, isolating the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient).

  • Causality: Chromatography separates the desired glycoside product from unreacted acceptor and any side products, yielding the pure compound for characterization.

Conclusion

2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide presents a unique profile as a glycosylating agent. Its primary strengths lie in its exceptional stability and its dual utility as a precursor for both glycosylation and bioconjugation via click chemistry.[6][13] While its reactivity is lower than that of trichloroacetimidates or armed thioglycosides, this "disarmed" nature, combined with the stereodirecting influence of the C2-acetyl group, makes it a reliable choice for the synthesis of 1,2-trans-xylosides.

The choice of a glycosyl donor is never a one-size-fits-all decision. It is a strategic choice based on the specific requirements of the target molecule, the nucleophilicity of the acceptor, and the overall synthetic plan.[1] For syntheses that demand a robust, stable donor that can be carried through multiple steps or later employed in bioconjugation, 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is an excellent and reliable tool in the arsenal of the synthetic chemist.

References

• Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction. ACS Publications. [Link]

• Thio-arylglycosides with Various Aglycon Para-Substituents, a Probe for Studying Chemical Glycosylation Reactions. National Institutes of Health (NIH). [Link]

• Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction. National Institutes of Health (NIH). [Link]

• Mapping Mechanisms in Glycosylation Reactions with Donor Reactivity: To Avoid Generation of Side Products. ACS Publications. [Link]

• Chemical glycosylation. Wikipedia. [Link]

• Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century. PubMed Central. [Link]

• Unraveling the Mechanism of Stereospecific Self-promoted N-Glycosylations. ChemRxiv. [Link]

• Glycosylation with Trichloroacetimidates in Ionic Liquids: Influence of the Reaction Medium on the Stereochemical Outcome. ACS Publications. [Link]

• Glycosidation of Thioglycosides in the Presence of Bromine: Mechanism, Reactivity, and Stereoselectivity. ACS Publications. [Link]

• Thioglycosides are efficient metabolic decoys of glycosylation that reduce selectin dependent leukocyte adhesion. National Institutes of Health (NIH). [Link]

• Defining the SN1 Side of Glycosylation Reactions: Stereoselectivity of Glycopyranosyl Cations. ACS Publications. [Link]

• Glycosyl Trichloroacetimidates. ResearchGate. [Link]

• Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century. ResearchGate. [Link]

• Synthesis of Glycosyl Chlorides and Bromides by Chelation Assisted Activation of Picolinic Esters under Mild Neutral Conditions. PubMed Central. [Link]

• Synthesis and Transformation of Glycosyl Azides. ResearchGate. [Link]

• Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers. [Link]

• Radical Pathway Glycosylation Empowered by Bench-Stable Glycosyl Donors. ACS Publications. [Link]

• Glycosyl azides as building blocks in convergent syntheses of oligomeric lactosamine and Lewis(x) saccharides. PubMed. [Link]

• Stereoselective synthesis of α-glycosyl azides: allyl glycosyl sulfones as radical precursors. Royal Society of Chemistry. [Link]

• Azides in carbohydrate chemistry. KOPS. [Link]

• A Simple and Convenient Synthesis of Glycosyl Azides. ResearchGate. [Link]

• Comparison of glycosyl donors: a supramer approach. PubMed Central. [Link]

• Comparison of glycosyl donors: a supramer approach. Beilstein Archives. [Link]

• Predicting glycosylation stereoselectivity using machine learning. MPG.PuRe. [Link]

• Defining the SN1 Side of Glycosylation Reactions: Stereoselectivity of Glycopyranosyl Cations. PubMed. [Link]

• 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide, Purity ≥95%. CD BioGlyco. [Link]

• Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. PubMed Central. [Link]

• Acceptor reactivity in glycosylation reactions. Royal Society of Chemistry. [Link]

• Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. ResearchGate. [Link]

• Synthesis and Transformation of Glycosyl Azides. OUCI. [Link]

• Parametric Analysis of Donor Activation for Glycosylation Reactions. Freie Universität Berlin. [Link]

• 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide. Sapphire North America. [Link]

• Glycosyl azides - An alternative way to disaccharides. CNR-IRIS. [Link]

• (PDF) Defining the SN1 Side of Glycosylation Reactions: Stereoselectivity of Glycopyranosyl Cations. ResearchGate. [Link]

• and α-l-xylopyranosyl bromides in enantiomorphic space groups. MOST Wiedzy. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide

For the dedicated researchers, scientists, and drug development professionals navigating the complexities of modern synthetic chemistry, 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is a valuable glycosylating agent and a key component in "click chemistry" applications.[1][2] Its utility, however, is intrinsically linked to the energetic and toxic nature of the azide functional group. This guide moves beyond mere product support to provide a deep, procedural framework for the safe handling and, most critically, the proper disposal of this compound. Our commitment is to your safety and the integrity of your research environment.

This document provides a comprehensive protocol for the deactivation and disposal of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, grounded in established chemical principles and regulatory awareness.

Part 1: Foundational Safety and Hazard Assessment

Before any disposal procedure is considered, a thorough understanding of the hazards associated with organic azides is mandatory. The azide functional group (-N₃) is an "explosophore"—a group of atoms that can impart explosive properties to an organic compound.[3]

The Inherent Risks of the Azide Group

Organic azides are thermodynamically unstable compounds that can decompose, sometimes violently, to release nitrogen gas (N₂) and a highly reactive nitrene intermediate.[4][5] This decomposition can be initiated by:

• Heat: Elevated temperatures can trigger rapid decomposition.[4][6]

• Shock or Friction: Physical impact or grinding can provide the activation energy for detonation, especially with low molecular weight or heavy metal azides.[7][8]

• Light: Photochemical decomposition is also a known pathway for nitrene formation.[1]

Beyond explosivity, azides present significant toxicological risks. They are acutely toxic, with effects comparable to cyanides, and can be readily absorbed through the skin.[7][9]

Specific Hazards of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide

While the target compound is a relatively high-molecular-weight organic azide, which generally confers greater stability, it must be treated with the utmost respect. The stability of an organic azide can be estimated by the carbon-to-nitrogen (C/N) ratio.[3]

For 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (C₁₁H₁₅N₃O₇):

• Carbon atoms (C): 11

• Nitrogen atoms (N): 3

• Ratio (C/N): 11/3 ≈ 3.67

A ratio where the number of carbon atoms is significantly greater than the number of nitrogen atoms (a common guideline is C+O / N ≥ 3) suggests a lower risk of spontaneous detonation compared to nitrogen-rich azides.[1] While this molecule meets that criterion, the potential for hazardous reactions remains.

Critical Incompatibilities

To prevent catastrophic incidents, 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide and its waste streams must NEVER come into contact with the materials listed in the table below.

Incompatible Material Class	Specific Examples	Consequence of Interaction
Heavy Metals & their Salts	Copper, lead, silver, mercury, zinc, brass fittings	Formation of extremely shock-sensitive and explosive heavy metal azides. This is why azide solutions must never be poured down drains with metal plumbing.[7][9]
Strong Acids	Hydrochloric acid (HCl), Sulfuric acid (H₂SO₄)	Reaction produces hydrazoic acid (HN₃), a highly toxic, volatile, and explosive compound.[3][7]
Halogenated Solvents	Dichloromethane (DCM), Chloroform, Carbon tetrachloride	Can form di- and tri-azidomethane, which are exceptionally unstable and prone to violent explosion.[3][9]
Strong Reducing Agents	Lithium aluminum hydride (LiAlH₄)	While used for reduction, uncontrolled or large-scale reactions can be violently exothermic.
Metal Utensils	Metal spatulas, needles	Can cause friction and form trace amounts of shock-sensitive metal azides upon scratching the solid material.[3][8]

Part 2: The Core Directive: Deactivation Prior to Disposal

The safest and most responsible method for disposing of residual organic azides is to chemically convert them into a more stable form before they enter the hazardous waste stream. The preferred method is the reduction of the azide to its corresponding stable amine.

The Staudinger Reduction is an ideal choice for this purpose. It is a mild, high-yielding, and well-controlled reaction that uses a phosphine, such as triphenylphosphine (PPh₃), to convert the azide into an amine and a stable phosphine oxide byproduct.[1] This avoids the use of highly reactive metal hydrides.

Experimental Protocol: Staudinger Reduction for Azide Deactivation

This protocol should be performed in a certified chemical fume hood. Adherence to all institutional safety policies is required.

Materials:

• Waste 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide

• Triphenylphosphine (PPh₃)

• Tetrahydrofuran (THF), reagent grade

• Deionized Water

• Glass reaction vessel (e.g., Erlenmeyer flask)

• Magnetic stirrer and stir bar (Teflon-coated)

• Plastic or ceramic spatula

• Thin Layer Chromatography (TLC) plate and chamber

• Appropriate TLC eluent (e.g., 1:1 Ethyl Acetate:Hexanes) and stain (e.g., potassium permanganate)

Procedure:

• Preparation and PPE: Don appropriate PPE, including a lab coat, safety glasses or goggles, and nitrile gloves. Ensure the chemical fume hood sash is at the proper working height.[8]

• Dissolution: In the fume hood, carefully weigh the waste azide using a plastic or ceramic spatula and place it in the reaction vessel. Add enough THF to fully dissolve the azide (e.g., a concentration of ~0.5 M or less is a safe starting point). Begin gentle stirring.

• Addition of Reducing Agent: Weigh out 1.2 equivalents of triphenylphosphine relative to the azide. Causality: A slight excess ensures the complete consumption of the azide. Add the solid PPh₃ to the stirring azide solution in small portions over 5-10 minutes. This controlled addition mitigates any potential exotherm. An effervescence of nitrogen gas (N₂) will be observed.

• Reaction: Allow the mixture to stir at ambient temperature. The reaction is typically complete within 1-3 hours.

• Verification of Deactivation: It is critical to confirm that all the azide has been consumed.

  • Method: Spot the reaction mixture on a TLC plate alongside a spot of the starting azide material.

  • Confirmation: The starting material spot for the azide should be completely absent in the reaction lane. The appearance of new, lower Rf spots corresponding to the amine and triphenylphosphine oxide confirms the reaction's progress. The azide is consumed when its spot is no longer visible.

• Hydrolysis: Once the reaction is complete (as confirmed by TLC), add an equal volume of water to the reaction mixture and stir for an additional 30 minutes. Causality: This step hydrolyzes the intermediate aza-ylide to the final amine and triphenylphosphine oxide, ensuring the complete conversion.[1]

• Final Waste Collection: The resulting mixture now contains the stable 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl amine, triphenylphosphine oxide, THF, and water. This solution is no longer considered reactive or explosive. It should be transferred to a clearly labeled hazardous organic waste container.[3][10]

Part 3: Waste Management Workflow and Regulatory Compliance

Proper disposal is a matter of both safety and legal compliance. All chemical waste is regulated at the federal level by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[11][12]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide waste.

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A Senior Application Scientist's Guide to Handling 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide

As researchers dedicated to advancing drug development, our work with versatile chemical intermediates like 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is fundamental. This glycosyl azide is a key building block, particularly in "click chemistry," for synthesizing novel glycoconjugates and therapeutic agents.[1][2][3] However, its utility is matched by the inherent risks associated with its azide functional group. This guide provides a comprehensive operational and safety plan, moving beyond a simple checklist to explain the scientific rationale behind each critical step. Our goal is to empower you to handle this compound with the highest degree of safety and confidence.

Hazard Assessment: Understanding the Molecule

All organic azides are classified as energetic materials and must be handled with care.[4][5][6] They are potentially explosive and can be sensitive to heat, light, pressure, and shock.[6][7] The primary determinant of an organic azide's stability is its molecular structure, specifically the ratio of carbon and oxygen atoms to nitrogen atoms.

Two well-established principles help us assess the stability of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide (Molecular Formula: C₁₁H₁₅N₃O₇)[1]:

• Carbon-to-Nitrogen Ratio (C/N): Generally, organic azides with a C/N ratio less than 3 are considered to have a higher risk of explosive decomposition.[8][9] For our compound, the C/N ratio is 11/3, or approximately 3.67. This value suggests it is stable enough to be isolated and handled with standard laboratory precautions.

• The "Rule of Six" or (N_Carbon + N_Oxygen) / N_Nitrogen Ratio: This rule posits that a ratio of at least 3 indicates that the energetic azide group is sufficiently "diluted" by other atoms to be relatively safe.[6] For this compound, the ratio is (11 Carbons + 7 Oxygens) / 3 Nitrogens = 6.

While these calculations place our compound in a lower-risk category for organic azides, complacency is the enemy of safety. It must still be treated as a potentially hazardous material at all times. Beyond the explosion risk, azides are also highly toxic, with a mechanism of action similar to cyanides.[7][10]

The Hierarchy of Controls: Beyond PPE

Personal Protective Equipment (PPE) is the final line of defense. A robust safety plan begins with engineering and administrative controls designed to minimize exposure and risk from the outset.

• Engineering Controls:

  • Chemical Fume Hood: All manipulations of 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide, from weighing to reaction quenching, must be performed inside a certified chemical fume hood.[8][11][12] This is non-negotiable.

  • Blast Shield: When working with quantities greater than 5 grams, or during initial scale-up experiments, the use of a weighted blast shield is mandatory.[8][11] The shield should be placed between the experiment and the researcher.

  • Material Selection: Avoid contact with incompatible materials.

    • Metals: Never use metal spatulas or stir bars that may have scratches.[4][7][8] Contact between azides and many metals (especially heavy metals like copper, lead, or zinc) can form highly shock-sensitive and explosive metal azides.[4][10] Use ceramic or plastic spatulas.

    • Acids: Do not mix azide-containing waste with acidic waste.[4][9] This can generate hydrazoic acid (HN₃), which is highly toxic, volatile, and explosive.[4][10]

    • Halogenated Solvents: Avoid using chlorinated solvents like dichloromethane (DCM) or chloroform.[4][7][10] They can react with azides to form dangerously explosive di- and tri-azidomethane.[4][7]

• Administrative Controls:

  • Minimize Quantities: Use the smallest amount of the azide necessary for your experiment.[5][11]

  • Labeling: Clearly label all containers and the fume hood area with "Azide Experiment in Progress" signage.[5]

  • Storage: Store the compound in a tightly sealed container at its recommended temperature (2-8°C), away from light, heat, and incompatible materials.[1][11]

  • No Unattended Reactions: Never leave an azide reaction unattended.

  • Work During Standard Hours: Do not work alone or after hours when immediate assistance may not be available.[5]

Personal Protective Equipment (PPE): Your Final Safeguard

Once engineering and administrative controls are in place, the correct PPE provides essential protection. The required PPE varies slightly depending on the specific task being performed.

Task	Hand Protection	Eye/Face Protection	Body Protection
Weighing/Transfer (Solid)	Double nitrile gloves	Safety glasses with side shields	Flame-resistant lab coat
Reaction Setup & Monitoring	Double nitrile gloves	Chemical splash goggles & Face shield	Flame-resistant lab coat
Work-up & Purification	Double nitrile gloves	Chemical splash goggles & Face shield	Flame-resistant lab coat
Quenching & Disposal	Double nitrile gloves	Chemical splash goggles & Face shield	Flame-resistant lab coat

• Hand Protection: Nitrile gloves provide adequate chemical resistance for incidental contact.[11] Double-gloving is recommended to protect against tears and to allow for the safe removal of the outer glove if contamination occurs.

• Eye and Face Protection: At a minimum, safety glasses with side shields are required.[8] However, due to the risk of splashes and unforeseen energetic decomposition, chemical splash goggles combined with a full-face shield offer superior protection and are strongly recommended for all steps beyond simple weighing of small quantities.[11][13]

• Body Protection: A flame-resistant (FR) lab coat is essential. Standard cotton or polyester lab coats can ignite and will continue to burn if exposed to a flash fire.

Operational Plan: A Step-by-Step Workflow

Adherence to a strict, validated protocol is crucial for safety and reproducibility.

A. Weighing and Transfer:

• Don appropriate PPE as outlined in the table above.

• Perform all weighing operations within a chemical fume hood.

• Use only plastic or ceramic spatulas for material transfer.[7][8]

• Avoid any grinding or scraping motions that could introduce shock or friction.[11]

• Clean any spills immediately according to the emergency procedures below.

B. Reaction and Work-up:

• Set up the reaction behind a blast shield.

• Take care to avoid friction, especially with ground glass joints which can trap and grind the solid azide.[10] If possible, use glassware with smooth joints or ensure joints are clean and properly lubricated.

• Maintain strict temperature control as specified by your reaction protocol.

• Crucially, do not use distillation or sublimation for purification. [7][9] These methods introduce heat and pressure changes that can lead to violent decomposition. Purification should be limited to techniques like extraction, precipitation, and, with caution, column chromatography.[7][9]

Disposal Plan: Quenching and Waste Management

Unreacted azides must never be disposed of directly. They must first be chemically neutralized through a quenching process.

Protocol for Quenching Residual Azide: This procedure must be performed in a chemical fume hood while the reaction mixture is being cooled in an ice bath.[14]

• Cool the Reaction: Ensure the aqueous mixture containing the residual azide is cooled to 0-5°C in an ice bath. The concentration of azide should not exceed 5%.[10][15]

• Prepare Nitrite Solution: In a separate flask, prepare a 20% (w/v) aqueous solution of sodium nitrite (NaNO₂).[14]

• Add Nitrite: While stirring the cold azide solution, slowly add the sodium nitrite solution. Use approximately 1.5 grams of sodium nitrite for every gram of residual azide you estimate is present.[10][16]

• Acidify: Slowly add a 20% sulfuric acid solution dropwise via an addition funnel.[10][16] This will generate nitrous acid in situ, which destroys the azide, producing nitrogen gas and nitric oxide.[16] CAUTION: The order of addition is critical.[17] Gas evolution will be observed. Continue adding acid until the solution is acidic to pH paper and gas evolution ceases.[10]

• Confirm Quench: Test for completion by dipping a glass stir rod into the solution and touching it to starch-iodide paper.[10][14] An immediate blue-black color indicates that excess nitrite is present, confirming the full destruction of the azide.[10][14]

• Dispose: Once the quench is confirmed, the solution can be disposed of as standard aqueous chemical waste, following your institution's guidelines.

Waste Collection:

• All azide-contaminated solid waste (gloves, paper towels, silica gel) must be collected in a dedicated, clearly labeled hazardous waste container.[6][9][11]

• Never mix azide waste with acidic or metallic waste streams.[4]

Visual Workflow: Safe Handling of Glycosyl Azides

The following diagram outlines the critical path for safely handling 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide from receipt to disposal.

Caption: A flowchart detailing the essential safety and handling steps.

References

• University of Pittsburgh. (2013). Safe Handling of Azides. [Link]

• University of Victoria. (2022). Azides Safe Work Procedure. [Link]

• University College Dublin. (2018). School of Chemistry SOP For Handling Azides And Other Potentially Explosive Materials. [Link]

• Case Western Reserve University. (2018). Handling Azide Compounds Qinmo Luo Laboratory Safety Standard Operating Procedure (SOP). [Link]

• Chemistry LibreTexts. (2021). Sodium Azide. [Link]

• Columbia University. Azide Compounds - Environmental Health and Safety. [Link]

• University of California, Santa Barbara. sodium-azide-organic-azides_0.docx. [Link]

• Stanford University. Information on Azide Compounds - Environmental Health & Safety. [Link]

• Croner-i. Azides. [Link]

• Reddit. (2021). How to quench azide. [Link]

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• ResearchGate. (2019). How to quench sodium azide in a reaction chemically if we can not use sodium nitrite in that reaction?[Link]

• University of New Mexico. (2021). Standard Operating Procedure Safe Handling of Azido Compounds. [Link]

• Oregon OSHA. Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. [Link]

• Pesticide Environmental Stewardship. Personal Protective Equipment. [Link]

• University of Wisconsin-Madison. (2017). Safe Handling of Sodium Azide (SAZ). [Link]

• Chem-Impex. 2,3,4-Tri-O-acetyl-β-D-xylopyranosyl azide. [Link]

• Solutions Pest & Lawn. The Best Personal Protective Equipment For Pesticides. [Link]

• PubChem. 2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl azide. [Link]

• CD BioGlyco. 2,3,4-Tri-O-acetyl-α-D-xylopyranosyl azide, Purity ≥95%. [Link]

• ResearchGate. (2009). One-step conversion of unprotected sugars to β-glycosyl azides using 2-chloroimidazolinium salt in aqueous solution. [Link]

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